Lysine butyrate

• CAS: 80407-71-2

Core Science & Biosynthesis

Lysine Butyrate: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Lysine (B10760008) butyrate (B1204436) is a salt composed of the essential amino acid L-lysine and the short-chain fatty acid butyrate. Emerging research has highlighted its potential as a therapeutic agent, primarily due to the biological activities of the butyrate moiety. Butyrate is a well-documented histone deacetylase (HDAC) inhibitor, playing a crucial role in epigenetic regulation, and has been shown to influence a variety of cellular processes including cell cycle progression, apoptosis, and inflammation. This technical guide provides a comprehensive overview of the chemical structure, synthesis, and mechanism of action of lysine butyrate. It includes a summary of quantitative data from recent studies, detailed experimental methodologies, and visualizations of key signaling pathways to support further research and drug development efforts in this area.

Chemical Structure and Properties

Lysine butyrate is an ionic compound formed from the protonation of the amino groups of L-lysine by butyric acid. The resulting salt has enhanced pharmacokinetic properties compared to other forms of butyrate delivery.

Chemical Identity:

Property	Value	Reference
IUPAC Name	butanoic acid;(2S)-2,6-diaminohexanoic acid	[1]
CAS Number	80407-71-2	[1]
Molecular Formula	C10H22N2O4	[1]
Molecular Weight	234.30 g/mol	[1]
SMILES Code	CCCC(=O)O.C(CCN)C--INVALID-LINK--N	[1]

Physicochemical Properties:

Property	Value	Reference
Appearance	White solid	[2]
Solubility	Soluble in water	[2]
Storage	Dry, dark, and at 0 - 4°C for short term or -20°C for long term	[1]

Synthesis of Lysine Butyrate

Biological Synthesis of Butyrate from Lysine:

Butyrate is a natural product of anaerobic bacterial fermentation of dietary fiber and amino acids in the colon. Several species of gut microbiota, including those from the Clostridium and Megasphaera genera, can produce butyrate from lysine.[3] There are four main known pathways for butyrate production in bacteria: the acetyl-CoA pathway, the glutarate pathway, the 4-aminobutyrate pathway, and the lysine pathway.[4] The lysine pathway is a significant contributor to the butyrate pool, especially in the context of protein fermentation.[4]

A key organism in this process is Intestinimonas AF211, which can convert lysine stoichiometrically into butyrate and acetate.[1] The fermentation reaction is proposed as:

C6H14O2N2 (Lysine) + 2H2O → C4H8O2 (Butyrate) + C2H4O2 (Acetate) + 2NH3[1]

The pathway involves several enzymatic steps, with a crucial reaction being the transfer of a CoA moiety catalyzed by a CoA transferase.[1]

Mechanism of Action

The biological effects of lysine butyrate are attributed to the butyrate anion, which is a well-established histone deacetylase (HDAC) inhibitor.[5][6]

Histone Deacetylase (HDAC) Inhibition

HDACs are a class of enzymes that remove acetyl groups from the ε-N-acetyl lysine residues on histone tails.[5] This deacetylation leads to a more condensed chromatin structure, restricting the access of transcription factors to DNA and thereby repressing gene transcription.[5] By inhibiting HDACs, butyrate causes hyperacetylation of histones, which leads to a more relaxed chromatin structure and the activation of gene expression.[6][7] It is noteworthy that butyrate's inhibition of HDAC activity affects the expression of only about 2% of mammalian genes, suggesting a degree of specificity.[7]

dot

Caption: Mechanism of HDAC inhibition by butyrate.

Modulation of Key Signaling Pathways

Through its HDAC inhibitory activity and other mechanisms, butyrate modulates several critical intracellular signaling pathways involved in cell survival, proliferation, and inflammation.

3.2.1. NF-κB Signaling Pathway:

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Butyrate has been shown to inhibit NF-κB activation.[8] It can prevent the degradation of IκBα, the inhibitory protein of NF-κB, thereby sequestering NF-κB in the cytoplasm and preventing its translocation to the nucleus to activate pro-inflammatory gene expression.[8] Some studies suggest butyrate primarily suppresses HDAC8 to blunt the NF-κB pathway.[9]

3.2.2. PI3K/Akt Signaling Pathway:

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a crucial signaling cascade that promotes cell survival and proliferation. Butyrate has been demonstrated to inhibit the PI3K/Akt pathway, which can contribute to its anti-cancer effects.[10] This inhibition can lead to reduced cell migration and may be mediated through the inhibition of HDAC3.[10]

Caption: General experimental workflow for in vitro studies.

Western Blotting for Signaling Pathway Analysis

• Cell Lysis: After treatment with lysine butyrate, cells are washed with ice-cold PBS and lysed with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the proteins of interest (e.g., phosphorylated and total forms of Akt, p65, IκBα) followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Viability and Apoptosis Assays

• MTT Assay: To assess cell proliferation, cells are incubated with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). Viable cells with active mitochondria reduce MTT to formazan, which is then solubilized, and the absorbance is measured.

• ELISA for Histone Release: Apoptosis can be quantified by measuring the amount of histone-associated DNA fragments released into the cytoplasm using a cell death detection ELISA kit.

• Caspase-3 Activation Assay: The activity of caspase-3, a key executioner caspase in apoptosis, can be measured using a colorimetric or fluorometric assay.

Cytokine Measurement

The concentration of cytokines in cell culture supernatants or blood samples can be determined using enzyme-linked immunosorbent assays (ELISAs) specific for each cytokine of interest.

Conclusion

Lysine butyrate represents a promising compound for therapeutic development, offering potential pharmacokinetic advantages for the delivery of the biologically active butyrate molecule. Its primary mechanism of action as a histone deacetylase inhibitor underpins its ability to modulate gene expression and influence key signaling pathways involved in cell proliferation, apoptosis, and inflammation. The data presented in this guide, along with the outlined experimental protocols, provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of lysine butyrate in various disease contexts, including cancer and inflammatory disorders. Future in vitro studies specifically utilizing lysine butyrate are warranted to further delineate its specific cellular effects and confirm the hypotheses based on the broader butyrate literature.

References

• 1. Production of butyrate from lysine and the Amadori product fructoselysine by a human gut commensal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reprocell.com [reprocell.com]
• 3. researchgate.net [researchgate.net]
• 4. Revealing the Bacterial Butyrate Synthesis Pathways by Analyzing (Meta)genomic Data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Beyond the Gut: Unveiling Butyrate’s Global Health Impact Through Gut Health and Dysbiosis-Related Conditions: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Butyrate inhibits histone deacetylase 2 expression to alleviate liver fibrosis in biliary atresia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Butyrate inhibits inflammatory responses through NFκB inhibition: implications for Crohn's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Butyrate Inhibits the HDAC8/NF-κB Pathway to Enhance Slc26a3 Expression and Improve the Intestinal Epithelial Barrier to Relieve Colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Cellular Mechanism of Action of Lysine Butyrate

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a detailed examination of the molecular mechanisms through which lysine (B10760008) butyrate (B1204436) exerts its effects within the cellular environment. It focuses on its primary role as a histone deacetylase inhibitor, its influence on key signaling pathways, and its impact on gene expression.

Introduction

Lysine butyrate, a salt of the short-chain fatty acid (SCFA) butyrate, is a molecule of significant interest in cellular biology and therapeutic development. Butyrate is a natural product of dietary fiber fermentation by the gut microbiota and is recognized for its pleiotropic effects on cell proliferation, differentiation, and apoptosis.[1][2] Its primary and most studied mechanism of action is the inhibition of histone deacetylases (HDACs), which positions it as a key epigenetic modulator.[2][3] This guide will delve into the core mechanisms of lysine butyrate's action at the cellular level, supported by quantitative data, detailed experimental protocols, and visual representations of the involved pathways.

Primary Mechanism of Action: Histone Deacetylase (HDAC) Inhibition

The most profound cellular effect of butyrate is its ability to inhibit the activity of class I and II histone deacetylases.[4] HDACs are enzymes that remove acetyl groups from lysine residues on histone tails, leading to a more compact chromatin structure and transcriptional repression. By inhibiting HDACs, butyrate induces a state of histone hyperacetylation, which relaxes chromatin and makes it more accessible to transcription factors, thereby altering gene expression.[2][4]

Quantitative Effects on HDAC Activity and Histone Acetylation

The inhibitory effect of butyrate on HDACs and the subsequent increase in histone acetylation have been quantified in numerous studies.

Parameter	Observation	Cell Line/System	Reference
HDAC Inhibition (IC50)	0.80 mM	General	[5]
Histone H4 Acetylation	Twofold increase in the acetylation state of histone H4 at lysine 8 (H4K8).	European Sea Bass (in vivo)	[6]
Global Histone Acetylation	Treatment with 5 mM sodium butyrate for 24 hours reduces HDAC activity to 25% of control levels in BRIN-BD11 cells.	BRIN-BD11 (pancreatic β-cells)	[7]
Histone H3 Phosphorylation	A 3.5-fold induction of cyclin D3 is observed as early as 6 hours after treatment with 5 mM butyrate.	Vascular Smooth Muscle Cells	[4]
Gene Expression	Treatment with butyrate resulted in over 7000 differentially expressed genes.	Colorectal Cancer Cells	[8]
Cell Viability	Treatment with 2.5 mM sodium butyrate for 48 hours significantly reduces the viability of HT-29 and SW480 colorectal cancer cells.	HT-29, SW480	[9]

Signaling Pathway for HDAC Inhibition

The following diagram illustrates the direct impact of butyrate on chromatin structure through HDAC inhibition.

Butyrate inhibits HDAC, leading to histone hyperacetylation and altered gene expression.

Modulation of G-Protein Coupled Receptor (GPCR) Signaling

Butyrate also functions as a signaling molecule by activating specific G-protein coupled receptors, notably GPR109A.[10][11] This interaction triggers downstream signaling cascades that are independent of its HDAC inhibitory effects and contribute to its anti-inflammatory and anti-cancer properties.

GPR109A-Mediated Effects

Activation of GPR109A by butyrate has been shown to suppress the NF-κB signaling pathway, which is a critical regulator of inflammation.[12] In the context of cancer, GPR109A activation can lead to the downregulation of anti-apoptotic proteins like Bcl-2 and cyclin D1, thereby promoting apoptosis in cancer cells.[12]

GPR109A Signaling Pathway

The diagram below outlines the signaling cascade initiated by butyrate's interaction with GPR109A.

Butyrate activates GPR109A, leading to anti-inflammatory and pro-apoptotic effects.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to investigate the mechanism of action of lysine butyrate.

Cell Culture and Butyrate Treatment

• Cell Lines: Colorectal cancer cell lines (e.g., HT-29, SW480) and normal colon epithelial cells (e.g., FHC) are commonly used.[9]

• Culture Conditions: Cells are typically cultured in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics (100 IU/mL penicillin, 100 µg/mL streptomycin) at 37°C in a humidified atmosphere with 5% CO2.[13]

• Butyrate Treatment: Sodium butyrate is dissolved in sterile water to prepare a stock solution. Cells are treated with various concentrations of butyrate (e.g., 0, 1.25, 2.5, 5 mM) for specified durations (e.g., 24, 48, 72 hours) to assess dose- and time-dependent effects.[9]

HDAC Activity Assay (Fluorometric)

This assay quantifies the inhibitory effect of butyrate on HDAC activity.

• Principle: The assay uses a fluorogenic substrate that, upon deacetylation by HDACs, can be cleaved by a developer to produce a fluorescent signal. The signal is inversely proportional to HDAC activity.

• Procedure:

  • Prepare crude nuclear extracts from control and butyrate-treated cells.

  • Incubate the nuclear extracts with a fluorogenic HDAC substrate in the presence or absence of butyrate (e.g., 5 mM) or a known HDAC inhibitor like Trichostatin A (TSA) as a positive control.[14]

  • After incubation (e.g., 30 minutes), add the developer solution.

  • Measure fluorescence using a microplate reader (excitation ~355 nm, emission ~460 nm).[14]

  • Calculate HDAC inhibition relative to the untreated control.

Western Blotting for Histone Acetylation

This technique is used to visualize and quantify changes in histone acetylation levels.

• Workflow Diagram:

References

• 1. Butyrate as a promising therapeutic target in cancer: From pathogenesis to clinic (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of histone deacetylase activity by butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Butyrate inhibits histone deacetylase 2 expression to alleviate liver fibrosis in biliary atresia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Butyrate, an HDAC inhibitor, stimulates interplay between different posttranslational modifications of histone H3 and differently alters G1-specific cell cycle proteins in vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. axonmedchem.com [axonmedchem.com]
• 6. Effects of Sodium Butyrate Treatment on Histone Modifications and the Expression of Genes Related to Epigenetic Regulatory Mechanisms and Immune Response in European Sea Bass (Dicentrarchus Labrax) Fed a Plant-Based Diet | PLOS One [journals.plos.org]
• 7. The HDAC Inhibitor Butyrate Impairs β Cell Function and Activates the Disallowed Gene Hexokinase I - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sodium Butyrate: A Multifaceted Modulator in Colorectal Cancer Therapy [mdpi.com]
• 9. Sodium Butyrate Selectively Kills Cancer Cells and Inhibits Migration in Colorectal Cancer by Targeting Thioredoxin-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Butyrate Suppresses Glucose Metabolism of Colorectal Cancer Cells via GPR109a-AKT Signaling Pathway and Enhances Chemotherapy [frontiersin.org]
• 11. Butyrate Suppresses Glucose Metabolism of Colorectal Cancer Cells via GPR109a-AKT Signaling Pathway and Enhances Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. GPR109A is a G-protein-coupled receptor for the bacterial fermentation product butyrate and functions as a tumor suppressor in colon - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sodium propionate and sodium butyrate effects on histone deacetylase (HDAC) activity, histone acetylation, and inflammatory gene expression in bovine mammary epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Lysine Butyrate: A Comprehensive Technical Guide on Pharmacokinetic Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyrate (B1204436), a short-chain fatty acid, is a key product of gut microbial fermentation of dietary fiber and has garnered significant interest for its wide-ranging therapeutic potential. However, its clinical application is often hampered by its unpleasant odor and rapid metabolism. Lysine (B10760008) butyrate, a salt of butyric acid and the essential amino acid lysine, has emerged as a promising alternative with potentially improved pharmacokinetic characteristics. This technical guide provides an in-depth analysis of the current understanding of the pharmacokinetic properties of lysine butyrate, including its absorption, distribution, metabolism, and excretion (ADME). Detailed experimental protocols for its quantification in biological matrices and a summary of its key pharmacokinetic parameters are presented. Furthermore, this guide elucidates the primary signaling pathways through which butyrate exerts its biological effects.

Introduction

Butyrate is a well-documented histone deacetylase (HDAC) inhibitor and a ligand for several G-protein coupled receptors (GPCRs), influencing a multitude of physiological processes including gut health, immune modulation, and metabolic regulation.[1] Despite its therapeutic promise, the direct oral administration of butyrate is challenging due to its malodorous nature and swift absorption and metabolism by colonocytes and hepatocytes, leading to low systemic bioavailability.[2]

Lysine butyrate (LysB) is a novel formulation designed to overcome these limitations. As a salt of L-lysine and butyric acid, it offers a more palatable alternative to other butyrate forms.[2] Recent clinical evidence suggests that lysine butyrate exhibits favorable pharmacokinetic properties, leading to enhanced systemic exposure compared to other butyrate formulations like tributyrin (B1683025).[3][4] This guide synthesizes the available scientific literature to provide a detailed overview of the pharmacokinetic profile of lysine butyrate.

Pharmacokinetic Profile

The pharmacokinetic properties of a drug determine its onset, intensity, and duration of action. Understanding the ADME of lysine butyrate is crucial for its development as a therapeutic agent.

Absorption

Following oral administration, lysine butyrate is expected to dissociate into lysine and butyrate ions in the gastrointestinal tract. Butyrate is then rapidly absorbed by both passive diffusion and carrier-mediated transport.[2] A recent human clinical study demonstrated that lysine butyrate leads to a rapid systemic appearance of butyrate.[3]

Key pharmacokinetic parameters from a randomized, crossover clinical trial in healthy men are summarized in the table below.[5][6] This study compared the serum butyrate concentrations after oral ingestion of equimolar amounts of butyric acid from lysine butyrate, sodium butyrate (NaB), and tributyrin (TB).[5]

Table 1: Pharmacokinetic Parameters of Butyrate Following Oral Administration of Different Formulations [5]

Parameter	Lysine Butyrate (LysB)	Sodium Butyrate (NaB)	Tributyrin (TB)
Cmax (µg/mL)	4.53 ± 7.56	2.51 ± 4.13	0.91 ± 1.65
Tmax (min)	20.0 ± 0.0	22.5 ± 7.91	51.5 ± 21.7
AUC₀₋₂₁₀ (µg/mL/min)	189 ± 306	144 ± 214	108 ± 190

Data are presented as Mean ± SD. Cmax: Maximum serum concentration; Tmax: Time to reach maximum serum concentration; AUC₀₋₂₁₀: Area under the concentration-time curve from 0 to 210 minutes.

The data clearly indicate that lysine butyrate results in a significantly higher peak plasma concentration (Cmax) and a faster time to reach this peak (Tmax) compared to tributyrin.[5] Notably, lysine butyrate demonstrated a 180% greater Cmax than sodium butyrate and a 500% greater Cmax than tributyrin.[4][6] This suggests a more rapid and efficient absorption of butyrate from the lysine salt formulation.

Distribution

Once absorbed into the portal circulation, a significant portion of butyrate is metabolized by the liver in a first-pass effect.[2] The remaining butyrate that reaches systemic circulation is distributed to various tissues. While specific tissue distribution studies for lysine butyrate are not yet available, studies with other butyrate forms have shown distribution to the spleen, pancreas, and, in lower concentrations, the brain.[7]

Metabolism

Butyrate is extensively metabolized by colonocytes, which use it as a primary energy source.[2] Butyrate that enters the portal vein is largely metabolized by hepatocytes.[2] The primary metabolic pathway for butyrate is β-oxidation, where it is converted to acetyl-CoA, which then enters the Krebs cycle.[5] Any remaining butyrate can be a substrate for the synthesis of fatty acids and cholesterol.[5] The lysine component of lysine butyrate is metabolized through its own well-established pathways.

Excretion

Due to its extensive metabolism, very little unchanged butyrate is excreted in the urine.[5] The primary routes of elimination for the carbon atoms from butyrate are through respiration as carbon dioxide and, to a lesser extent, in the urine.[5]

Signaling Pathways of Butyrate

Butyrate's diverse biological effects are mediated through two primary signaling pathways: inhibition of histone deacetylases (HDACs) and activation of G-protein coupled receptors (GPCRs).

Caption: Major signaling pathways of butyrate.

Experimental Protocols

Accurate quantification of butyrate in biological matrices is essential for pharmacokinetic studies. The following provides a detailed methodology for a typical gas chromatography-mass spectrometry (GC-MS) based analysis.

Quantification of Butyrate in Human Serum/Plasma by GC-MS

This protocol is a composite of established methods for short-chain fatty acid analysis.

4.1.1. Sample Preparation and Extraction

• Thawing and Internal Standard Spiking: Thaw frozen serum or plasma samples on ice. To 100 µL of sample, add 10 µL of an internal standard solution (e.g., deuterated butyrate) to correct for extraction efficiency and analytical variability.

• Protein Precipitation: Add 200 µL of cold acetonitrile (B52724) to precipitate proteins. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Acidification: Acidify the supernatant by adding 10 µL of hydrochloric acid (HCl) to protonate the butyrate, making it more volatile.

• Extraction: Add 500 µL of an organic solvent such as methyl tert-butyl ether (MTBE). Vortex for 1 minute and centrifuge at 14,000 x g for 5 minutes.

• Collection of Organic Layer: Carefully transfer the upper organic layer containing the extracted butyrate to a clean autosampler vial for GC-MS analysis.

4.1.2. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A polar capillary column suitable for fatty acid analysis (e.g., Agilent J&W DB-FATWAX UI).

• Injection Volume: 1 µL.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp 1: Increase to 150°C at 10°C/min.

  • Ramp 2: Increase to 240°C at 20°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: Selected Ion Monitoring (SIM) for quantification of butyrate and the internal standard.

Caption: Workflow for butyrate quantification.

Conclusion

Lysine butyrate represents a significant advancement in the oral delivery of butyrate. Pharmacokinetic data from a human clinical trial demonstrates its superior bioavailability, characterized by a higher Cmax and faster Tmax compared to other butyrate formulations such as tributyrin.[5] This enhanced systemic exposure may translate to greater efficacy in therapeutic applications targeting conditions beyond the gut. The well-established safety profile of both lysine and butyrate further supports its development as a novel therapeutic agent. Future research should focus on elucidating the specific tissue distribution of butyrate following lysine butyrate administration and exploring its efficacy in various preclinical disease models to fully realize its therapeutic potential.

References

• 1. Implications of butyrate and its derivatives for gut health and animal production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 3. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 4. nutritionaloutlook.com [nutritionaloutlook.com]
• 5. researchgate.net [researchgate.net]
• 6. nutraceuticalsworld.com [nutraceuticalsworld.com]
• 7. The optimization and validation of a gas chromatography-mass spectrometry method to analyze the concentration of acetate, propionate and butyrate in human plasma or serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Endogenous Production of Butyrate from Lysine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core biochemical processes underlying the endogenous production of butyrate (B1204436) from the essential amino acid lysine (B10760008). Primarily driven by the metabolic activity of specific gut commensal bacteria, this pathway represents a significant, yet often overlooked, source of a critical short-chain fatty acid (SCFA) with pleiotropic effects on host physiology. This document provides a detailed overview of the biochemical cascade, key microbial players, quantitative production data, and the experimental protocols necessary to investigate this metabolic route.

Introduction: The Significance of Lysine-Derived Butyrate

Butyrate, a four-carbon SCFA, is a key energy source for colonocytes and a potent signaling molecule with well-documented anti-inflammatory, anti-proliferative, and gut barrier-enhancing properties. While typically associated with the fermentation of dietary fibers, the conversion of amino acids, particularly lysine, provides an alternative and significant pathway for butyrate synthesis.[1][2] This process is of particular interest in the context of protein-rich diets and the metabolic interplay within the gut microbiome. Understanding the nuances of this pathway is crucial for developing novel therapeutic strategies targeting gut health and systemic diseases.

The Biochemical Pathway of Butyrate Production from Lysine

The fermentation of L-lysine to butyrate is a complex, multi-step enzymatic process carried out by a select group of anaerobic bacteria.[3][4] The pathway ultimately yields butyrate, acetate, and ammonia (B1221849). The key intermediate in this pathway is crotonyl-CoA, which is also a convergence point for other butyrate synthesis routes.[5][6][7]

The established pathway involves the following key enzymatic conversions:

• L-Lysine is first isomerized to β-L-lysine by L-lysine-2,3-aminomutase.

• β-L-lysine is then converted to L-erythro-3,5-diaminohexanoate by β-L-lysine-5,6-aminomutase.

• This is followed by the oxidative deamination to 3-keto-5-aminohexanoate catalyzed by 3,5-diaminohexanoate (B231605) dehydrogenase.

• The 3-keto-5-aminohexanoate cleavage enzyme then acts on this intermediate in the presence of acetyl-CoA to yield 3-aminobutyryl-CoA and acetoacetate .

• 3-aminobutyryl-CoA is subsequently deaminated to form crotonyl-CoA by 3-aminobutyryl-CoA ammonia lyase.

• Crotonyl-CoA is then reduced to butyryl-CoA by butyryl-CoA dehydrogenase.

• Finally, a CoA transferase, such as butyrate-acetoacetate CoA-transferase, facilitates the transfer of the CoA moiety from butyryl-CoA to acetoacetate, yielding butyrate and acetoacetyl-CoA .[3][4][8]

• Acetoacetyl-CoA can then be converted to two molecules of acetyl-CoA, which can be further metabolized to acetate.

Mandatory Visualization: Biochemical Pathway

References

• 1. mdpi.com [mdpi.com]
• 2. Revealing the Bacterial Butyrate Synthesis Pathways by Analyzing (Meta)genomic Data - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Protein lysine four-carbon acylations in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crotonyl-CoA - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

Lysine Butyrate and the Gut-Brain Axis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The gut-brain axis is a bidirectional communication network that links the central nervous system (CNS) with the gastrointestinal tract. Emerging evidence highlights the profound influence of gut microbiota and their metabolites on brain health and disease. Among these metabolites, the short-chain fatty acid (SCFA) butyrate (B1204436) has garnered significant attention for its neuroprotective and immunomodulatory properties. Lysine (B10760008) butyrate, a salt of butyric acid and the amino acid lysine, is a formulation designed to improve the delivery and palatability of butyrate. This technical guide provides an in-depth overview of the mechanisms through which lysine butyrate, by delivering butyrate, impacts gut-brain axis signaling, with a focus on quantitative data, experimental protocols, and key signaling pathways.

Core Mechanisms of Butyrate's Action on the Gut-Brain Axis

Butyrate exerts its effects on the gut-brain axis through several key mechanisms, primarily as a histone deacetylase (HDAC) inhibitor and as a ligand for G-protein coupled receptors (GPCRs).[1][2] These actions lead to downstream effects on gene expression, immune cell function, and neuronal activity.

Histone Deacetylase (HDAC) Inhibition

Butyrate is a potent inhibitor of class I and IIa histone deacetylases (HDACs).[1][3][4] By inhibiting HDACs, butyrate promotes histone acetylation, leading to a more relaxed chromatin structure and increased transcription of genes involved in neuroprotection, synaptic plasticity, and anti-inflammatory responses.[1][5] For instance, butyrate has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a key molecule for neuronal survival and growth.[6][7]

G-Protein Coupled Receptor (GPCR) Activation

Butyrate also functions as a signaling molecule by activating several G-protein coupled receptors, including GPR41 (FFAR3), GPR43 (FFAR2), and GPR109a (HCAR2).[8][9] These receptors are expressed on various cell types, including intestinal epithelial cells, immune cells, and neurons.[8][10] Activation of these receptors can modulate immune responses, regulate neurotransmitter release, and influence neuronal activity.[10][11]

Key Signaling Pathways

The following diagram illustrates the primary signaling pathways activated by butyrate that mediate its effects on the gut-brain axis.

Figure 1. Core signaling pathways of butyrate in the gut-brain axis.

Quantitative Data on Butyrate's Effects

The following tables summarize quantitative data from preclinical studies investigating the effects of butyrate on various aspects of the gut-brain axis.

Table 1: Effects of Butyrate on Neuroinflammation
Model	Butyrate Formulation & Dosage	Key Findings	Parameter Measured	Reference
Diet-Induced Obese Mice	Sodium Butyrate	Reduced pro-inflammatory cytokines in the brain cortex and synaptosomes.	TNF-α, IL-1β, IL-6	[12]
MPTP-Induced Parkinson's Disease Mice	Sodium Butyrate	Decreased levels of pro-inflammatory cytokines in the striatum and serum.	TNF-α, IL-6	[13]
Aged Mice	Sodium Butyrate	Attenuated LPS-induced IL-1β expression in microglia.	IL-1β mRNA	[14]
Middle-Aged Female Rats with Ischemic Stroke	Sodium Butyrate (300 mg/kg)	Reduced levels of inflammatory cytokines in the ischemic hemisphere and circulation.	IL-1β, IL-18	[4]

Table 2: Effects of Butyrate on Cognitive Function and Neuroprotection
Model	Butyrate Formulation & Dosage	Key Findings	Parameter Measured	Reference
Diet-Induced Obese Mice with Quinolinic Acid-Induced Cognitive Decline	Sodium Butyrate	Prevented a decline in the discrimination index in the temporal order memory test.	Behavioral test	[15]
Alzheimer's Disease Mouse Model (Advanced Stage)	Sodium Butyrate	Improved associative memory.	Behavioral test	[7]
Rat Model of Middle Cerebral Artery Occlusion (MCAO)	Sodium Butyrate	Reduced infarct volume and improved neurological function.	Infarct volume, neurological score	[10]
Ischemic Stroke Animal Models (Meta-analysis)	Butyrate	Significantly increased BDNF levels in the brain.	BDNF protein levels	[16]

Table 3: Effects of Butyrate on Gut and Blood-Brain Barrier Integrity
Model	Butyrate Formulation & Dosage	Key Findings	Parameter Measured	Reference
Germ-Free Mice	High-fiber diet (to increase butyrate)	Increased expression of tight junction proteins in the frontal cortex, hippocampus, and striatum.	Claudin-5, Occludin	[1]
Caco-2 cell monolayer	Butyrate (1-10 mM)	Improved intestinal epithelial integrity.	Transepithelial electrical resistance (TEER)	[17]
Alzheimer's Disease Cell Culture Model	Butyrate	Restored claudin-5 tight junction protein levels that were reduced with Aβ treatment.	Claudin-5 protein expression	[18]
Parkinson's Disease Mouse Model	Sodium Butyrate	Upregulated occludin and zonulin-1 protein expression, restoring BBB integrity.	Occludin, Zonulin-1 protein expression	[17]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are representative experimental protocols for investigating the effects of lysine butyrate (administered as butyrate) in preclinical models.

Protocol 1: Oral Gavage of Butyrate in a Mouse Model of Neuroinflammation

This protocol is adapted from studies investigating the anti-inflammatory effects of butyrate in vivo.[19]

1. Preparation of Butyrate Solution:

• Dissolve sodium butyrate in sterile phosphate-buffered saline (PBS) to the desired concentration (e.g., to deliver a dosage of 200-400 mg/kg).

• Adjust the pH of the solution to ~7.2-7.4 using 0.1 N NaOH or 0.1 N HCl to prevent adverse effects from an acidic or alkaline solution.[19]

• Filter the final solution through a 0.22 µm sterile filter.[19]

2. Animal Model and Administration:

• Use a relevant mouse model, such as C57BL/6J mice for lipopolysaccharide (LPS)-induced neuroinflammation.

• Administer the butyrate solution via oral gavage using a 20-22 gauge feeding needle with a ball tip.[19] The typical volume for a mouse is 100-200 µL.[19]

• A control group should receive an equivalent volume of the vehicle (PBS).

3. Induction of Neuroinflammation:

• Induce neuroinflammation by intraperitoneal (i.p.) injection of LPS (e.g., 1 mg/kg).

• Butyrate can be administered as a pretreatment before the LPS challenge or concurrently.

4. Endpoint Analysis:

• At a specified time point after LPS injection (e.g., 24 hours), euthanize the mice and collect brain tissue (e.g., hippocampus, cortex) and blood samples.

• Analyze the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in the brain tissue and serum using ELISA or qPCR.

• Assess microglial activation in the brain using immunohistochemistry for markers like Iba1.

Protocol 2: Assessment of Cognitive Function in a Mouse Model of Alzheimer's Disease

This protocol is based on studies evaluating the cognitive-enhancing effects of butyrate.[7]

1. Animal Model and Butyrate Administration:

• Use a transgenic mouse model of Alzheimer's disease (e.g., APP/PS1).

• Administer sodium butyrate (e.g., via drinking water or oral gavage) for a specified duration (e.g., 4 weeks).

2. Behavioral Testing:

• Conduct behavioral tests to assess learning and memory, such as the Morris water maze or contextual fear conditioning.

• Morris Water Maze:

  • Train the mice to find a hidden platform in a circular pool of water over several days.

  • Record the escape latency (time to find the platform) and the path length.

  • On the final day, remove the platform and conduct a probe trial to assess memory retention by measuring the time spent in the target quadrant.

• Contextual Fear Conditioning:

  • Train the mice to associate a specific context (a chamber) with an aversive stimulus (a mild foot shock).

  • 24 hours later, re-expose the mice to the context and measure the freezing behavior as an indicator of fear memory.

3. Molecular Analysis:

• After behavioral testing, collect brain tissue for molecular analysis.

• Measure the levels of synaptic plasticity markers (e.g., BDNF, CREB) and histone acetylation using Western blotting or immunohistochemistry.[7]

Experimental Workflow Visualization

The following diagram outlines a typical experimental workflow for investigating the impact of lysine butyrate on the gut-brain axis in a preclinical setting.

Figure 2. Preclinical experimental workflow for studying lysine butyrate.

Conclusion

Lysine butyrate, as a delivery form of butyrate, represents a promising therapeutic strategy for targeting the gut-brain axis. Through its dual action as an HDAC inhibitor and a GPCR agonist, butyrate can modulate gene expression, reduce neuroinflammation, enhance neuroprotection, and improve cognitive function. The quantitative data and experimental protocols provided in this guide offer a foundation for researchers and drug development professionals to further explore the therapeutic potential of lysine butyrate in neurological and psychiatric disorders. Future research should focus on optimizing delivery strategies, elucidating the full spectrum of its molecular targets, and translating these preclinical findings into clinical applications.

References

• 1. Butyrate, Neuroepigenetics and the Gut Microbiome: Can a High Fiber Diet Improve Brain Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Butyrate Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The histone deacetylase inhibitor, sodium butyrate, exhibits neuroprotective effects for ischemic stroke in middle-aged female rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Epigenetic regulation of neurogenesis - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. nmc-magazine.com [nmc-magazine.com]
• 9. GPR41 and GPR43 in Obesity and Inflammation – Protective or Causative? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sodium butyrate attenuated neuronal apoptosis via GPR41/Gβγ/PI3K/Akt pathway after MCAO in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Short-Chain Fatty Acid, Butyrate, Suppresses the Hyperexcitability of Rat Nociceptive Primary Neurons Involved in Inflammatory Hyperalgesia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Butyrate Improves Neuroinflammation and Mitochondrial Impairment in Cerebral Cortex and Synaptic Fraction in an Animal Model of Diet-Induced Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Neuroprotective Effects of Sodium Butyrate by Restoring Gut Microbiota and Inhibiting TLR4 Signaling in Mice with MPTP-Induced Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Butyrate and Dietary Soluble Fiber Improve Neuroinflammation Associated With Aging in Mice [frontiersin.org]
• 15. JCI - Butyrate ameliorates quinolinic acid–induced cognitive decline in obesity models [jci.org]
• 16. Protective effects of butyrate on cerebral ischaemic injury in animal models: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Understanding activity of butyrate at a cellular level - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Butyrate regulates the blood-brain barrier transport and intra-endothelial accumulation of Alzheimer's disease Amyloid-beta peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Cellular Uptake and Metabolism of Lysine Butyrate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct research on lysine (B10760008) butyrate (B1204436) is limited. This document synthesizes the well-established cellular and metabolic pathways of its constituent molecules, lysine and butyrate, to provide a foundational guide for research and development.

Introduction

Butyrate, a short-chain fatty acid (SCFA), is a product of microbial fermentation in the colon and serves as a primary energy source for colonocytes.[1][2] It is also a well-documented histone deacetylase (HDAC) inhibitor, giving it potential therapeutic applications in oncology and inflammatory diseases.[3][4] Lysine is an essential amino acid crucial for protein synthesis and various other metabolic functions.[5][6] The conjugation of lysine to butyrate may offer advantages in terms of targeted delivery, cellular uptake, and therapeutic efficacy. This guide details the known cellular uptake and metabolic pathways of lysine and butyrate, providing a framework for understanding the potential behavior of lysine butyrate.

Cellular Uptake Mechanisms

The entry of lysine butyrate into a cell could hypothetically occur via three main routes:

• Intact Conjugate Uptake: Transport via an amino acid or other transporter that recognizes the lysine moiety.

• Extracellular Hydrolysis: Cleavage of the amide bond by extracellular enzymes, followed by independent uptake of lysine and butyrate.

• Passive Diffusion: Limited transit of the molecule across the cell membrane.

Given the distinct transport mechanisms for lysine and butyrate, it is crucial to understand each.

Butyrate Uptake

Butyrate is taken up by cells through both passive diffusion and carrier-mediated transport.[7] The primary transporters involved are:

• Monocarboxylate Transporters (MCTs): These are proton-coupled transporters. MCT1 (SLC16A1) is a major transporter of butyrate into colonocytes and other cells.[8][9][10] The expression of MCT1 can be upregulated by butyrate itself.[11]

• Sodium-Coupled Monocarboxylate Transporters (SMCTs): SMCT1 (SLC5A8) is a high-affinity transporter that uses a sodium gradient to drive the uptake of butyrate.[12][13][14] Its expression is often silenced in colon cancer.[13][14]

Lysine Uptake

Lysine, a cationic amino acid, is transported into cells by specific carrier systems:[15]

• System y+: This is a high-capacity, low-affinity transport system specific for cationic amino acids. The CAT-1, CAT-2A, CAT-2B, and CAT-3 transporters are part of this system.[15][16]

• System y+L: This is a high-affinity, low-capacity transporter that carries both cationic and large neutral amino acids.[15]

• System b0,+: A sodium-independent transporter for both cationic and neutral amino acids.[17]

• System B0,+: A sodium-dependent transporter for both cationic and neutral amino acids.[18]

Metabolic Fates

Once inside the cell, lysine butyrate would likely be hydrolyzed by intracellular amidases or proteases to release lysine and butyrate. These molecules would then enter their respective metabolic pathways.

Metabolism of Butyrate

Butyrate has two primary and well-defined roles within the cell:

• Energy Metabolism: In the mitochondria, butyrate undergoes β-oxidation to produce acetyl-CoA.[1][2] Acetyl-CoA then enters the tricarboxylic acid (TCA) cycle to generate ATP.[1][2] This is the primary energy source for normal colonocytes.[1]

• HDAC Inhibition: In the nucleus, butyrate acts as a non-competitive inhibitor of class I and II histone deacetylases (HDACs).[3][4][19] This leads to hyperacetylation of histones, altering chromatin structure and gene expression.[3][20] This is a key mechanism behind its anti-cancer effects.[21][22] Butyrate can also influence cellular processes like apoptosis and autophagy.[2]

Metabolism of Lysine

Lysine is an essential amino acid, meaning it cannot be synthesized by mammals and must be obtained from the diet.[5][6] Its primary roles are:

• Protein Synthesis: Lysine is a fundamental building block for proteins.[5]

• Catabolism: Excess lysine is degraded primarily through two pathways:[5][6][23]

  • Saccharopine Pathway: This is the major degradation pathway in the liver and other tissues.[6][24][25] It occurs in the mitochondria and involves the conversion of lysine and α-ketoglutarate to saccharopine, which is then further metabolized.[26][27][28]

  • Pipecolate Pathway: This pathway is more active in the brain.[23] The ultimate goal of both pathways is to produce intermediates like acetyl-CoA that can enter the TCA cycle for energy production.[5]

• Other Roles: Lysine is also a precursor for the synthesis of carnitine, which is essential for fatty acid metabolism, and is involved in the crosslinking of collagen.[6][29]

Quantitative Data

The following tables summarize key quantitative parameters for the uptake and metabolism of butyrate and lysine.

Table 1: Butyrate Uptake and Metabolism

Parameter	Cell Type	Value	Reference
Butyrate Uptake (Km)
High-affinity transport	BCS-TC2 colon adenocarcinoma	17.9 ± 4.0 µM	[7]
Low-affinity transport	BCS-TC2 colon adenocarcinoma	109 ± 16 mM	[7]
HDAC Inhibition (IC50)
Sodium Butyrate	General	0.80 mM	[19]
Metabolic Rate
Oxidation to CO2	Caco-2 colon cancer cells	Higher rate than glucose	[30]
Energy Provision	Colonocytes	~70% of energy needs	[2]

Table 2: Lysine Uptake and Intracellular Concentration

Parameter	Cell Type/Condition	Value	Reference
Lysine Uptake (Km)
CAT-1 transporter (for arginine)	Expressed in X. laevis oocytes	70-250 µM	[16]
CAT-2A transporter (for arginine)	Expressed in X. laevis oocytes	2-5 mM	[16]
High-affinity site	NSC-34/hSOD1G93A (ALS model)	9.4-fold higher affinity than control	[18][31]
Intracellular Concentration
Yeast cells	Wild-type	Varies with growth conditions	[32]
Human granulocytes	Normal adults	Higher than plasma concentration	[33]
S. clavuligerus	Wild-type	Varies with growth phase	[34]

Experimental Protocols

Protocol for Measuring Butyrate Uptake

This protocol is adapted from studies using radiolabeled butyrate in cell culture.[10][35]

Objective: To measure the rate of [14C]butyrate uptake into cultured cells.

Materials:

• Cultured cells (e.g., Caco-2, HT-29) grown on permeable supports or in plates.

• [14C]Butyrate (radiolabeled butyrate).

• Uptake buffer (e.g., Krebs-Ringer bicarbonate buffer, pH 7.4).

• Wash buffer (ice-cold phosphate-buffered saline, PBS).

• Cell lysis buffer (e.g., 0.1 N NaOH).

• Scintillation fluid and vials.

• Scintillation counter.

• Inhibitors (optional, e.g., α-cyano-4-hydroxycinnamate for MCTs).

Procedure:

• Culture cells to the desired confluency.

• Wash the cells twice with pre-warmed uptake buffer.

• Initiate the uptake by adding uptake buffer containing a known concentration of [14C]butyrate. For inhibition studies, pre-incubate with inhibitors before adding the radiolabeled substrate.

• Incubate for a specific time period (e.g., 5 minutes). Uptake should be measured during the initial linear phase.

• Terminate the uptake by rapidly aspirating the uptake solution and washing the cells three times with ice-cold wash buffer.

• Lyse the cells by adding cell lysis buffer and incubating for at least 30 minutes.

• Transfer the cell lysate to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Determine the protein concentration of the cell lysate from parallel wells (e.g., using a BCA protein assay).

• Calculate the uptake rate as nmol of butyrate per mg of protein per unit of time.

Protocol for Histone Deacetylase (HDAC) Activity Assay

This is a general protocol for a fluorometric HDAC activity assay.[36][37][38][39]

Objective: To measure the HDAC activity in nuclear extracts or with purified enzymes in the presence or absence of inhibitors like butyrate.

Materials:

• Nuclear extraction buffer.

• HDAC assay kit (commercially available kits typically include a fluorogenic substrate, developer, and a reference standard).

• HDAC inhibitor (e.g., sodium butyrate, Trichostatin A as a positive control).

• 96-well microplate suitable for fluorescence measurements.

• Fluorometric microplate reader.

Procedure:

• Prepare nuclear extracts from cells treated with or without the test compound (lysine butyrate).

• In a 96-well plate, add the assay buffer, the fluorogenic HDAC substrate, and the nuclear extract or purified enzyme.

• For inhibitor studies, add varying concentrations of sodium butyrate or lysine butyrate to the wells. Include a known HDAC inhibitor like Trichostatin A as a positive control.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes) to allow for deacetylation of the substrate.

• Add the developer solution to each well. The developer contains a protease that cleaves the deacetylated substrate, releasing the fluorescent molecule.

• Incubate for an additional 15-30 minutes at 37°C.

• Measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths.

• Quantify the HDAC activity by comparing the fluorescence of the samples to a standard curve. Calculate the IC50 value for the inhibitors.

Protocol for Measuring Lysine Uptake

This protocol is based on measuring the uptake of radiolabeled lysine.[18][31]

Objective: To determine the rate of [3H]L-lysine uptake into cultured cells.

Materials:

• Cultured cells.

• [3H]L-lysine.

• Uptake buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

• Wash buffer (ice-cold PBS).

• Cell lysis buffer (e.g., 1% Triton X-100 in PBS).

• Scintillation fluid and vials.

• Scintillation counter.

• Competitive inhibitors (optional, e.g., unlabeled L-lysine, L-arginine, L-leucine).

Procedure:

• Seed cells in appropriate culture plates and grow to confluency.

• Wash the cell monolayer twice with pre-warmed uptake buffer.

• Start the uptake by adding uptake buffer containing [3H]L-lysine and any inhibitors.

• Incubate for a defined period (e.g., 10 minutes) at 37°C.

• Stop the transport by aspirating the uptake solution and quickly washing the cells three times with ice-cold wash buffer.

• Lyse the cells with the lysis buffer.

• Measure the radioactivity in the lysate using a scintillation counter.

• Normalize the uptake to the protein content of the lysate.

• Calculate the uptake rate and perform kinetic analysis (e.g., Michaelis-Menten) by varying the concentration of unlabeled lysine.

Signaling Pathways and Experimental Workflows

Proposed Cellular Fate of Lysine Butyrate

Caption: Proposed cellular uptake pathways for lysine butyrate.

Butyrate Metabolism and Action

Caption: Dual metabolic roles of intracellular butyrate.

Lysine Catabolism via Saccharopine Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. Understanding activity of butyrate at a cellular level - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of histone deacetylase activity by butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Lysine Metabolism: Pathways, Regulation, and Biological Significance - Creative Proteomics [creative-proteomics.com]
• 6. Lysine - Wikipedia [en.wikipedia.org]
• 7. Kinetic analysis of butyrate transport in human colon adenocarcinoma cells reveals two different carrier-mediated mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of colonic epithelial butyrate transport: Focus on colorectal cancer | Porto Biomedical Journal [elsevier.es]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Mechanism(s) of butyrate transport in Caco-2 cells: role of monocarboxylate transporter 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Regulation of Monocarboxylate Transporter 1 (MCT1) Promoter by Butyrate in Human Intestinal Epithelial Cells: Involvement of NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sodium-coupled Monocarboxylate Transporters in Normal Tissues and in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sodium-coupled monocarboxylate transporters in normal tissues and in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sodium-coupled transport of the short chain fatty acid butyrate by SLC5A8 and its relevance to colon cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. journals.physiology.org [journals.physiology.org]
• 16. REGULATION OF CATIONIC AMINO ACID TRANSPORT: The Story of the CAT-1 Transporter - ProQuest [proquest.com]
• 17. journals.physiology.org [journals.physiology.org]
• 18. biomolther.org [biomolther.org]
• 19. axonmedchem.com [axonmedchem.com]
• 20. pnas.org [pnas.org]
• 21. Butyrate as a promising therapeutic target in cancer: From pathogenesis to clinic (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Butyrate inhibits histone deacetylase 2 expression to alleviate liver fibrosis in biliary atresia - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. lysine degradation I (saccharopine pathway) | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 25. Saccharopine - Wikipedia [en.wikipedia.org]
• 26. Lysine degradation through the saccharopine pathway in mammals: involvement of both bifunctional and monofunctional lysine-degrading enzymes in mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 27. The lysine degradation pathway: Subcellular compartmentalization and enzyme deficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Frontiers | Lysine Catabolism Through the Saccharopine Pathway: Enzymes and Intermediates Involved in Plant Responses to Abiotic and Biotic Stress [frontiersin.org]
• 29. search.informit.org [search.informit.org]
• 30. Butyrate elicits a metabolic switch in human colon cancer cells by targeting the pyruvate dehydrogenase complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. Change in Cationic Amino Acid Transport System and Effect of Lysine Pretreatment on Inflammatory State in Amyotrophic Lateral Sclerosis Cell Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. researchgate.net [researchgate.net]
• 33. Intracellular amino acid levels as predictors of protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 34. researchgate.net [researchgate.net]
• 35. journals.physiology.org [journals.physiology.org]
• 36. Histone Deacetylase (HDAC) Assay | EpigenTek [epigentek.com]
• 37. In vitro assays for the determination of histone deacetylase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 38. biocompare.com [biocompare.com]
• 39. reactionbiology.com [reactionbiology.com]

A Technical Guide to the Physicochemical and Biological Properties of Lysine Butyrate for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties, biological activities, and relevant experimental protocols for lysine (B10760008) butyrate (B1204436), a salt composed of the essential amino acid L-lysine and the short-chain fatty acid butyrate. This compound is of significant interest to the research community, primarily as a more palatable and potentially more bioavailable prodrug of butyrate, a key molecule in gut health and epigenetic regulation.

Physicochemical Properties of Lysine Butyrate

Lysine butyrate is a salt formed from the reaction of L-lysine and butyric acid. Its properties are derived from these two constituent components. Quantitative data for lysine butyrate are summarized below.

Property	Data	Source
Molecular Formula	C₁₀H₂₂N₂O₄	[1][2]
Molecular Weight	~234.30 g/mol	[1][2]
IUPAC Name	butanoic acid;(2S)-2,6-diaminohexanoic acid	[1]
CAS Number	80407-71-2	[1]
Synonyms	L-Lysine, monobutanoate	[2]
Appearance	A solid, with improved taste and odor over butyric acid.	[3][4]
Solubility	Completely soluble in liquid solutions.	[4]
Storage Conditions	Dry, dark, and at 0-4°C for short term (days to weeks) or -20°C for long term (months to years).	[2]
Pharmacokinetics (Human)	Cmax: 4.53 µg/mL Tmax: 20.0 min AUC₀₋₂₁₀: 189 µg/mL/min	[3][5]

Note: Pharmacokinetic data is based on a single study and may vary based on formulation and individual patient characteristics.[3][5]

Core Biological Activity and Signaling Pathways

The primary biological effects of lysine butyrate are attributed to the action of butyrate following its dissociation. Butyrate has two main mechanisms of action: inhibition of histone deacetylases (HDACs) and signaling through G-protein coupled receptors (GPCRs).

Butyrate is a well-established inhibitor of class I and II HDAC enzymes.[6] By inhibiting HDACs, butyrate prevents the removal of acetyl groups from lysine residues on histone tails.[7][8] This action maintains a state of histone hyperacetylation, leading to a more open chromatin structure and altered transcription of various genes.[9][10] This epigenetic modulation is central to butyrate's anti-inflammatory and anti-proliferative effects.[10][11]

Caption: Mechanism of HDAC inhibition by butyrate.

Butyrate also functions as a signaling molecule by activating specific GPCRs, notably Free Fatty Acid Receptor 3 (FFAR3, also known as GPR41) and Hydroxycarboxylic Acid Receptor 2 (HCAR2, also known as GPR109A).[12] Activation of these receptors on the surface of various cells, including intestinal epithelial and immune cells, triggers downstream signaling cascades that contribute to the regulation of inflammation, gut motility, and metabolic homeostasis.[11][12]

Caption: Butyrate signaling via G-protein coupled receptors.

Experimental Protocols

The following sections outline generalized protocols relevant to the study of lysine butyrate. Researchers should adapt these methodologies to their specific experimental contexts.

Lysine butyrate is not typically produced via fermentation directly. A common approach involves the separate production of L-lysine (often via fermentation) and its subsequent reaction with butyric acid. Purification is critical to remove unreacted precursors and byproducts.

Caption: General workflow for lysine butyrate synthesis.

Methodology:

• L-Lysine Production: L-lysine is produced in a large-scale fermenter using a bacterial strain such as Corynebacterium glutamicum.

• Cell Separation: The fermentation broth is processed via centrifugation or microfiltration to remove bacterial cells and other solids, yielding a clarified lysine-rich solution.[13]

• Salt Formation: The clarified L-lysine solution is reacted with butyric acid in a stoichiometric ratio. The pH is carefully monitored and adjusted to facilitate the formation of the lysine butyrate salt.

• Purification via Ion-Exchange Chromatography: The crude salt solution is passed through a strong acid cation-exchange resin column. L-lysine butyrate (as positively charged lysine) binds to the resin, while anionic impurities and uncharged molecules are washed out.[13]

• Elution: The bound lysine butyrate is eluted from the column using a basic solution, such as aqueous ammonia, which neutralizes the charge on lysine, releasing it from the resin.[13]

• Final Processing: The eluate is concentrated under reduced pressure to remove the eluting solvent. The concentrated solution is then cooled to induce crystallization. The resulting crystals are collected, washed (e.g., with cold ethanol), and dried under vacuum to yield the final purified product.[13]

This protocol provides a method to confirm the HDAC inhibitory activity of lysine butyrate.

• Reagents and Materials: HeLa cell nuclear extract (as a source of HDACs), fluorogenic HDAC substrate (e.g., Fluor-de-Lys®), developer solution, Trichostatin A (TSA) as a positive control, and lysine butyrate.

• Assay Procedure:

  • Prepare serial dilutions of lysine butyrate and the positive control (TSA) in assay buffer.

  • In a 96-well microplate, add the HeLa nuclear extract to each well.

  • Add the diluted compounds (lysine butyrate, TSA, vehicle control) to the wells and incubate for a short period (e.g., 10 minutes) at 37°C to allow for enzyme inhibition.

  • Initiate the reaction by adding the fluorogenic HDAC substrate to all wells.

  • Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

  • Stop the enzymatic reaction and generate the fluorescent signal by adding the developer solution.

  • Incubate at room temperature for 15 minutes.

• Data Analysis: Measure the fluorescence intensity using a microplate reader. The signal is inversely proportional to HDAC activity. Calculate the percentage of inhibition for each concentration of lysine butyrate and determine the IC₅₀ value.

This protocol outlines a design for assessing the bioavailability of lysine butyrate in a preclinical or clinical setting.

• Subjects: Select appropriate subjects (e.g., male Wistar rats for preclinical, healthy human volunteers for clinical).[5][14] Subjects should be fasted overnight prior to dosing.

• Dosing: Administer a single oral dose of lysine butyrate. The dose should be calculated based on the desired butyric acid delivery. A control group receiving an equimolar amount of sodium butyrate or tributyrin (B1683025) can be included for comparison.[5]

• Sample Collection: Collect blood samples at multiple time points post-administration (e.g., pre-dose, 20, 45, 90, 150, and 210 minutes).[5] Samples should be collected into tubes containing an appropriate anticoagulant and immediately processed to obtain plasma.

• Sample Analysis: Plasma concentrations of butyrate are quantified using a validated analytical method, such as Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[14]

• Data Analysis: Use the plasma concentration-time data to calculate key pharmacokinetic parameters, including:

  • Cmax: Maximum observed plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): Total drug exposure over time. These parameters provide insights into the rate and extent of butyrate absorption from the lysine butyrate salt.[5]

References

• 1. Lysine butyrate | C10H22N2O4 | CID 133463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. researchgate.net [researchgate.net]
• 4. nutraceuticalsworld.com [nutraceuticalsworld.com]
• 5. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 6. pnas.org [pnas.org]
• 7. Beyond the Gut: Unveiling Butyrate’s Global Health Impact Through Gut Health and Dysbiosis-Related Conditions: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lifespan.io [lifespan.io]
• 9. Butyrate mediates decrease of histone acetylation centered on transcription start sites and down-regulation of associated genes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Butyrate inhibits histone deacetylase 2 expression to alleviate liver fibrosis in biliary atresia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. In vitro and in vivo evaluation of L–Lysine solid lipid microcapsules for swine - Vetagro [vetagro.com]

Beyond HDAC Inhibition: A Technical Guide to the Multifaceted Biological Functions of Lysine Butyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lysine (B10760008) butyrate (B1204436), a salt of the short-chain fatty acid (SCFA) butyrate and the essential amino acid lysine, is emerging as a molecule of significant interest in therapeutic development. While butyrate is well-documented as a potent histone deacetylase (HDAC) inhibitor, a growing body of evidence reveals a diverse range of biological activities that are independent of this epigenetic mechanism. These non-HDAC functions contribute to its profound effects on gut health, metabolism, and inflammatory responses. This technical guide provides an in-depth exploration of these functions, offering researchers and drug development professionals a comprehensive resource on the mechanisms of action of lysine butyrate beyond HDAC inhibition. A key advantage of lysine butyrate over other butyrate formulations lies in its pharmacokinetic profile, exhibiting superior peak plasma concentrations.

Pharmacokinetics of Lysine Butyrate: A Comparative Advantage

A recent clinical trial in ten healthy men compared the pharmacokinetic parameters of lysine butyrate to sodium butyrate and tributyrin, with each product delivering 786 mg of butyric acid. The results demonstrated that lysine butyrate and sodium butyrate have greater bioavailability and more rapid systemic appearance than tributyrin[1][2][3][4]. Notably, lysine butyrate showed a 180% greater peak plasma concentration (Cmax) than sodium butyrate and a 500% greater Cmax than tributyrin[3].

Table 1: Comparative Pharmacokinetic Parameters of Different Butyrate Formulations [1][2][3][4]

Parameter	Lysine Butyrate (LysB)	Sodium Butyrate (NaB)	Tributyrin (TB)
Cmax (µg/mL)	4.53 ± 7.56	2.51 ± 4.13	0.91 ± 1.65
Tmax (min)	20.0 ± 0.0	22.5 ± 7.91	51.5 ± 21.7
AUC₀₋₂₁₀ (µg/mL/min)	189 ± 306	144 ± 214	108 ± 190

Data are presented as mean ± standard deviation.

Core Biological Functions Beyond HDAC Inhibition

Primary Energy Source for Colonocytes

Butyrate is the preferred energy substrate for colonocytes, the epithelial cells lining the colon. This metabolic function is crucial for maintaining a healthy gut epithelium.

• Mechanism: Butyrate is taken up by colonocytes via monocarboxylate transporters (MCTs) and undergoes β-oxidation within the mitochondria to produce acetyl-CoA. Acetyl-CoA then enters the tricarboxylic acid (TCA) cycle to generate ATP, the primary cellular energy currency. This process is vital for the high energy demands of the rapidly proliferating colonic epithelium. The oxidation of butyrate by colonocytes consumes a significant amount of oxygen, which helps to maintain a hypoxic environment in the colonic lumen, a key factor for the stability of the anaerobic gut microbiota.

Butyrate as an Energy Source for Colonocytes.

This protocol is adapted from studies measuring the metabolism of butyrate in isolated colonocytes[5].

• Isolation of Colonocytes:

  • Excise the colon from a model organism (e.g., mouse) and wash with a saline solution.

  • Evert the colon and incubate in a solution containing a chelating agent (e.g., EDTA) to release epithelial cells.

  • Use sequential incubations and gentle shaking to separate crypt and surface colonocytes if desired.

  • Wash and resuspend the isolated colonocytes in a suitable buffer (e.g., Krebs-Ringer bicarbonate buffer).

• Butyrate Oxidation Assay:

  • Incubate a known number of colonocytes with radiolabeled [1-¹³C]-butyrate in a sealed flask.

  • After a defined incubation period (e.g., 1-2 hours) at 37°C, stop the reaction by adding an acid (e.g., perchloric acid).

  • Capture the released ¹³CO₂ in a trapping agent (e.g., hyamine hydroxide).

  • Quantify the amount of trapped ¹³CO₂ using isotope ratio mass spectrometry.

  • Normalize the rate of ¹³CO₂ production to the total protein content of the colonocyte preparation to determine the rate of butyrate oxidation.

Activation of G-Protein Coupled Receptors (GPCRs)

Butyrate acts as a signaling molecule by activating specific GPCRs, namely GPR41 (also known as FFAR3) and GPR109a (also known as HCAR2). This activation triggers various downstream signaling cascades that influence immune responses and metabolism.

• GPR41 Signaling: Butyrate is a ligand for GPR41, which is expressed on various cell types, including enteroendocrine L-cells and sympathetic ganglia. Activation of GPR41 in L-cells can stimulate the secretion of glucagon-like peptide-1 (GLP-1), a hormone that plays a crucial role in glucose homeostasis and appetite regulation.

• GPR109a Signaling: Butyrate activates GPR109a, which is found on the apical membrane of colonic epithelial cells, as well as on immune cells like macrophages and dendritic cells[6][7]. Activation of GPR109a in the gut has anti-inflammatory effects, partly by promoting the differentiation of regulatory T cells (Tregs) and IL-10-producing T cells[6].

References

• 1. Butyrate limits inflammatory macrophage niche in NASH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 3. nutritionaloutlook.com [nutritionaloutlook.com]
• 4. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 5. researchgate.net [researchgate.net]
• 6. Activation of the receptor (Gpr109a) for niacin and the commensal metabolite butyrate suppresses colonic inflammation and carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Lysine Butyrate: A Technical Guide to its Role in Modulating Gene Expression

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lysine (B10760008) butyrate (B1204436), a salt of the short-chain fatty acid butyrate, is emerging as a potent modulator of gene expression with significant therapeutic potential. Its primary mechanism of action involves the inhibition of histone deacetylases (HDACs), leading to hyperacetylation of histones and a cascade of downstream effects on chromatin structure and gene transcription. This technical guide provides an in-depth overview of the molecular mechanisms of lysine butyrate, its impact on key signaling pathways, and detailed protocols for its experimental investigation. Quantitative data are summarized to facilitate comparison, and signaling pathways and experimental workflows are visualized using Graphviz diagrams.

Introduction

Butyrate is a naturally occurring short-chain fatty acid produced by the microbial fermentation of dietary fiber in the colon.[1] It serves as a primary energy source for colonocytes and plays a crucial role in maintaining gut homeostasis.[1] Beyond its metabolic functions, butyrate is a well-established histone deacetylase (HDAC) inhibitor.[2][3] By inhibiting HDACs, butyrate prevents the removal of acetyl groups from lysine residues on histone tails, leading to an accumulation of acetylated histones.[2][3] This "hyperacetylation" results in a more open chromatin structure, making DNA more accessible to transcription factors and thereby modulating gene expression.[3]

Lysine butyrate offers potential pharmacokinetic advantages over other butyrate formulations. A recent study demonstrated that lysine butyrate exhibits greater bioavailability and more rapid systemic appearance compared to tributyrin.[2][4][5][6] Specifically, lysine butyrate showed a significantly higher peak plasma concentration (Cmax) and a shorter time to reach maximum concentration (Tmax) compared to tributyrin.[2][4][5][6]

Mechanism of Action: Histone Deacetylase Inhibition

The fundamental mechanism by which lysine butyrate modulates gene expression is through the inhibition of Class I and II histone deacetylases.[7] HDACs are enzymes that remove acetyl groups from lysine residues on histones H3 and H4.[8] This deacetylation leads to a more condensed chromatin structure, which is generally associated with transcriptional repression.[3]

By inhibiting HDACs, lysine butyrate promotes histone hyperacetylation, which neutralizes the positive charge of lysine residues and weakens the electrostatic interaction between histones and DNA.[5] This results in a more relaxed chromatin conformation, facilitating the binding of transcription factors and RNA polymerase to promoter regions, ultimately leading to changes in the transcription of target genes.[3] Studies have shown that butyrate treatment can lead to a significant increase in the acetylation of histone H3 and H4. For instance, one study reported a 3-fold increase in histone H3 acetylation and a 10-fold increase in histone H4 acetylation following butyrate treatment.[9] Another study observed an approximately 2-fold increase in both acetylated H3 and phospho-acetylated H3.[10]

References

• 1. Butyrate induces ROS-mediated apoptosis by modulating miR-22/SIRT-1 pathway in hepatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nutritionaloutlook.com [nutritionaloutlook.com]
• 3. academic.oup.com [academic.oup.com]
• 4. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 5. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 6. researchgate.net [researchgate.net]
• 7. scienceopen.com [scienceopen.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Butyrate functions as a histone deacetylase inhibitor to protect pancreatic beta cells from IL-1β-induced dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Butyrate induces profound changes in gene expression related to multiple signal pathways in bovine kidney epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

The Effect of Lysine Butyrate on Cellular Energy Metabolism: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals December 19, 2025

Abstract

Lysine (B10760008) butyrate (B1204436), a salt composed of the essential amino acid L-lysine and the short-chain fatty acid butyrate, is emerging as a compound of significant interest in metabolic research and therapeutic development. This technical guide provides an in-depth examination of the multifaceted effects of lysine butyrate on cellular energy metabolism. The primary metabolic influence is driven by the butyrate moiety, which acts as a crucial energy substrate for colonocytes, a histone deacetylase (HDAC) inhibitor, and a signaling molecule that modulates key energy-sensing pathways such as the AMP-activated protein kinase (AMPK) pathway. The lysine component, in addition to improving the solubility and pharmacokinetic profile of butyrate, serves as a precursor for carnitine, a molecule essential for mitochondrial fatty acid oxidation. This document details the mechanisms of action, summarizes quantitative data from relevant studies, provides detailed experimental protocols for investigating these effects, and presents visual diagrams of the core metabolic pathways and workflows.

Introduction: The Dual Nature of Lysine Butyrate

Butyrate is a well-established, microbially-produced short-chain fatty acid (SCFA) in the mammalian gut, renowned for its critical role in maintaining gut health and energy homeostasis.[1] However, its clinical application has been hampered by poor palatability and rapid first-pass metabolism.[2] Lysine butyrate overcomes these limitations by offering a more soluble and tasteless form, which exhibits superior pharmacokinetic properties compared to other butyrate salts and prodrugs.[3][4][5]

This molecule presents a dual-pronged impact on cellular metabolism:

• The Butyrate Moiety: Acts as a direct fuel source, an epigenetic modulator via HDAC inhibition, and a signaling molecule through G-protein coupled receptors (GPRs) and the AMPK pathway.[6][7][8]

• The Lysine Moiety: An essential amino acid crucial for protein synthesis and, critically for energy metabolism, the biosynthesis of carnitine, which is indispensable for the transport of long-chain fatty acids into mitochondria for β-oxidation.[9][10][11]

This guide will dissect these roles to provide a comprehensive understanding of how lysine butyrate influences the intricate network of cellular energy regulation.

Core Mechanisms of Action

Butyrate: A Central Regulator of Energy Homeostasis

Butyrate's influence on cellular energy is context-dependent, varying between normal and cancerous cells.

• Primary Energy Substrate: In healthy colonocytes, butyrate is the preferred energy source, providing up to 70% of their energy requirements.[12] It is readily oxidized in the mitochondria via the tricarboxylic acid (TCA) cycle, boosting oxidative phosphorylation and ATP production.[6] Studies on germ-free mice have shown that their colonocytes exist in an energy-deprived state that is rescued by the administration of butyrate, highlighting its role as a direct fuel source over its function as an HDAC inhibitor in these cells.[6]

• HDAC Inhibition: Butyrate is a potent inhibitor of class I and II histone deacetylases (HDACs).[13] By preventing the removal of acetyl groups from histones, butyrate promotes a more open chromatin structure, leading to altered transcription of genes.[8] This epigenetic regulation affects approximately 2% of mammalian genes, including those involved in cell cycle control (e.g., p21), apoptosis, and metabolism.[8][14] In many cancer cells, which often rely on glycolysis (the Warburg effect), the accumulation of unmetabolized butyrate leads to HDAC inhibition, which can suppress proliferation and induce apoptosis.[15][16]

• AMPK Pathway Activation: Butyrate is a known activator of AMP-activated protein kinase (AMPK), a master regulator of cellular energy balance.[7][17] AMPK activation occurs when the cellular AMP:ATP ratio rises, signaling a low-energy state.[18] Activated AMPK shifts the cell from anabolic (energy-consuming) to catabolic (energy-producing) processes by promoting fatty acid oxidation and inhibiting lipogenesis.[7] This activation can restore energy balance and is a key mechanism by which butyrate exerts its systemic metabolic benefits.[15][17]

Lysine: Facilitating Fatty Acid Metabolism

While butyrate is the primary driver of direct metabolic reprogramming, the lysine component plays a crucial, albeit more indirect, role.

• Carnitine Synthesis: Lysine is an essential precursor for the synthesis of carnitine.[19] Carnitine is required for the carnitine shuttle system, which transports long-chain fatty acids across the inner mitochondrial membrane, making them available for β-oxidation and subsequent energy production through the TCA cycle.[9][10] An adequate supply of lysine is therefore necessary to support efficient fatty acid metabolism.

Quantitative Data Summary

The following tables summarize key quantitative data regarding the pharmacokinetics of lysine butyrate and the metabolic effects of butyrate treatment on cellular parameters.

Table 1: Pharmacokinetic Comparison of Butyrate Formulations Data extracted from a randomized, cross-over clinical trial in ten adult males.[3][20]

Parameter	Lysine Butyrate (LysB)	Sodium Butyrate (NaB)	Tributyrin (TB)
Dose (Butyric Acid)	786 mg	786 mg	786 mg
Cmax (µg/mL)	4.53 ± 7.56	2.51 ± 4.13	0.91 ± 1.65
Tmax (min)	20.0 ± 0.0	22.5 ± 7.91	51.5 ± 21.7
AUC₀₋₂₁₀ (µg/mL/min)	189 ± 306	144 ± 214	108 ± 190

Cmax: Maximum serum concentration. Tmax: Time to reach maximum concentration. AUC: Area under the curve. Note: Lysine butyrate and sodium butyrate demonstrated significantly greater Cmax and lower Tmax compared to tributyrin.[3][20] A press release on this study noted that lysine butyrate had a 180% greater Cmax than sodium butyrate.[4]

Table 2: Reported Effects of Butyrate on Cellular Metabolic Parameters This table compiles representative findings on the effects of the butyrate moiety from various studies.

Cell Type	Parameter Measured	Treatment	Result	Reference
SCAD-deficient mouse colonocytes	Butyrate Oxidation (OCR)	Butyrate	No significant increase in OCR	[21]
SCAD-deficient mouse colonocytes	Glycolysis (ECAR)	Glucose	Significantly increased ECAR	[21]
Human Colon Cancer Cells (HCT116, HT29, SW480)	AMPK Phosphorylation	Chronic Butyrate Exposure	Downregulation of AMPK	[22]
Human Colon Cancer Cells (Butyrate-Resistant)	Cell Proliferation	AICAR (AMPK Activator) + Butyrate	Suppression of cell proliferation	[22]
Caco-2 Cells	AMPK Phosphorylation	Butyrate (10 min)	~1.5-fold increase	[18]
Caco-2 Cells	AMPK Phosphorylation	Butyrate (20 min)	~2.0-fold increase	[18]

OCR: Oxygen Consumption Rate. ECAR: Extracellular Acidification Rate. SCAD: Short-chain acyl-CoA dehydrogenase.

Visualization of Pathways and Workflows

The following diagrams were generated using Graphviz (DOT language) to illustrate key concepts.

Caption: Butyrate's core metabolic actions.

Caption: Lysine's role in fatty acid transport.

Caption: Mitochondrial respiration assay workflow.

Caption: Western blot analysis workflow.

Experimental Protocols

Protocol 1: Assessment of Mitochondrial Respiration via Seahorse XF Cell Mito Stress Test

This protocol outlines a method to assess the real-time effect of lysine butyrate on mitochondrial respiration in cultured cells.[23]

Materials:

• Seahorse XF Analyzer (e.g., XFe24, XFe96)

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant, Base Medium, and Assay Medium supplements (e.g., glutamine, pyruvate)

• Lysine Butyrate (test compound)

• Mito Stress Test compounds: Oligomycin, FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone), Rotenone, Antimycin A

• Cultured cells of interest

Methodology:

• Cell Seeding (Day 1):

  • Seed cells into a Seahorse XF cell culture microplate at a pre-determined optimal density to achieve 80-90% confluency on the day of the assay.

  • Include background correction wells containing medium but no cells.

  • Incubate overnight under standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Sensor Cartridge Hydration (Day 1):

  • Add 200 µL of Seahorse XF Calibrant to each well of the utility plate.

  • Place the sensor cartridge onto the utility plate, ensuring the sensors are submerged.

  • Incubate overnight in a non-CO₂ incubator at 37°C.

• Assay Preparation (Day 2):

  • Prepare assay medium by warming Seahorse XF Base Medium and supplementing with substrates like pyruvate, glutamine, and glucose as required by the specific cell type. Adjust pH to 7.4.

  • Wash the cells by removing growth medium and adding 180 µL of warmed assay medium per well.

  • Place the cell plate in a non-CO₂ incubator at 37°C for 1 hour prior to the assay.

  • Prepare stock solutions of lysine butyrate and the Mito Stress Test compounds (Oligomycin, FCCP, Rotenone/Antimycin A) in assay medium at appropriate concentrations for injection.

  • Load the compounds into the designated ports of the hydrated sensor cartridge. A typical loading strategy is:

    • Port A: Lysine Butyrate or vehicle control

    • Port B: Oligomycin

    • Port C: FCCP

    • Port D: Rotenone/Antimycin A

• Assay Execution and Data Analysis:

  • Load the sensor cartridge and the cell plate into the Seahorse XF Analyzer.

  • Initiate the assay protocol. The instrument will measure baseline Oxygen Consumption Rate (OCR), then sequentially inject the compounds from each port, measuring OCR after each injection.

  • Upon completion, normalize the OCR data to cell number or protein concentration per well.

  • Calculate key mitochondrial parameters:

    • Basal Respiration: (Baseline OCR) - (Rotenone/Antimycin A-inhibited OCR)

    • ATP-Linked Respiration: (Baseline OCR) - (Oligomycin-inhibited OCR)

    • Maximal Respiration: (FCCP-stimulated OCR) - (Rotenone/Antimycin A-inhibited OCR)

    • Proton Leak: (Oligomycin-inhibited OCR) - (Rotenone/Antimycin A-inhibited OCR)

Protocol 2: Western Blot Analysis of AMPK Pathway Activation

This protocol details the procedure to detect changes in the phosphorylation status of AMPK and its substrate, Acetyl-CoA Carboxylase (ACC), following treatment with lysine butyrate.[24][25][26]

Materials:

• Cultured cells of interest

• Lysine Butyrate

• Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE equipment and reagents (e.g., polyacrylamide gels, running buffer)

• Protein transfer system and PVDF or nitrocellulose membranes

• Blocking Buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-phospho-AMPKα (Thr172), Rabbit anti-AMPKα, Rabbit anti-phospho-ACC (Ser79), Rabbit anti-ACC

• Secondary antibody: HRP-conjugated Goat anti-Rabbit IgG

• Chemiluminescent substrate (ECL)

• Imaging system

Methodology:

• Cell Treatment and Lysis:

  • Culture cells to ~80% confluency. Treat with desired concentrations of lysine butyrate or vehicle for specified time points.

  • Wash cells with ice-cold PBS and lyse by adding ice-cold lysis buffer.

  • Scrape cells, collect the lysate, and centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (protein extract).

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• SDS-PAGE:

  • Normalize protein samples to equal concentrations with lysis buffer and Laemmli sample buffer.

  • Denature samples by boiling at 95-100°C for 5 minutes.

  • Load 10-20 µg of protein per lane onto a polyacrylamide gel.

  • Run the gel until adequate separation of proteins by molecular weight is achieved.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using an electroblotting apparatus.

  • Confirm successful transfer by staining the membrane with Ponceau S.

• Antibody Incubation:

  • Block the membrane with Blocking Buffer for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody (e.g., anti-p-AMPKα) diluted in blocking buffer, typically overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Wash the membrane again three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane according to the manufacturer's protocol.

  • Capture the chemiluminescent signal using an imaging system.

  • To analyze total protein levels, the blot can be stripped and re-probed with an antibody against the total, non-phosphorylated protein (e.g., anti-AMPKα).

  • Quantify band intensities using image analysis software. The level of protein phosphorylation is typically expressed as the ratio of the phosphorylated protein signal to the total protein signal.

Conclusion and Future Directions

Lysine butyrate represents a significant advancement in the potential therapeutic application of butyrate. Its primary effect on cellular energy metabolism is driven by the butyrate moiety, which serves as a vital fuel for mitochondrial respiration, an epigenetic modifier through HDAC inhibition, and a potent activator of the master energy sensor, AMPK. The lysine component contributes to this metabolic picture by facilitating fatty acid oxidation via carnitine synthesis and, crucially, by enhancing the bioavailability of butyrate.

The superior pharmacokinetic profile of lysine butyrate suggests that it may achieve higher and more sustained cellular concentrations of butyrate, potentially leading to more pronounced metabolic effects in vivo compared to other delivery forms.

Future research should focus on:

• Direct, head-to-head cellular studies comparing the magnitude and duration of metabolic changes (e.g., OCR, AMPK phosphorylation) induced by lysine butyrate versus sodium butyrate.

• In vivo studies in metabolic disease models to determine if the enhanced bioavailability of lysine butyrate translates to superior outcomes in improving glucose homeostasis, insulin (B600854) sensitivity, and energy expenditure.

• Exploring the tissue-specific metabolic effects of systemically delivered lysine butyrate beyond the colon.

By leveraging its unique chemical and pharmacokinetic properties, lysine butyrate stands as a promising tool for researchers and a potential therapeutic agent for modulating cellular energy metabolism in a variety of physiological and pathological contexts.

References

• 1. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butyrate Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. nutritionaloutlook.com [nutritionaloutlook.com]
• 5. nutraceuticalsworld.com [nutraceuticalsworld.com]
• 6. The Microbiome and Butyrate Regulate Energy Metabolism and Autophagy in the Mammalian Colon - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of histone deacetylase activity by butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. thehcginstitute.com [thehcginstitute.com]
• 10. What Is L-Lysine Good For? 10 Health Benefits & 10 Best Food Sources [medicinenet.com]
• 11. 4 Impressive Health Benefits of Lysine [healthline.com]
• 12. Understanding activity of butyrate at a cellular level - PMC [pmc.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Colon cancer cell differentiation by sodium butyrate modulates metabolic plasticity of Caco-2 cells via alteration of phosphotransfer network - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Butyrate as a Histone Deacetylase Inhibitor (iHDAC) | PLOS One [journals.plos.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. l-Lysine supplementation affects dietary protein quality and growth and serum amino acid concentrations in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 21. Crosstalk between butyrate oxidation in colonocyte and butyrate-producing bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. benchchem.com [benchchem.com]
• 24. longdom.org [longdom.org]
• 25. Western blot - Wikipedia [en.wikipedia.org]
• 26. The principle and method of Western blotting (WB) | MBL Life Sience -GLOBAL- [mblbio.com]

Protocols & Analytical Methods

Application Notes and Protocols: Laboratory Synthesis of Lysine Butyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lysine (B10760008) butyrate (B1204436), a molecule combining the essential amino acid L-lysine and the short-chain fatty acid butyrate, is of growing interest in biomedical research. Butyrate is a well-known histone deacetylase (HDAC) inhibitor that plays a crucial role in epigenetic regulation and has shown therapeutic potential in various diseases. The targeted delivery of butyrate to specific cells or tissues is a key challenge, and its conjugation to amino acids like lysine offers a promising prodrug strategy. This document provides a detailed protocol for the laboratory-scale chemical synthesis of Nε-butyryl-L-lysine, a common isomer of lysine butyrate. It also includes information on the biological significance of lysine butyrylation and relevant experimental workflows.

Introduction

Butyrate, a short-chain fatty acid primarily produced by the gut microbiota through the fermentation of dietary fiber, has garnered significant attention for its multifaceted biological activities. It serves as a primary energy source for colonocytes and acts as a potent inhibitor of histone deacetylases (HDACs). By inhibiting HDACs, butyrate modulates gene expression, influencing a wide range of cellular processes including proliferation, differentiation, and apoptosis. This has led to the investigation of butyrate as a potential therapeutic agent for cancer, inflammatory bowel disease, and neurological disorders.

Lysine, an essential amino acid, is a fundamental building block of proteins. Its side chain contains a primary amino group (ε-amino group) that is a frequent site for post-translational modifications, including acetylation, methylation, and ubiquitination. The acylation of this lysine residue with a butyryl group, known as lysine butyrylation, is an endogenously occurring post-translational modification that can be catalyzed by histone acetyltransferases (HATs) such as p300 and CBP, using butyryl-CoA as a cofactor.[1] This modification can directly impact chromatin structure and gene regulation.[2]

The chemical synthesis of lysine butyrate provides a valuable tool for researchers to study the effects of this modification in a controlled manner and to develop targeted drug delivery systems. This protocol details a reliable method for the synthesis of Nε-butyryl-L-lysine.

Synthesis of Nε-Butyryl-L-Lysine

The synthesis of Nε-butyryl-L-lysine is achieved through a multi-step process that involves the protection of the α-amino group of L-lysine, followed by the acylation of the ε-amino group with a butyrylating agent, and subsequent deprotection of the α-amino group.

Materials and Reagents

Material/Reagent	Grade	Supplier (Example)
L-Lysine hydrochloride	≥98%	Sigma-Aldrich
Di-tert-butyl dicarbonate (B1257347) (Boc Anhydride)	≥97%	Sigma-Aldrich
Dioxane	Anhydrous	Sigma-Aldrich
Sodium Hydroxide (B78521) (NaOH)	ACS Reagent	Fisher Scientific
Butyric anhydride (B1165640)	≥98%	Sigma-Aldrich
Triethylamine (B128534) (TEA)	≥99.5%	Sigma-Aldrich
Dichloromethane (B109758) (DCM)	Anhydrous	Sigma-Aldrich
Trifluoroacetic acid (TFA)	≥99%	Sigma-Aldrich
Diethyl ether	ACS Reagent	Fisher Scientific
Ethyl acetate (B1210297) (EtOAc)	ACS Reagent	Fisher Scientific
Hexane (B92381)	ACS Reagent	Fisher Scientific
Silica (B1680970) gel	60 Å, 230-400 mesh	Sigma-Aldrich

Experimental Protocol

Step 1: Protection of the α-Amino Group of L-Lysine (Synthesis of Nα-Boc-L-Lysine)

• Dissolve L-lysine hydrochloride (1 equivalent) in a 1:1 mixture of dioxane and water.

• Cool the solution to 0 °C in an ice bath.

• Add sodium hydroxide (2.5 equivalents) to the solution and stir until it dissolves.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc anhydride) (1.1 equivalents) in dioxane to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Remove the dioxane under reduced pressure.

• Wash the aqueous layer with diethyl ether to remove any unreacted Boc anhydride.

• Acidify the aqueous layer to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Nα-Boc-L-lysine as a white solid.

Step 2: Butyrylation of the ε-Amino Group (Synthesis of Nα-Boc-Nε-butyryl-L-Lysine)

• Dissolve Nα-Boc-L-lysine (1 equivalent) in anhydrous dichloromethane (DCM).

• Add triethylamine (2.5 equivalents) to the solution and cool to 0 °C.

• Slowly add butyric anhydride (1.2 equivalents) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to obtain pure Nα-Boc-Nε-butyryl-L-lysine.

Step 3: Deprotection of the α-Amino Group (Synthesis of Nε-Butyryl-L-Lysine)

• Dissolve Nα-Boc-Nε-butyryl-L-lysine (1 equivalent) in a 1:1 mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA).

• Stir the solution at room temperature for 1-2 hours.

• Monitor the deprotection by TLC.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• Triturate the residue with cold diethyl ether to precipitate the product.

• Filter the solid and wash with cold diethyl ether.

• Dry the product under vacuum to yield Nε-butyryl-L-lysine as a white solid.

Characterization Data (Expected)

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	1H NMR (Expected)	Mass Spectrometry (Expected)
Nα-Boc-L-Lysine	C11H22N2O4	246.30	White solid	Consistent with structure	[M+H]+ = 247.16
Nα-Boc-Nε-butyryl-L-Lysine	C15H28N2O5	316.39	Colorless oil or solid	Consistent with structure	[M+H]+ = 317.20
Nε-Butyryl-L-Lysine	C10H20N2O3	216.28	White solid	Consistent with structure	[M+H]+ = 217.15

Biological Context and Signaling Pathway

Lysine butyrylation is a dynamic post-translational modification that plays a role in epigenetic regulation. The addition of a butyryl group to the ε-amino group of a lysine residue on a histone tail is catalyzed by histone acetyltransferases (HATs), which can also function as histone butyryltransferases. This reaction utilizes butyryl-CoA as the acyl donor. The butyrylation of histone lysine residues neutralizes their positive charge, which is thought to weaken the electrostatic interaction between the histone and the negatively charged DNA backbone. This can lead to a more open chromatin structure, facilitating gene transcription. The reverse reaction, debutyrylation, is catalyzed by histone deacetylases (HDACs).

Caption: Enzymatic cycle of histone lysine butyrylation and debutyrylation.

Experimental Workflow for Chemical Synthesis

The chemical synthesis of Nε-butyryl-L-lysine follows a logical progression of protection, coupling, and deprotection steps to ensure the selective modification of the desired amino group.

Caption: Key steps in the chemical synthesis of Nε-butyryl-L-lysine.

Conclusion

This document provides a comprehensive protocol for the laboratory synthesis of Nε-butyryl-L-lysine, a valuable tool for research in epigenetics, drug delivery, and cellular biology. The described method, utilizing a protection group strategy, ensures high selectivity and yield. The provided diagrams illustrate the biological relevance and the synthetic workflow, offering a clear guide for researchers. Careful execution of the experimental steps and appropriate characterization of the intermediates and final product are crucial for obtaining high-purity lysine butyrate for research applications.

References

• 1. US4126628A - Acylation of amino acids - Google Patents [patents.google.com]
• 2. Functions and mechanisms of protein lysine butyrylation (Kbu): Therapeutic implications in human diseases - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Lysine Butyrate in Plasma using High-Performance Liquid Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lysine (B10760008) Butyrate (B1204436) is a chemical conjugate of the essential amino acid L-lysine and the short-chain fatty acid (SCFA) butyrate. Butyrate is a well-documented histone deacetylase (HDAC) inhibitor with potential therapeutic applications in various diseases, including cancer and inflammatory conditions.[1][2] However, its clinical utility is often limited by a short half-life and low bioavailability.[1] Lysine butyrate is designed as a pro-drug to improve the pharmacokinetic profile and cellular uptake of butyrate. Accurate quantification of lysine butyrate in biological matrices like plasma is critical for preclinical and clinical studies, including pharmacokinetics, pharmacodynamics, and toxicity assessments.

This document provides a detailed protocol for the quantification of lysine butyrate in plasma using a robust and sensitive High-Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-MS/MS) method. An alternative HPLC method with fluorescence detection following derivatization is also discussed.

Principle

This method involves the isolation of lysine butyrate from plasma, followed by chromatographic separation and detection. The primary proposed method utilizes protein precipitation to remove high-abundance proteins, followed by solid-phase extraction (SPE) for sample clean-up and concentration.[3][4] The analyte is then separated from remaining matrix components using reversed-phase HPLC and quantified by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.[5][6]

Experimental Protocols

Sample Preparation

Effective sample preparation is crucial to remove interfering substances from plasma, such as proteins and phospholipids, which can affect column longevity and mass spectrometer sensitivity.[7] A combination of protein precipitation and solid-phase extraction is recommended for optimal results.

Protocol 1: Plasma Protein Precipitation (PPT)

This initial step uses a water-miscible organic solvent to denature and precipitate the majority of plasma proteins.[8]

• Materials:

  • Human plasma sample

  • Ice-cold Acetonitrile (B52724) (ACN) containing an internal standard (e.g., deuterated lysine butyrate)

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Refrigerated microcentrifuge

• Procedure:

  • Pipette 100 µL of plasma into a microcentrifuge tube.

  • Add 300 µL of ice-cold acetonitrile (a 3:1 ratio of precipitant to plasma is recommended).[9]

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.[8]

  • Incubate the mixture at -20°C for 30 minutes to enhance protein precipitation.[3]

  • Centrifuge the sample at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[3]

  • Carefully collect the supernatant for the subsequent SPE step.

Protocol 2: Solid-Phase Extraction (SPE)

SPE is used to further purify the sample and concentrate the analyte.[10] A polymeric reversed-phase SPE sorbent is suitable for extracting moderately polar compounds like lysine butyrate from the aqueous/organic supernatant.[11]

• Materials:

  • Polymeric SPE cartridge (e.g., Bond Elut Plexa or equivalent)

  • SPE vacuum manifold

  • Supernatant from Protocol 1

  • 1% Formic Acid in deionized water

  • Methanol (MeOH)

  • Elution solvent: 5% Formic Acid in Acetonitrile

• Procedure:

  • Conditioning: Pass 1 mL of MeOH through the SPE cartridge.

  • Equilibration: Pass 1 mL of 1% formic acid in water through the cartridge. Do not allow the sorbent to dry.

  • Loading: Load the supernatant from the PPT step onto the cartridge.

  • Washing: Wash the cartridge with 1 mL of 1% formic acid in water to remove salts and other polar impurities.

  • Elution: Elute the lysine butyrate with 1 mL of the elution solvent into a clean collection tube.

  • Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) for HPLC-MS/MS analysis.

HPLC-MS/MS Method

Chromatographic Conditions

Separation is achieved using a reversed-phase C18 column. The gradient elution ensures the separation of lysine butyrate from potential matrix interferences.

Parameter	Condition
HPLC System	UHPLC/HPLC System
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	5% B to 95% B over 5 minutes, hold for 1 min, return to 5% B and equilibrate for 2 min.
Total Run Time	8 minutes

Mass Spectrometry Conditions

A triple quadrupole mass spectrometer is used for detection, offering high selectivity and sensitivity.[6]

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Spray Voltage	5500 V
Temperature	600°C
Curtain Gas	30 psi
Collision Gas	Nitrogen
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical)

MRM transitions must be optimized by infusing a standard solution of lysine butyrate. The precursor ion will be the protonated molecule [M+H]⁺. Product ions will result from fragmentation of the parent molecule.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Lysine Butyrate	To be determined	To be determined	To be optimized
Internal Standard	To be determined	To be determined	To be optimized

Alternative Method: HPLC with Fluorescence Detection (HPLC-FLD)

For laboratories without access to mass spectrometry, an HPLC method with fluorescence detection can be developed. This requires pre-column derivatization of the primary amine group of lysine butyrate with a fluorescent tag. Dansyl chloride is a common derivatizing agent for primary amines.

Protocol 3: Derivatization with Dansyl Chloride

• Procedure:

  • Follow the sample preparation steps (PPT and SPE) as described above.

  • To the dried eluate, add 50 µL of derivatization buffer (e.g., 100 mM sodium bicarbonate, pH 9.5).

  • Add 50 µL of Dansyl Chloride solution (e.g., 1 mg/mL in acetonitrile).

  • Vortex and incubate at 60°C for 30 minutes in the dark.

  • Quench the reaction by adding 10 µL of a primary amine solution (e.g., 5% ethylamine).

  • The sample is now ready for injection into the HPLC-FLD system.

HPLC-FLD Conditions

Parameter	Condition
HPLC System	HPLC with Fluorescence Detector
Column	C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Gradient elution with Acetonitrile and an aqueous buffer (e.g., sodium acetate)
Excitation Wavelength	~340 nm (for Dansyl derivatives)
Emission Wavelength	~525 nm (for Dansyl derivatives)

Data Presentation

Table 1: Method Validation Parameters (Illustrative)

The method should be validated for linearity, accuracy, precision, and recovery according to regulatory guidelines.

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Range	1 - 1000 ng/mL	Meets Requirement
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-5.2% to 8.5%
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	4.1% to 11.3%
Extraction Recovery	Consistent and reproducible	~85%

Visualizations

Experimental Workflow

References

• 1. Effects of Intestinal Microbial–Elaborated Butyrate on Oncogenic Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. A rapid derivatization based LC-MS/MS method for quantitation of short chain fatty acids in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous detection of lysine metabolites by a single LC–MS/MS method: monitoring lysine degradation in mouse plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protein Precipitation Method | Phenomenex [phenomenex.com]
• 8. agilent.com [agilent.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Solid-phase extraction - Wikipedia [en.wikipedia.org]
• 11. agilent.com [agilent.com]

Application Notes and Protocols for In Vivo Animal Studies Using Lysine Butyrate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Butyrate (B1204436), a short-chain fatty acid produced by the gut microbiota, is a key signaling molecule with broad physiological effects, including anti-inflammatory, anti-cancer, and metabolic regulatory properties. However, its therapeutic application has been hampered by its unpleasant odor and rapid absorption in the upper gastrointestinal tract. Lysine (B10760008) butyrate, a salt of butyric acid and the essential amino acid lysine, offers a promising alternative with potentially improved pharmacokinetic properties.[1][2][3][4] This document provides detailed application notes and protocols for designing and conducting in vivo animal studies to investigate the therapeutic potential of lysine butyrate.

Data Presentation: Pharmacokinetic Profile of Butyrate Formulations

A recent human clinical study compared the pharmacokinetic parameters of lysine butyrate with sodium butyrate and tributyrin.[1][2][3][4] The findings suggest that lysine butyrate exhibits favorable absorption characteristics, achieving a higher peak plasma concentration in a shorter amount of time compared to tributyrin.[1][2][4]

Parameter	Lysine Butyrate (LysB)	Sodium Butyrate (NaB)	Tributyrin (TB)
Cmax (µg/mL)	4.53 ± 7.56	2.51 ± 4.13	0.91 ± 1.65
Tmax (min)	20.0 ± 0.0	22.5 ± 7.91	51.5 ± 21.7
AUC₀₋₂₁₀ (µg/mL/min)	189 ± 306	144 ± 214	108 ± 190
Data from a randomized, three-arm, cross-over clinical trial in ten men. Each product delivered 786 mg of butyric acid.[2][3]

Experimental Protocols

General Animal Study Design: A Proposed Framework

While specific in vivo animal studies for lysine butyrate are not extensively documented, a general study design can be adapted from research on other butyrate formulations. The following is a proposed framework for an initial efficacy study in a mouse model of inflammatory bowel disease (IBD).

Objective: To evaluate the anti-inflammatory effects of lysine butyrate in a dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis model.

Animal Model:

• Species: Mouse

• Strain: C57BL/6

• Age: 8-10 weeks

• Sex: Male or Female (use of a single sex is recommended to reduce variability)

Experimental Groups:

• Control Group: Healthy mice receiving vehicle (e.g., sterile water or PBS).

• DSS Group: Mice receiving DSS in drinking water to induce colitis, plus vehicle.

• Lysine Butyrate Treatment Group: Mice receiving DSS and treated with lysine butyrate.

• (Optional) Positive Control Group: Mice receiving DSS and treated with a standard-of-care drug for IBD (e.g., mesalazine).

Dosing:

• Compound: Lysine Butyrate

• Route of Administration: Oral gavage is recommended for precise dosing.[5][6][7]

• Dosage: Based on studies with other butyrate salts, a starting dose range of 100-400 mg/kg body weight per day is suggested.[8] Dose-response studies are recommended to determine the optimal therapeutic dose.

• Frequency: Once or twice daily.

• Vehicle: Sterile water or phosphate-buffered saline (PBS).

Study Duration:

• Acclimatization: 1 week

• Treatment Period: 7-10 days, concurrent with or following DSS induction.

Endpoints and Measurements:

• Clinical Assessment: Daily monitoring of body weight, stool consistency, and presence of blood in feces (Disease Activity Index - DAI).

• Sample Collection (at study termination):

  • Blood: For analysis of systemic inflammatory markers (e.g., cytokines via ELISA) and pharmacokinetic analysis of butyrate levels.

  • Colon Tissue: For histological analysis, measurement of myeloperoxidase (MPO) activity (an indicator of neutrophil infiltration), and gene expression analysis of inflammatory markers (e.g., TNF-α, IL-6, IL-1β) via qPCR.

• Histological Analysis: H&E staining of colon sections to assess tissue damage, inflammation, and crypt architecture.[9]

Protocol for Preparation of Lysine Butyrate for Oral Gavage

• Calculate the required amount of lysine butyrate: Based on the desired dose (mg/kg) and the average body weight of the animals, calculate the total amount of lysine butyrate needed for the study.

• Dissolve lysine butyrate in the vehicle: Weigh the calculated amount of lysine butyrate and dissolve it in a known volume of sterile water or PBS to achieve the final desired concentration for dosing. Ensure the solution is homogenous.

• Adjust pH (if necessary): Check the pH of the solution and adjust to a physiological range (pH 7.0-7.4) using sterile NaOH or HCl if needed.

• Storage: Prepare the dosing solution fresh daily. If short-term storage is necessary, store at 4°C for no longer than 24 hours.

Protocol for Oral Gavage in Mice

Materials:

• Appropriately sized gavage needle (18-20 gauge for adult mice, with a ball tip to prevent injury).[6][7]

• 1 mL syringe.

• Prepared lysine butyrate solution.

Procedure:

• Animal Restraint: Gently but firmly restrain the mouse by the scruff of the neck to immobilize the head.[5][6] The body should be held in a vertical position.

• Measure the Gavage Needle Length: Before the first gavage, measure the appropriate insertion length by holding the needle alongside the mouse, with the tip at the mouth and the end of the needle not extending past the last rib. Mark this length on the needle.

• Needle Insertion: Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The mouse should swallow the needle. Do not force the needle; if resistance is met, withdraw and re-insert.[6][7][10]

• Administer the Solution: Once the needle is in the correct position (at the pre-measured depth), slowly administer the lysine butyrate solution.[6][10]

• Withdraw the Needle: Gently and smoothly withdraw the needle in the same angle it was inserted.

• Monitor the Animal: Return the mouse to its cage and monitor for any signs of distress, such as difficulty breathing, for at least 5-10 minutes post-gavage.[6][10]

Protocol for Histological Analysis of Colon Tissue

• Tissue Collection: At the end of the study, euthanize the mice and carefully dissect the colon.

• Fixation: Flush the colon with cold PBS and then fix it in 10% neutral buffered formalin for 24 hours.

• Processing: Dehydrate the fixed tissue through a series of graded ethanol (B145695) solutions, clear with xylene, and embed in paraffin (B1166041) wax.

• Sectioning: Cut 4-5 µm thick sections using a microtome and mount them on glass slides.

• Staining:

  • Deparaffinize the sections in xylene and rehydrate through graded ethanol to water.

  • Stain with Hematoxylin and Eosin (H&E) for general morphology assessment.

  • (Optional) Perform special stains like Periodic acid-Schiff (PAS) to visualize goblet cells and mucus production.

• Microscopy and Scoring: Examine the stained sections under a light microscope. Score the degree of inflammation, tissue damage, and other relevant pathological changes using a standardized scoring system.[9]

Mandatory Visualizations

Caption: Experimental workflow for an in vivo study of lysine butyrate.

References

• 1. nutritionaloutlook.com [nutritionaloutlook.com]
• 2. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 3. researchgate.net [researchgate.net]
• 4. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 5. benchchem.com [benchchem.com]
• 6. iacuc.wsu.edu [iacuc.wsu.edu]
• 7. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 8. Butyrate Improves the Metabolic Disorder and Gut Microbiome Dysbiosis in Mice Induced by a High-Fat Diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. animalcare.ubc.ca [animalcare.ubc.ca]

Application Notes and Protocols for Lysine Butyrate Treatment in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrate (B1204436), a short-chain fatty acid, is a well-documented histone deacetylase (HDAC) inhibitor that plays a crucial role in various cellular processes, including cell cycle arrest, differentiation, and apoptosis.[1][2] These application notes provide a comprehensive protocol for the treatment of cultured cells with butyrate, focusing on lysine (B10760008) butyrate as the delivery compound. While specific data for lysine butyrate is limited, the protocols are based on the extensive research conducted with sodium butyrate, which is expected to have similar biological effects due to the activity of the butyrate anion. Butyrate exerts its effects primarily by inhibiting HDACs, leading to hyperacetylation of histones and other proteins, which in turn modulates gene expression.[2][3] This document outlines detailed methodologies for cell treatment, viability assays, and analysis of protein expression and signaling pathways.

Mechanism of Action: Butyrate as an HDAC Inhibitor

Butyrate's primary mechanism of action is the inhibition of class I and II histone deacetylases (HDACs).[4] HDACs are enzymes that remove acetyl groups from lysine residues on histones, leading to a more condensed chromatin structure and transcriptional repression.[2][5] By inhibiting HDACs, butyrate promotes histone hyperacetylation, resulting in a more open chromatin structure that allows for the transcription of various genes, including those involved in cell cycle control and apoptosis.[1][6] This inhibition of HDACs can also affect the acetylation status and function of non-histone proteins, further contributing to its diverse cellular effects.[7] Additionally, butyrate can modulate cellular signaling pathways, such as inhibiting the pro-inflammatory NF-κB pathway.[2][6]

Butyrate's primary mechanism of action as an HDAC inhibitor.

Quantitative Data Summary

The following tables summarize typical concentration ranges and effects of butyrate treatment on various cell lines as reported in the literature. These values can serve as a starting point for optimizing experimental conditions.

Table 1: Effective Concentrations of Butyrate in Various Cell Lines

Cell Line	Cell Type	Effective Concentration (mM)	Observed Effects	Reference
HCT 116	Colon Cancer	1-5	Growth inhibition, Histone hyperacetylation	[1]
VACO 5	Colon Cancer	1-5	Apoptosis, Histone hyperacetylation	[1]
S/RG/C2	Colorectal Adenoma	Not specified (low concentrations)	Reduced apoptosis in glucose-deprived conditions	[8]
HT29	Colorectal Carcinoma	Not specified	Growth inhibition, Apoptosis	[8]
Cervix Tumor Cells	Cervical Cancer	0.5 - 3.0	Cell death, Increased cytokeratin synthesis	[9]
MCF7, T47D	Breast Cancer (ER+)	2.5	Growth inhibition, G2/M block, Apoptosis	[10]
MDA-MB231, BT20	Breast Cancer (ER-)	2.5	Growth inhibition, G2/M block	[10]
RG/C2, AA/Cl	Colonic Adenoma	Physiological concentrations	Apoptosis	[11]
PC/JW/FI	Colonic Carcinoma	Physiological concentrations	Apoptosis	[11]

Table 2: IC50 Values of HDAC Inhibitors in HCT116 Cells

Inhibitor	Incubation Time	IC50 (µM)	Reference
Trichostatin A	1 hour	0.02	[7]
Trichostatin A	3 hours	0.11	[7]
Trichostatin A	6 hours	0.22	[7]
Trichostatin A	18 hours	0.29	[7]
Vorinostat (SAHA)	Not specified	0.77	[7]

Experimental Protocols

Protocol 1: General Cell Culture and Lysine Butyrate Treatment

This protocol provides a general guideline for treating adherent or suspension cells with lysine butyrate.

Materials:

• Cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lysine Butyrate

• Sterile phosphate-buffered saline (PBS)

• Cell culture plates or flasks

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • For adherent cells, seed at a density that will result in 70-80% confluency at the time of treatment.

  • For suspension cells, seed at a density of approximately 5 x 10^5 to 1 x 10^6 cells/mL.

• Cell Culture: Incubate the cells overnight in a humidified incubator to allow for attachment and recovery.

• Preparation of Lysine Butyrate Stock Solution:

  • Prepare a sterile stock solution of lysine butyrate (e.g., 1 M) in sterile water or PBS.

  • Filter-sterilize the stock solution using a 0.22 µm syringe filter.

  • Store the stock solution at -20°C in aliquots to avoid repeated freeze-thaw cycles.

• Treatment:

  • On the day of the experiment, thaw an aliquot of the lysine butyrate stock solution.

  • Prepare working solutions by diluting the stock solution in complete cell culture medium to achieve the desired final concentrations (e.g., 0.1, 0.5, 1, 2.5, 5 mM).[1][10]

  • Remove the old medium from the cells and replace it with the medium containing the appropriate concentration of lysine butyrate.

  • Include a vehicle control (medium with an equivalent volume of the solvent used for the stock solution, if not water or PBS).

• Incubation: Incubate the treated cells for the desired period (e.g., 24, 48, or 72 hours).

• Downstream Analysis: Following incubation, harvest the cells for subsequent analysis as described in the following protocols.

General workflow for lysine butyrate cell treatment.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Treated cells in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Treatment: Treat cells in a 96-well plate with various concentrations of lysine butyrate as described in Protocol 1.

• MTT Addition: After the treatment period, add 20 µL of MTT solution to each well.[12]

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Gently shake the plate for 5 minutes to ensure complete dissolution and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

Protocol 3: Western Blot for Histone Acetylation

This protocol is used to detect changes in histone acetylation, a direct indicator of HDAC inhibition by butyrate.

Materials:

• Treated and control cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-Histone H3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis:

  • Wash the treated cells with ice-cold PBS.

  • Lyse the cells with RIPA buffer.[12]

  • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[12]

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.[12]

• Blocking and Antibody Incubation:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-acetyl-Histone H3) overnight at 4°C.[12]

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane and add the chemiluminescent substrate.

  • Visualize the protein bands using an imaging system.

  • Strip the membrane and re-probe with an antibody for total Histone H3 as a loading control.

Protocol 4: Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment.

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Harvesting: Collect both adherent and floating cells by trypsinization and centrifugation.[12]

• Staining:

  • Resuspend the cell pellet in the provided binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's instructions.[12]

  • Incubate in the dark for 15 minutes at room temperature.[12]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in different populations:

  • Viable cells (Annexin V-negative, PI-negative)

  • Early apoptotic cells (Annexin V-positive, PI-negative)

  • Late apoptotic/necrotic cells (Annexin V-positive, PI-positive)

Signaling Pathways Modulated by Butyrate

Butyrate treatment can influence several key signaling pathways involved in cell fate decisions.

Key signaling pathways affected by butyrate treatment.

As an HDAC inhibitor, butyrate can lead to the acetylation and activation of the tumor suppressor protein p53.[6] Activated p53 can then induce the expression of p21, a cyclin-dependent kinase inhibitor, which leads to cell cycle arrest.[6] Furthermore, butyrate can bind to G-protein coupled receptors (GPCRs) such as GPR109A, which can lead to the inhibition of the NF-κB signaling pathway, thereby reducing inflammation.[6]

Conclusion

These application notes provide a framework for conducting cell culture experiments with lysine butyrate. The provided protocols for cell treatment, viability, protein analysis, and apoptosis assays are based on established methods for butyrate and other HDAC inhibitors. Researchers should optimize these protocols for their specific cell lines and experimental objectives. The versatile effects of butyrate on cell signaling and gene expression make it a valuable tool for research in cancer biology, immunology, and drug development.

References

• 1. Apoptotic death in adenocarcinoma cell lines induced by butyrate and other histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beyond the Gut: Unveiling Butyrate’s Global Health Impact Through Gut Health and Dysbiosis-Related Conditions: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Butyrate directly decreases human gut lamina propria CD4 T cell function through histone deacetylase (HDAC) inhibition and GPR43 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HDAC Inhibitors: Innovative Strategies for Their Design and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Identification of HDAC inhibitors using a cell-based HDAC I/II assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. The effect of sodium butyrate on the growth characteristics of human cervix tumour cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of sodium butyrate on human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sodium butyrate induces apoptosis in human colonic tumour cell lines in a p53-independent pathway: implications for the possible role of dietary fibre in the prevention of large-bowel cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Dosage Considerations for Lysine Butyrate in Mouse Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrate (B1204436), a short-chain fatty acid produced by the gut microbiota, is a key signaling molecule with demonstrated anti-inflammatory, neuroprotective, and metabolic benefits. Lysine (B10760008) butyrate, a salt form of butyrate, offers potential advantages over other forms like sodium butyrate due to its improved palatability and potentially enhanced pharmacokinetic profile.[1][2][3] Recent pharmacokinetic studies in humans have shown that lysine butyrate results in a significantly higher peak plasma concentration (Cmax) compared to sodium butyrate and tributyrin.[1][2] While direct dosage studies of lysine butyrate in mouse models are limited, this document provides detailed application notes and protocols extrapolated from extensive research on sodium butyrate in mice, alongside considerations for adapting these for lysine butyrate. These guidelines are intended to serve as a starting point for researchers, and dose-optimization studies for specific mouse models and experimental goals are highly recommended.

Data Presentation: Quantitative Dosage Information

The following tables summarize common dosage ranges and administration routes for butyrate (primarily sodium butyrate) in various mouse models. This data can be used as a reference for designing initial studies with lysine butyrate, keeping in mind the potentially higher bioavailability of lysine butyrate.

Table 1: Oral Gavage Dosages of Butyrate in Mouse Models

Compound	Mouse Strain	Disease Model	Dosage Range (mg/kg)	Dosing Schedule	Key Findings
Sodium Butyrate	C57BL/6J	High-Fat Diet-Induced Metabolic Syndrome	400	Daily	Reduced glucose intolerance and insulin (B600854) resistance.[4]
Sodium Butyrate	C57BL/6J	Alcohol-Induced Neuroinflammation	160 - 320	Every other day	Higher dose reduced ethanol (B145695) consumption.[5]
Sodium Butyrate	C57BL/6J	Non-alcoholic Steatohepatitis (NASH)	600	Daily	Ameliorated liver injury and inflammation.[6]
Sodium Butyrate	C57BL/6	Dextran Sulfate Sodium (DSS)-Induced Colitis	300 - 1200	Daily	Alleviated colitis symptoms and reduced inflammation.[7]
Butyrate Glycerides	C57BL/6	Lipopolysaccharide (LPS)-Induced Inflammation	500 - 3500	Single dose	Alleviated intestinal inflammation and barrier dysfunction.[8]

Table 2: Intraperitoneal (i.p.) Injection Dosages of Butyrate in Mouse Models

Compound	Mouse Strain	Disease Model	Dosage (g/kg)	Dosing Schedule	Key Findings
Sodium Butyrate	C57BL/6	DSS-Induced Colitis	1	Daily	Attenuated colitis severity.[9]
Sodium Butyrate	Aged Mice	Lipopolysaccharide (LPS)-Induced Neuroinflammation	1.2	Single dose	Attenuated pro-inflammatory cytokine expression in microglia.[10]

Table 3: Dietary Supplementation of Butyrate in Mouse Models

Compound	Mouse Strain	Disease Model	Dosage	Duration	Key Findings
Sodium Butyrate	C57BL/6J	High-Fat Diet-Induced Obesity	5% (w/w) in diet	5 weeks	Prevented diet-induced insulin resistance and obesity.[11]
Monobutyrin	C57BL/6J	High-Fat Diet-Induced Obesity	0.25% (w/v) in drinking water	6 weeks	No significant effect on metabolic phenotype, but trend towards improved intestinal barrier function.[12]

Experimental Protocols

Protocol 1: Preparation and Administration of Lysine Butyrate via Oral Gavage

This protocol is adapted from studies using sodium butyrate and should be optimized for lysine butyrate.

1. Materials:

• Lysine Butyrate powder

• Sterile, nuclease-free water or phosphate-buffered saline (PBS)

• pH meter and adjustment solutions (e.g., 0.1 N NaOH or HCl)

• Sterile 0.22 µm syringe filter

• Animal gavage needles (20-22 gauge, ball-tipped)

• Appropriately sized syringes

2. Solution Preparation:

• Dissolution: Dissolve the lysine butyrate powder in sterile water or PBS to the desired stock concentration. Gentle warming and vortexing can aid dissolution.

• pH Adjustment: Measure the pH of the solution. Adjust to a physiological pH of approximately 7.2-7.4 to prevent irritation to the mouse's esophagus and stomach.

• Sterilization: Filter the final solution through a 0.22 µm sterile filter into a sterile container.

• Concentration Calculation: Calculate the final concentration needed based on the desired dosage in mg/kg and the average weight of the mice. For example, for a 25g mouse receiving a 200 mg/kg dose, the total dose is 5 mg. If the gavage volume is 100 µL (0.1 mL), the required concentration is 50 mg/mL.

3. Oral Gavage Procedure:

• Animal Handling: Gently but firmly restrain the mouse to immobilize its head and body.

• Needle Insertion: Carefully insert the gavage needle into the mouse's mouth, guiding it along the roof of the mouth towards the esophagus. Do not force the needle.

• Administration: Once the needle is properly positioned in the esophagus (a slight resistance may be felt), slowly administer the lysine butyrate solution.

• Post-Administration Monitoring: Observe the mouse for any signs of distress, such as choking or difficulty breathing.

Protocol 2: Preparation and Administration of Lysine Butyrate via Intraperitoneal (i.p.) Injection

1. Materials:

• Lysine Butyrate powder

• Sterile, nuclease-free water or PBS

• pH meter and adjustment solutions

• Sterile 0.22 µm syringe filter

• Insulin syringes with 27-30 gauge needles

2. Solution Preparation:

• Follow steps 1-3 from the Oral Gavage solution preparation protocol to create a sterile, pH-balanced lysine butyrate solution.

• Concentration for Injection: Ensure the final concentration allows for a reasonable injection volume (typically 100-200 µL for a mouse).

3. Intraperitoneal Injection Procedure:

• Animal Restraint: Properly restrain the mouse, exposing the lower abdominal area.

• Injection Site: Identify the injection site in the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to internal organs.

• Needle Insertion: Insert the needle at a 15-20 degree angle.

• Aspiration: Gently pull back on the plunger to ensure no fluid (blood or urine) is aspirated. If fluid is present, withdraw the needle and re-insert at a different site.

• Injection: Slowly inject the lysine butyrate solution into the peritoneal cavity.

• Post-Injection Monitoring: Monitor the mouse for any adverse reactions.

Mandatory Visualization

Signaling Pathways of Butyrate

Butyrate exerts its cellular effects through multiple mechanisms, primarily through the inhibition of histone deacetylases (HDACs) and by acting as a ligand for G-protein coupled receptors (GPCRs).

Caption: Butyrate signaling pathways.

Experimental Workflow: Lysine Butyrate Administration in a Mouse Model

This diagram outlines a general experimental workflow for assessing the effects of lysine butyrate in a disease model.

Caption: General experimental workflow.

Conclusion and Future Directions

While robust data on lysine butyrate dosage in mouse models is still emerging, the extensive literature on sodium butyrate provides a solid foundation for initiating research. The potentially superior pharmacokinetic profile of lysine butyrate suggests that lower doses may be effective, but this requires empirical validation. Researchers are strongly encouraged to conduct pilot dose-response studies to determine the optimal dosage of lysine butyrate for their specific experimental context. Future studies directly comparing the efficacy and pharmacokinetics of lysine butyrate and sodium butyrate in various mouse models will be invaluable to the scientific community.

References

• 1. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 2. nutritionaloutlook.com [nutritionaloutlook.com]
• 3. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 4. scienceopen.com [scienceopen.com]
• 5. karger.com [karger.com]
• 6. Frontiers | Butyrate Protects Mice Against Methionine–Choline-Deficient Diet-Induced Non-alcoholic Steatohepatitis by Improving Gut Barrier Function, Attenuating Inflammation and Reducing Endotoxin Levels [frontiersin.org]
• 7. Butyrate ameliorates DSS-induced ulcerative colitis in mice by facilitating autophagy in intestinal epithelial cells and modulating the gut microbiota through blocking the PI3K-AKT-mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Butyrate and Dietary Soluble Fiber Improve Neuroinflammation Associated With Aging in Mice [frontiersin.org]
• 11. Butyrate Improves Insulin Sensitivity and Increases Energy Expenditure in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metabolic Responses to Butyrate Supplementation in LF- and HF-Fed Mice Are Cohort-Dependent and Associated with Changes in Composition and Function of the Gut Microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Histone Deacetylase (HDAC) Inhibitor Activity Assay for Butyrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the histone deacetylase (HDAC) inhibitor activity of butyrate (B1204436), a short-chain fatty acid known for its role in epigenetic regulation. The following sections detail the mechanism of action, quantitative inhibitory data, and detailed protocols for both in vitro and cell-based assays.

Introduction

Sodium butyrate is a well-documented inhibitor of class I and IIa histone deacetylases (HDACs).[1][2] By inhibiting HDACs, butyrate promotes the hyperacetylation of lysine (B10760008) residues on histone tails, leading to a more relaxed chromatin structure that allows for transcriptional activation.[3][4][5] This epigenetic modification underlies butyrate's diverse cellular effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression.[2][3][6] Consequently, accurately measuring the HDAC inhibitory activity of butyrate and its derivatives is crucial for research in cancer biology, immunology, and metabolic diseases.

Mechanism of Action

Butyrate acts as a non-competitive inhibitor of HDAC activity.[1] It is thought to interact with the active site of the enzyme, preventing the removal of acetyl groups from lysine residues on histone and non-histone protein substrates.[3] This inhibition leads to the accumulation of acetylated histones, which can be detected to quantify the inhibitor's efficacy. The inhibition of HDACs by butyrate can trigger downstream signaling pathways, such as the activation of the p21(Waf1/Cip1) gene, leading to cell cycle arrest, or modulation of the IL-6/STAT3 pathway, impacting inflammatory responses.[6][7]

Quantitative Inhibitory Activity

The inhibitory potency of sodium butyrate against various HDAC isoforms has been determined through numerous studies. The half-maximal inhibitory concentration (IC50) is a key metric for this assessment.

HDAC Isoform	IC50 Value (mM)	Notes
Total HDACs	~0.80	General inhibitory concentration against a mix of HDACs.[1]
HDAC1	~0.3	Strong inhibition of this Class I HDAC.
HDAC2	~0.4	Strong inhibition of this Class I HDAC.
HDAC7	~0.3	Inhibition of this Class IIa HDAC.
HDAC6 & 10	No significant inhibition	Butyrate shows selectivity and does not inhibit Class IIb HDACs.[2]

Experimental Protocols

Two primary methods are presented for assessing butyrate's HDAC inhibitor activity: a direct in vitro enzymatic assay and a cell-based assay to measure the downstream effects of HDAC inhibition.

Protocol 1: In Vitro Fluorometric HDAC Activity Assay

This protocol describes a direct enzymatic assay to measure the inhibition of HDAC activity using a fluorogenic substrate.

Principle: This assay utilizes a substrate containing an acetylated lysine residue, which is coupled to a fluorophore. When an active HDAC enzyme deacetylates the substrate, a developer solution can then act on the deacetylated substrate to release the fluorophore, generating a measurable fluorescent signal. The presence of an HDAC inhibitor like butyrate will prevent this deacetylation, resulting in a reduced fluorescent signal.

Workflow Diagram:

Caption: Workflow for the in vitro fluorometric HDAC activity assay.

Materials:

• White-walled 96-well microplate

• Recombinant HDAC enzyme (e.g., HDAC1, HDAC2) or nuclear extract from a cell line (e.g., HeLa)

• Sodium Butyrate (Sigma-Aldrich, #303410 or similar)

• Fluorogenic HDAC Substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer Solution (containing a protease like trypsin and a positive control inhibitor like Trichostatin A)

• Plate reader capable of fluorescence detection (e.g., excitation ~355 nm, emission ~460 nm)

Procedure:

• Reagent Preparation: Prepare a stock solution of sodium butyrate in distilled water. Create a serial dilution (e.g., from 0.001 mM to 10 mM) in Assay Buffer.

• Plate Setup: Add 15 µg of nuclear protein extract or a specified amount of recombinant HDAC enzyme diluted in Assay Buffer to each well of a white-walled 96-well plate.[8]

• Inhibitor Addition: Add the prepared sodium butyrate dilutions to the wells. For the negative control (maximum activity), add vehicle (distilled water). For the positive control (maximum inhibition), add a potent HDAC inhibitor like Trichostatin A (TSA).

• Pre-incubation: Incubate the plate at 37°C for 1-2 hours.[8]

• Substrate Addition: Add the fluorogenic HDAC substrate to all wells to initiate the enzymatic reaction.

• Reaction Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Development: Add the Developer Solution to each well to stop the HDAC reaction and generate the fluorescent signal from the deacetylated substrate.

• Final Incubation: Incubate at room temperature for 15-20 minutes.

• Fluorescence Measurement: Measure the fluorescence using a plate reader with excitation at ~355 nm and emission at ~460 nm.[9]

• Data Analysis: Subtract the background fluorescence (wells with no enzyme). Calculate the percentage of inhibition for each butyrate concentration relative to the vehicle control. Plot the percent inhibition versus the log of the butyrate concentration to determine the IC50 value.

Protocol 2: Cellular Histone Acetylation Assay via Western Blot

This protocol assesses the ability of butyrate to inhibit HDACs within a cellular context by measuring the resulting increase in histone acetylation.

Principle: Treating cultured cells with an HDAC inhibitor like butyrate will lead to the accumulation of acetylated histones. This increase can be visualized and quantified by separating total cell lysates via SDS-PAGE, transferring the proteins to a membrane, and probing with an antibody specific for an acetylated histone mark, such as acetylated Histone H3 at Lysine 27 (H3K27ac).

Workflow Diagram:

Caption: Workflow for the cellular histone acetylation Western blot assay.

Materials:

• HeLa cells (or other suitable cell line)

• Cell culture medium (e.g., DMEM) and supplements

• Sodium Butyrate

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-acetyl-Histone H3 (e.g., H3K27ac) and anti-total Histone H3 (as a loading control)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system for chemiluminescence

Procedure:

• Cell Culture and Treatment: Seed HeLa cells in 6-well plates and allow them to adhere overnight. Treat the cells with increasing concentrations of sodium butyrate (e.g., 0, 0.5, 1, 2, 5 mM) for 6 to 24 hours at 37°C.

• Cell Lysis: Wash cells with ice-cold PBS. Lyse the cells directly in the wells by adding ice-cold RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells and collect the lysate.

• Protein Quantification: Clarify the lysates by centrifugation. Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE: Normalize the protein amounts for each sample (e.g., 20 µg per lane) and separate the proteins by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with the primary antibody against acetylated histone H3, diluted in blocking buffer. In parallel, a separate blot can be run and probed with an antibody for total histone H3 to serve as a loading control.

• Secondary Antibody Incubation: Wash the membrane with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Apply ECL substrate and capture the chemiluminescent signal using an imaging system.

• Data Analysis: Densitometry can be used to quantify the band intensity for acetylated H3. Normalize this value to the total H3 loading control to determine the fold-change in histone acetylation upon butyrate treatment.

Signaling Pathway Modulation by Butyrate

HDAC inhibition by butyrate affects key cellular signaling pathways. One critical pathway involves the tumor suppressor p21.

Caption: Butyrate-induced p21 expression via HDAC inhibition.

As illustrated, transcription factors Sp1/Sp3 recruit HDAC1 and HDAC2 to the p21 gene promoter, repressing its transcription.[3][6] Butyrate inhibits these HDACs, leading to histone hyperacetylation at the promoter, transcriptional activation of p21, and subsequent cell cycle arrest.[3][6]

References

• 1. axonmedchem.com [axonmedchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Butyrate Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Butyrate, an HDAC inhibitor, stimulates interplay between different posttranslational modifications of histone H3 and differently alters G1-specific cell cycle proteins in vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of histone deacetylase activity by butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Butyrate inhibits histone deacetylase 2 expression to alleviate liver fibrosis in biliary atresia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sodium propionate and sodium butyrate effects on histone deacetylase (HDAC) activity, histone acetylation, and inflammatory gene expression in bovine mammary epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Gut Microbiota Modulation with Lysine Butyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrate (B1204436), a short-chain fatty acid (SCFA) produced by the microbial fermentation of dietary fiber in the colon, is a pivotal molecule in maintaining gut homeostasis. It serves as the primary energy source for colonocytes and exerts potent anti-inflammatory, gut barrier-enhancing, and immunomodulatory effects. Lysine (B10760008) butyrate, a salt of butyric acid and the essential amino acid lysine, has emerged as a promising supplement for delivering butyrate systemically, offering enhanced bioavailability and palatability compared to other butyrate forms.[1] These application notes provide a comprehensive guide to utilizing lysine butyrate for studying its impact on gut microbiota composition and function.

Data Presentation

The following tables summarize key quantitative data related to the pharmacokinetics of lysine butyrate and the effects of butyrate on gut health parameters.

Table 1: Pharmacokinetic Comparison of Butyrate Formulations

Parameter	Lysine Butyrate (LysB)	Sodium Butyrate (NaB)	Tributyrin (TB)	Reference
Cmax (µg/mL)	4.53 ± 7.56	2.51 ± 4.13	0.91 ± 1.65	[2]
Tmax (min)	20.0 ± 0.0	22.5 ± 7.91	51.5 ± 21.7	[2]
AUC₀₋₂₁₀ (µg/mL/min)	189 ± 306	144 ± 214	108 ± 190	[2]
Data are presented as mean ± standard deviation. Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the curve.

Table 2: Effects of Butyrate Supplementation on Gut Microbiota Composition (Representative Data for Sodium Butyrate)

Bacterial Phylum/Taxa	Change with Butyrate Supplementation	Reference
Firmicutes	Increased	[3]
Bacteroidetes	Decreased	[3]
Firmicutes/Bacteroidetes Ratio	Increased	[3]
Lachnospiraceae	Increased	[3]
Ruminococcaceae	Increased	[3]
This table presents representative data from a study using sodium butyrate in a mouse model of lupus, as specific quantitative data for lysine butyrate on gut microbiota composition is not yet widely available.

Table 3: Effects of Butyrate on Gut Barrier and Inflammatory Markers (Representative Data)

Marker	Model	Effect of Butyrate	Reference
Claudin-1 mRNA	Weaned Piglet Model	Upregulated	[4]
Zonulin	Postmenopausal Women	Reduced	[5]
TNF-α	In vitro (LPS-stimulated blood)	Decreased	[1]
IL-6	In vitro (LPS-stimulated blood)	No significant change	[1]
This table presents representative data from studies using sodium butyrate or in vitro butyrate treatment, as specific quantitative data for lysine butyrate on these markers is limited.

Experimental Protocols

Protocol 1: In Vitro Intestinal Permeability Assay using Caco-2 Cells

This protocol assesses the effect of lysine butyrate on intestinal barrier function.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 0.4 µm pore size)

• Complete cell culture medium (DMEM with high glucose, 10% FBS, 1% non-essential amino acids, 1% penicillin-streptomycin)

• Lysine butyrate solution (sterile, stock solution in PBS)

• FITC-dextran (4 kDa)

• Transepithelial Electrical Resistance (TEER) meter

Procedure:

• Cell Seeding: Seed Caco-2 cells onto the apical side of Transwell inserts at a density of 6 x 10⁴ cells/cm².

• Differentiation: Culture the cells for 21 days to allow for differentiation and formation of a confluent monolayer with tight junctions. Change the medium every 2-3 days.

• TEER Measurement: Monitor the integrity of the cell monolayer by measuring TEER. A stable TEER reading of >250 Ω·cm² indicates a well-formed barrier.

• Lysine Butyrate Treatment:

  • Prepare fresh lysine butyrate dilutions in complete medium at desired concentrations (e.g., 1 mM, 5 mM, 10 mM).

  • Replace the medium in the apical and basolateral chambers with the lysine butyrate-containing medium or control medium.

  • Incubate for the desired treatment period (e.g., 24, 48, 72 hours).

• Permeability Assay:

  • After the treatment period, wash the cells with warm, sterile PBS.

  • Add medium containing 1 mg/mL FITC-dextran to the apical chamber.

  • Add fresh medium to the basolateral chamber.

  • Incubate for 2 hours at 37°C.

  • Collect samples from the basolateral chamber.

  • Measure the fluorescence of the basolateral samples using a fluorescence plate reader (excitation ~485 nm, emission ~528 nm).

  • Calculate the apparent permeability coefficient (Papp) to quantify the flux of FITC-dextran across the monolayer.

Protocol 2: In Vivo Gut Microbiota Modulation Study in Mice

This protocol outlines an in vivo study to assess the impact of lysine butyrate on the gut microbiome.

Materials:

• C57BL/6 mice (or other appropriate strain)

• Lysine butyrate

• Sterile PBS or water for vehicle control

• Oral gavage needles (20-22 gauge)

• Sterile fecal collection tubes

• DNA extraction kit for fecal samples

• Materials for 16S rRNA gene sequencing

Procedure:

• Acclimation: Acclimate mice to the housing conditions for at least one week before the start of the experiment.

• Grouping: Randomly assign mice to experimental groups (e.g., vehicle control, low-dose lysine butyrate, high-dose lysine butyrate).

• Lysine Butyrate Administration:

  • Prepare a fresh solution of lysine butyrate in sterile PBS or water at the desired concentration. A typical dosage for butyrate in mice is in the range of 100-400 mg/kg body weight.[6]

  • Administer the lysine butyrate solution or vehicle control to the mice daily via oral gavage for the duration of the study (e.g., 4-8 weeks).

• Fecal Sample Collection:

  • Collect fresh fecal pellets from each mouse at baseline and at regular intervals throughout the study (e.g., weekly).

  • Immediately freeze the fecal samples at -80°C until DNA extraction.

• Gut Microbiota Analysis:

  • DNA Extraction: Extract total genomic DNA from the fecal samples using a commercially available kit designed for microbial DNA from stool.

  • 16S rRNA Gene Amplification: Amplify the V3-V4 or V4 hypervariable region of the 16S rRNA gene using universal bacterial primers.

  • Library Preparation and Sequencing: Prepare sequencing libraries and perform high-throughput sequencing on a platform such as Illumina MiSeq.

  • Bioinformatic Analysis: Process the raw sequencing data using a pipeline such as QIIME2 or mothur to perform quality filtering, operational taxonomic unit (OTU) picking or amplicon sequence variant (ASV) generation, taxonomic classification, and diversity analyses (alpha and beta diversity).

  • Statistical Analysis: Compare the gut microbiota composition and diversity between the treatment and control groups to identify significant changes.

Protocol 3: Quantitative RT-PCR for Tight Junction Protein Expression

This protocol measures the effect of lysine butyrate on the gene expression of tight junction proteins in intestinal epithelial cells.

Materials:

• Treated cells from Protocol 1 or intestinal tissue from Protocol 2

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (e.g., Claudin-1, Occludin, ZO-1) and a housekeeping gene (e.g., GAPDH)

• qPCR instrument

Procedure:

• RNA Extraction: Isolate total RNA from the cell or tissue samples.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qPCR:

  • Prepare the qPCR reaction mix containing the master mix, forward and reverse primers, and cDNA template.

  • Run the qPCR reaction using a standard thermal cycling protocol.

  • Include no-template controls and a dissociation curve analysis to ensure specificity.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Protocol 4: ELISA for Inflammatory Cytokines

This protocol quantifies the levels of inflammatory cytokines in cell culture supernatants or plasma.

Materials:

• Cell culture supernatant from Protocol 1 or plasma from Protocol 2

• ELISA kit for the target cytokine (e.g., TNF-α, IL-6)

• Microplate reader

Procedure:

• Sample Preparation: Collect cell culture supernatants or plasma and store at -80°C until use.

• ELISA:

  • Follow the manufacturer's instructions for the specific ELISA kit.

  • Typically, this involves coating a 96-well plate with a capture antibody, adding standards and samples, followed by a detection antibody, a substrate, and a stop solution.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Generate a standard curve and use it to calculate the concentration of the cytokine in the samples.

Mandatory Visualization

Caption: Experimental workflow for in vitro and in vivo studies of lysine butyrate.

References

• 1. Sodium butyrate prevents lipopolysaccharide induced inflammation and restores the expression of tight junction protein in human epithelial Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Histone butyrylation in the mouse intestine is mediated by the microbiota and associated with regulation of gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Butyrate enhances the intestinal barrier by facilitating tight junction assembly via activation of AMP-activated protein kinase in Caco-2 cell monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Butyrate producers, “The Sentinel of Gut”: Their intestinal significance with and beyond butyrate, and prospective use as microbial therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. examine.com [examine.com]
• 6. Butyrate Improves the Metabolic Disorder and Gut Microbiome Dysbiosis in Mice Induced by a High-Fat Diet - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Lysine Butyrate for Targeted Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrate (B1204436), a short-chain fatty acid, is a promising therapeutic agent with a primary role as a histone deacetylase (HDAC) inhibitor, which can modulate gene expression to induce cell cycle arrest and apoptosis in cancer cells.[1][2][3] However, its direct clinical application is hampered by a short half-life and unpleasant odor. Lysine (B10760008) butyrate, a salt of lysine and butyric acid, offers a strategic advantage by improving the pharmacokinetic profile of butyrate and providing a targeting moiety.[4][5] Lysine, an essential amino acid, can be recognized by specific amino acid transporters that are often upregulated in tumor cells, thus offering a pathway for targeted drug delivery.[6] This document provides detailed application notes and protocols for the conceptualization and development of lysine butyrate-based targeted drug delivery systems.

Principle of Lysine Butyrate-Based Drug Delivery

The core principle of this system lies in the dual functionality of lysine butyrate. Butyrate serves as the therapeutic payload, exerting its cytotoxic effects through HDAC inhibition.[1] Lysine acts as a targeting ligand, facilitating the uptake of the drug delivery system into cancer cells via overexpressed amino acid transporters. This targeted approach aims to increase the intracellular concentration of butyrate in malignant cells while minimizing off-target effects.

Data Presentation: Comparative Pharmacokinetics

A recent clinical study compared the pharmacokinetic parameters of lysine butyrate (LysB) with sodium butyrate (NaB) and tributyrin (B1683025) (TB). The results indicate that lysine butyrate exhibits superior bioavailability.[5][7][8]

Parameter	Lysine Butyrate (LysB)	Sodium Butyrate (NaB)	Tributyrin (TB)
Cmax (µg/mL)	4.53 ± 7.56	2.51 ± 4.13	0.91 ± 1.65
Tmax (min)	20.0 ± 0.0	22.5 ± 7.91	51.5 ± 21.7
AUC₀₋₂₁₀ (µg/mL/min)	189 ± 306	144 ± 214	108 ± 190
Table 1: Pharmacokinetic parameters of different butyrate formulations. Data from a randomized, three-arm, crossover clinical trial in ten male subjects.[5][7][8]

Experimental Protocols

Protocol 1: Synthesis of Lysine Butyrate

This protocol describes the synthesis of L-lysine butyrate salt.

Materials:

• L-lysine

• Butyric acid

• Ethanol (B145695)

• Diethyl ether

• Magnetic stirrer

• Round bottom flask

• pH meter

Procedure:

• Dissolve L-lysine in a minimal amount of ethanol in a round-bottom flask with continuous stirring.

• Slowly add an equimolar amount of butyric acid to the lysine solution.

• Monitor the pH of the solution, adjusting with butyric acid until a neutral pH is achieved, indicating the formation of the salt.

• The lysine butyrate salt can be precipitated from the solution by adding diethyl ether.

• Filter the precipitate and wash with diethyl ether to remove any unreacted starting materials.

• Dry the resulting white powder under vacuum.

• Characterize the final product using techniques such as NMR and FTIR to confirm the salt formation.

Protocol 2: Formulation of Lysine Butyrate-Loaded Nanoparticles

This protocol outlines a method for encapsulating a model hydrophobic drug within a lysine butyrate-based nanoparticle system using a modified nanoprecipitation method.

Materials:

• Lysine butyrate

• Poly(lactic-co-glycolic acid) (PLGA)

• Model hydrophobic drug (e.g., Curcumin)

• Acetone (B3395972)

• Polyvinyl alcohol (PVA) solution (1% w/v)

• Magnetic stirrer

• Ultrasonicator

• Centrifuge

Procedure:

• Dissolve PLGA and the model hydrophobic drug in acetone to form the organic phase.

• Dissolve lysine butyrate in the 1% PVA solution to form the aqueous phase.

• Add the organic phase dropwise to the aqueous phase under continuous stirring.

• Sonicate the resulting emulsion to reduce the particle size.

• Stir the nano-emulsion overnight at room temperature to allow for solvent evaporation and nanoparticle formation.

• Centrifuge the nanoparticle suspension to collect the particles.

• Wash the nanoparticles with deionized water to remove excess PVA and unencapsulated drug.

• Lyophilize the nanoparticles for long-term storage.

Protocol 3: Characterization of Nanoparticles

This protocol details the methods for characterizing the formulated nanoparticles.

1. Particle Size and Zeta Potential:

• Disperse the nanoparticles in deionized water.

• Measure the hydrodynamic diameter and surface charge using a dynamic light scattering (DLS) instrument.

2. Drug Loading and Encapsulation Efficiency:

• Dissolve a known amount of lyophilized nanoparticles in a suitable solvent to break the particles and release the drug.

• Quantify the amount of encapsulated drug using UV-Vis spectroscopy or HPLC.

• Calculate the drug loading (DL) and encapsulation efficiency (EE) using the following formulas:

  • DL (%) = (Weight of drug in nanoparticles / Total weight of nanoparticles) x 100

  • EE (%) = (Weight of drug in nanoparticles / Initial weight of drug used) x 100

3. In Vitro Drug Release:

• Disperse a known amount of drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered saline, pH 7.4).

• Incubate the suspension at 37°C with continuous shaking.

• At predetermined time intervals, withdraw an aliquot of the release medium and replace it with fresh medium.

• Quantify the amount of released drug in the collected aliquots.

• Plot the cumulative drug release as a function of time.

Protocol 4: In Vitro Cellular Uptake Study

This protocol describes a method to evaluate the cellular uptake of lysine butyrate-loaded nanoparticles in cancer cells.

Materials:

• Cancer cell line with known overexpression of lysine transporters (e.g., HeLa cells)

• Fluorescently labeled nanoparticles (e.g., encapsulating a fluorescent dye or with a fluorescently tagged polymer)

• Cell culture medium and supplements

• Fluorescence microscope or flow cytometer

Procedure:

• Seed the cancer cells in a suitable culture plate and allow them to adhere overnight.

• Incubate the cells with the fluorescently labeled nanoparticles at different concentrations for various time points.

• As a control, incubate a separate set of cells with free fluorescent dye.

• After incubation, wash the cells with PBS to remove non-internalized nanoparticles.

• Visualize the cellular uptake of nanoparticles using a fluorescence microscope.

• For quantitative analysis, detach the cells and measure the fluorescence intensity using a flow cytometer.

Visualization of Signaling Pathways and Workflows

Caption: Signaling pathway of lysine butyrate-mediated HDAC inhibition.

Caption: Experimental workflow for developing lysine butyrate drug delivery systems.

References

• 1. Butyrate Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butyrate, an HDAC inhibitor, stimulates interplay between different posttranslational modifications of histone H3 and differently alters G1-specific cell cycle proteins in vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Butyrate mediates decrease of histone acetylation centered on transcription start sites and down-regulation of associated genes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nutritionaloutlook.com [nutritionaloutlook.com]
• 5. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 6. Development and characterization of lysine-methotrexate conjugate for enhanced brain delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]

Application Notes and Protocols: Preparation of Lysine Butyrate Stock Solutions

Introduction

Lysine (B10760008) butyrate (B1204436) is the L-lysine salt of butyric acid, a short-chain fatty acid (SCFA) that serves as a primary energy source for colonocytes and acts as a histone deacetylase (HDAC) inhibitor.[1] By inhibiting HDACs, butyrate can induce changes in gene expression, leading to cell cycle arrest, differentiation, and apoptosis in various cell types.[2][3] Its role in cellular processes makes it a compound of significant interest in research and drug development. The use of the lysine salt form can improve solubility and handling characteristics compared to butyric acid itself.[1]

Proper preparation and storage of lysine butyrate stock solutions are critical for ensuring experimental accuracy, reproducibility, and the integrity of the compound. These notes provide detailed protocols and handling information for researchers, scientists, and drug development professionals.

Physicochemical Properties and Quantitative Data

A summary of essential quantitative data for lysine butyrate is provided below for easy reference during experimental planning.

Parameter	Value	Reference
Chemical Formula	C₁₀H₂₂N₂O₄	[4]
Molecular Weight	234.30 g/mol	[4]
Appearance	Solid powder	[4]
Purity	>98%	[4]
Solubility	Soluble in DMSO.	[4]
Powder Storage	Dry, dark, at 0-4°C (short term: days to weeks) or -20°C (long term: months to years).	[4]
Stock Solution Storage	0-4°C (short term: days to weeks) or -20°C (long term: months).	[4]
Shelf Life (Powder)	>3 years if stored properly.	[4]
Typical Working Conc.	0.6 mM to 100 mM (in vitro, cancer cells); 2.5 mM (CHO cells).	[2][5]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

Dimethyl sulfoxide (B87167) (DMSO) is a suitable solvent for creating high-concentration stock solutions of lysine butyrate.[4] This protocol is ideal for experiments where the final concentration of DMSO in the medium is kept low (typically <0.5%).

Materials:

• Lysine Butyrate powder

• Anhydrous/Sterile DMSO

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Sterile microcentrifuge tubes

• Analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Calculation: Determine the mass of lysine butyrate powder required to achieve the desired stock concentration. The formula is: Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )

  • Example for a 100 mM stock solution in 10 mL: Mass (g) = 0.1 mol/L x 0.01 L x 234.30 g/mol = 0.2343 g

• Weighing: Accurately weigh the calculated amount of lysine butyrate powder in a sterile conical tube.

• Dissolving: Add the required volume of sterile DMSO to the tube.

• Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (up to 37°C) may be applied if necessary to aid dissolution.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for long-term use (months).[4] For short-term storage (days to weeks), 4°C is acceptable.[4]

Protocol 2: Preparation of an Aqueous Stock Solution (Sterile Water or PBS)

For experiments sensitive to organic solvents, an aqueous stock solution is recommended. Lysine salts generally exhibit enhanced solubility in aqueous solutions.[6]

Materials:

• Lysine Butyrate powder

• Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS), pH 7.2

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• 0.22 µm sterile syringe filter

• Sterile syringes

• Sterile microcentrifuge tubes

• Analytical balance

• Vortex mixer

Procedure:

• Weighing: Accurately weigh the desired amount of lysine butyrate powder and transfer it to a sterile conical tube.

• Dissolving: Add approximately 80% of the final required volume of sterile water or PBS to the tube.

• Mixing: Vortex the solution until the powder is fully dissolved.

• Volume Adjustment: Adjust the solution to the final desired volume with sterile water or PBS.

• Sterilization: Draw the solution into a sterile syringe, attach a 0.22 µm sterile syringe filter, and push the solution through the filter into a new sterile tube.[7][8] This is a critical step to prevent contamination in cell culture experiments.

• Aliquoting and Storage:

  • Aliquot the sterile stock solution into single-use volumes.

  • Store at -20°C for long-term stability. While aqueous solutions of similar compounds like sodium butyrate are often recommended for fresh preparation or short-term storage, freezing at -20°C should preserve the integrity of lysine butyrate for longer periods.[2][9]

Application Notes

• Solvent Choice: The choice of solvent depends on the experimental system. DMSO allows for higher concentration stocks, but care must be taken to ensure the final DMSO concentration in the culture medium does not exceed cytotoxic levels (usually <0.5%). Aqueous solutions are ideal for applications intolerant to DMSO.

• Use in Cell Culture: When treating cells, the stock solution should be thawed and diluted directly into the culture medium to the desired final concentration. For example, to achieve a 1 mM final concentration from a 1 M stock, dilute the stock 1:1000 in the medium.

• Stability: Lysine butyrate powder is stable for over three years when stored correctly.[4] Stock solutions are stable for months when stored at -20°C.[4] It is recommended to avoid repeated freeze-thaw cycles by using single-use aliquots.

Visualizations

Experimental Workflow

The following diagram illustrates the generalized workflow for preparing a sterile lysine butyrate stock solution.

Caption: A step-by-step workflow for preparing lysine butyrate stock solutions.

Signaling Pathway

Lysine butyrate acts as a pro-drug for butyrate, which functions as an HDAC inhibitor to modulate gene expression.

Caption: Butyrate's mechanism as an HDAC inhibitor leading to altered gene expression.

References

• 1. nutraceuticalsworld.com [nutraceuticalsworld.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. reagentsdirect.com [reagentsdirect.com]
• 4. medkoo.com [medkoo.com]
• 5. Transcriptomic analysis reveals mode of action of butyric acid supplementation in an intensified CHO cell fed‐batch process - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. med.upenn.edu [med.upenn.edu]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Application Notes and Protocols for In Vitro Efficacy Assessment of Lysine Butyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lysine (B10760008) butyrate (B1204436), a salt of the short-chain fatty acid butyrate and the amino acid lysine, is emerging as a compound of interest for its potential therapeutic effects. Butyrate is a well-known histone deacetylase (HDAC) inhibitor that plays a crucial role in gut health, inflammation, and cancer progression.[1][2] Lysine, an essential amino acid, may enhance the bioavailability and cellular uptake of butyrate.[3] These application notes provide a comprehensive guide to in vitro models and detailed protocols for assessing the efficacy of lysine butyrate. The methodologies outlined will enable researchers to evaluate its HDAC inhibitory activity, anti-proliferative and pro-apoptotic effects on cancer cells, anti-inflammatory properties, and its role in enhancing intestinal barrier function.

While much of the existing in vitro data pertains to sodium butyrate, the protocols provided are directly applicable to lysine butyrate. The quantitative data summarized herein is primarily based on studies with sodium butyrate and should be considered as a reference for designing experiments with lysine butyrate. A pharmacokinetic study has suggested that lysine butyrate may have superior bioavailability compared to sodium butyrate, which may influence its effective concentration in vitro.[3]

Key In Vitro Models and Applications

A variety of in vitro models can be employed to assess the multifaceted efficacy of lysine butyrate.

• Cancer Cell Lines: Human colon carcinoma cell lines such as HCT116, HT-29, and Caco-2 are widely used to evaluate the anti-proliferative and pro-apoptotic effects of butyrate.[4][5] These models are crucial for determining dose-dependent cytotoxicity and understanding the molecular mechanisms of action.

• Intestinal Epithelial Cell Lines: Caco-2 and T84 cells, when cultured on permeable supports, form polarized monolayers that mimic the intestinal barrier.[6][7][8] These models are instrumental in assessing the impact of lysine butyrate on intestinal barrier integrity, often measured by Transepithelial Electrical Resistance (TEER) and paracellular permeability assays.[6][7][8]

• Immune Cells: Peripheral Blood Mononuclear Cells (PBMCs) and macrophage cell lines (e.g., U937) are valuable for investigating the anti-inflammatory properties of lysine butyrate.[9][10] These models allow for the measurement of cytokine production and the analysis of key inflammatory signaling pathways.

Data Presentation: Efficacy of Butyrate in In Vitro Models

The following tables summarize quantitative data from studies on sodium butyrate, providing a baseline for designing experiments with lysine butyrate.

Table 1: Anti-proliferative Activity of Sodium Butyrate in Colon Cancer Cell Lines (IC50 Values)

Cell Line	24h IC50 (mM)	48h IC50 (mM)	72h IC50 (mM)	Reference(s)
HCT116	1.14	0.83	0.86	[4]
HT-29	Not Determined	2.42	2.15	[4]
Caco-2	Not Determined	Not Determined	2.15	[4]

Table 2: Effect of Sodium Butyrate on Apoptosis in Cancer Cell Lines

Cell Line	Concentration (mM)	Duration (hr)	Observation	Reference(s)
VACO 5	5	30	Induction of apoptosis	[11]
RKO	8	24	Induction of apoptosis via JNK pathway	[12]
U937	4	Dose-dependent	Induction of apoptosis via caspase-3	[13]
HCT116, HT-29, Caco-2	5	48-72	Induction of apoptosis	[14]

Table 3: Anti-inflammatory Effects of Sodium Butyrate

Cell Model	Stimulant	Butyrate Conc. (mM)	Effect	Reference(s)
Whole Blood	LPS + PHA	0.0625 - 2	Significant decrease in TNF-α, IFN-γ, IL-12	[9]
Whole Blood	LPS + PHA	≥ 0.25	Significant decrease in IL-5, IL-10, IL-13	[9]
Pancreatic Beta Cells	IL-1β	0.4	Suppression of inflammatory gene expression	[15]
PBMCs	LPS	2	Abolished cytokine expression	[16]

Table 4: Effect of Sodium Butyrate on Intestinal Barrier Function (Caco-2 Cells)

Parameter	Butyrate Conc. (mM)	Duration (hr)	Result	Reference(s)
TEER	2	24	Significant increase	[7]
TEER	8	48	Significant decrease	[7]
Inulin Permeability	2	4	Significant decrease	[7]
Inulin Permeability	8	4	Significant increase	[7]
TEER	2 and 8	24 and 48	Protection against inflammatory-induced disruption	[6]
Tight Junction Assembly	2	72	Facilitated assembly via AMPK activation	[8]

Experimental Protocols

Histone Deacetylase (HDAC) Activity Assay (Fluorometric)

This protocol is adapted from commercially available kits and provides a method to determine the HDAC inhibitory activity of lysine butyrate.

Materials:

• HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC enzyme (e.g., HeLa nuclear extract or recombinant HDAC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (containing a protease like trypsin)

• Lysine Butyrate (test compound)

• Trichostatin A (positive control inhibitor)

• 96-well black microplate

• Fluorometric microplate reader (Excitation: 350-380 nm, Emission: 440-460 nm)

Procedure:

• Prepare a stock solution of lysine butyrate in a suitable solvent (e.g., water or DMSO). Prepare serial dilutions to be tested.

• In a 96-well black microplate, add assay buffer, HDAC substrate, and the diluted lysine butyrate or control.

• Initiate the reaction by adding the HDAC enzyme to each well.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Stop the reaction by adding the developer solution to each well.

• Incubate at room temperature for 10-15 minutes to allow for the development of the fluorescent signal.

• Measure the fluorescence intensity using a microplate reader.

• Calculate the percent inhibition for each concentration of lysine butyrate and determine the IC50 value.

Cell Viability Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability and can be used to determine the cytotoxic effects of lysine butyrate on cancer cell lines.

Materials:

• Cancer cell line of choice (e.g., HCT116, HT-29, Caco-2)

• Complete culture medium

• Lysine Butyrate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well clear microplate

• Microplate reader (570 nm)

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of lysine butyrate and a vehicle control.

• Incubate for the desired time periods (e.g., 24, 48, 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Express cell viability as a percentage of the vehicle-treated control and calculate the IC50 value.

Cytokine Measurement (ELISA)

This protocol is for quantifying the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-10) in cell culture supernatants to assess the anti-inflammatory effects of lysine butyrate.

Materials:

• Immune cells (e.g., PBMCs) or other relevant cell lines

• LPS or other inflammatory stimuli

• Lysine Butyrate

• Commercially available ELISA kit for the cytokine of interest

• 96-well ELISA plate

• Microplate reader

Procedure:

• Seed cells and pre-treat with different concentrations of lysine butyrate for a specified time.

• Stimulate the cells with an inflammatory agent (e.g., LPS).

• Incubate for an appropriate time to allow for cytokine production.

• Collect the cell culture supernatants.

• Perform the ELISA according to the manufacturer's instructions. This typically involves:

  • Coating the plate with a capture antibody.

  • Adding the supernatants and standards.

  • Adding a detection antibody.

  • Adding an enzyme conjugate.

  • Adding a substrate and stopping the reaction.

• Measure the absorbance using a microplate reader.

• Calculate the cytokine concentrations based on the standard curve.

Intestinal Barrier Function Assay (TEER Measurement)

This protocol measures the electrical resistance across a cell monolayer, providing an indication of tight junction integrity.

Materials:

• Caco-2 or T84 cells

• Transwell® permeable supports (e.g., 0.4 µm pore size)

• Complete culture medium

• Lysine Butyrate

• Epithelial Voltohmmeter (EVOM) with "chopstick" electrodes

Procedure:

• Seed Caco-2 or T84 cells onto the Transwell® inserts and culture for approximately 21 days to allow for differentiation and formation of a confluent monolayer.

• Treat the monolayers with various concentrations of lysine butyrate in both the apical and basolateral compartments.

• Measure the TEER at different time points (e.g., 0, 24, 48, 72 hours).

• To measure, place the electrodes in the apical and basolateral compartments, ensuring the shorter electrode is in the apical side and the longer one in the basolateral side.

• Record the resistance reading.

• Subtract the resistance of a blank Transwell® insert (without cells) from the reading of the cell-seeded inserts.

• Multiply the result by the surface area of the membrane to obtain the TEER value in Ω·cm².

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Lysine Butyrate's Mechanism of Action via HDAC Inhibition.

Caption: Inhibition of the NF-κB Inflammatory Pathway by Lysine Butyrate.

Caption: Intrinsic Apoptosis Pathway Induced by Lysine Butyrate.

Caption: Experimental Workflow for TEER Measurement.

References

• 1. gsartor.org [gsartor.org]
• 2. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nutritionaloutlook.com [nutritionaloutlook.com]
• 4. Efficacy of Butyrate to Inhibit Colonic Cancer Cell Growth Is Cell Type-Specific and Apoptosis-Dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Butyrate Protects Barrier Integrity and Suppresses Immune Activation in a Caco-2/PBMC Co-Culture Model While HDAC Inhibition Mimics Butyrate in Restoring Cytokine-Induced Barrier Disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholars.mssm.edu [scholars.mssm.edu]
• 8. Butyrate Enhances the Intestinal Barrier by Facilitating Tight Junction Assembly via Activation of AMP-Activated Protein Kinase in Caco-2 Cell Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Butyrate strongly inhibits in vitro stimulated release of cytokines in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Butyrate Regulates the Expression of Inflammatory and Chemotactic Cytokines In Human Acute Leukemic Cells During Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Apoptotic death in adenocarcinoma cell lines induced by butyrate and other histone deacetylase inhibitors [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scielo.br [scielo.br]
• 14. mdpi.com [mdpi.com]
• 15. Butyrate inhibits IL-1β-induced inflammatory gene expression by suppression of NF-κB activity in pancreatic beta cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Butyrate inhibits inflammatory responses through NFκB inhibition: implications for Crohn's disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Flow Cytometry Analysis of Histone Acetylation Following Lysine Butyrate Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

Histone acetylation is a key epigenetic modification that plays a crucial role in regulating gene expression. The acetylation of lysine (B10760008) residues on histone tails, catalyzed by histone acetyltransferases (HATs), leads to a more open chromatin structure, facilitating transcription. Conversely, histone deacetylases (HDACs) remove these acetyl groups, resulting in chromatin condensation and transcriptional repression.[1][2][3] Dysregulation of histone acetylation is implicated in various diseases, including cancer, making HDACs attractive therapeutic targets.[2][4][5][6]

Butyrate (B1204436), a short-chain fatty acid, is a well-known inhibitor of class I and II histone deacetylases (HDACs).[7][8] By inhibiting HDAC activity, butyrate treatment leads to an accumulation of acetylated histones (hyperacetylation), which can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.[5][7]

Flow cytometry offers a powerful, high-throughput method to quantify changes in histone acetylation at the single-cell level.[9][10][11] This application note provides a detailed protocol for treating cells with lysine butyrate and subsequently analyzing histone acetylation levels using flow cytometry.

Signaling Pathway of Butyrate-Induced Histone Acetylation

Butyrate exerts its effects by directly inhibiting the enzymatic activity of HDACs. This leads to a shift in the equilibrium between histone acetylation and deacetylation, favoring the acetylated state. The resulting histone hyperacetylation alters chromatin structure, allowing for the transcription of genes that may have been silenced, including those involved in cell cycle control and apoptosis.[5][8]

References

• 1. Histone Deacetylase (HDAC) Inhibitors - Emerging Roles in Neuronal Memory, Learning, Synaptic Plasticity and Neural Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Histone deacetylase inhibitor - Wikipedia [en.wikipedia.org]
• 3. Histone acylations as a mechanism for regulation of intestinal epithelial cells - Fernandes - Digestive Medicine Research [dmr.amegroups.org]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Butyrate, an HDAC inhibitor, stimulates interplay between different posttranslational modifications of histone H3 and differently alters G1-specific cell cycle proteins in vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative Kinetic Analyses of Histone Turnover Using Imaging and Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. New method to detect histone acetylation levels by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Measuring Metabolic Reprogramming by Lysine Butyrate using the Agilent Seahorse XF Analyzer

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lysine (B10760008) butyrate (B1204436) is a salt composed of the essential amino acid lysine and the short-chain fatty acid (SCFA) butyrate. Butyrate is a well-known histone deacetylase (HDAC) inhibitor, which can modulate gene expression and influence various cellular processes, including metabolism.[1][2] As an HDAC inhibitor, butyrate can induce widespread changes in histone acetylation, leading to the transcriptional regulation of metabolic genes.[3][4] Specifically, HDAC inhibitors have been shown to elicit metabolic reprogramming, often blunting glycolysis and promoting oxidative phosphorylation (OXPHOS) driven by fatty acid oxidation (FAO).[5][6] The Agilent Seahorse XF Analyzer is a powerful tool for assessing cellular metabolism in real-time by measuring the oxygen consumption rate (OCR), an indicator of mitochondrial respiration, and the extracellular acidification rate (ECAR), an indicator of glycolysis.[7][8] This application note provides a detailed protocol for using the Seahorse XF Cell Mito Stress Test and Glycolysis Stress Test to investigate the metabolic changes induced by lysine butyrate treatment in cultured cells.

Principle of the Assays

The Seahorse XF technology measures the two major energy-producing pathways of the cell—mitochondrial respiration and glycolysis—in real-time and in a label-free format.

• Oxygen Consumption Rate (OCR): OCR is a direct measure of mitochondrial respiration. The XF Cell Mito Stress Test uses sequential injections of mitochondrial inhibitors (Oligomycin, FCCP, and Rotenone/Antimycin A) to dissect the key parameters of mitochondrial function.[7][9][10]

• Extracellular Acidification Rate (ECAR): ECAR is an indicator of the rate of glycolysis, as the conversion of glucose to lactate (B86563) results in the extrusion of protons into the extracellular medium.[8] The XF Glycolysis Stress Test uses sequential injections of glucose, Oligomycin, and 2-deoxyglucose (2-DG) to measure key parameters of glycolytic flux.[11][12]

Expected Metabolic Effects of Lysine Butyrate

Butyrate is known to alter cellular metabolism in a context-dependent manner. As an HDAC inhibitor, it can reprogram gene expression to favor oxidative phenotypes. Studies have shown that butyrate can:

• Increase Mitochondrial Respiration: Butyrate can serve as a fuel source for colonocytes and stimulate oxidative phosphorylation.[13][14] It may enhance mitochondrial function, particularly under conditions of cellular stress.[8][13] Treatment with butyrate has been shown to increase maximal respiratory capacity and ATP production.[15]

• Decrease Glycolysis: Some studies indicate that butyrate exposure can decrease glycolytic function.[16][17] In hepatocellular carcinoma cells, sodium butyrate was found to inhibit aerobic glycolysis.[18]

Based on this, treatment with lysine butyrate is hypothesized to increase OCR and decrease ECAR, indicating a metabolic shift from glycolysis towards mitochondrial respiration.

Data Presentation: Expected Quantitative Results

The following tables summarize the expected results from Seahorse XF assays on cells treated with lysine butyrate versus a vehicle control. The data are hypothetical and serve as an example for easy comparison.

Table 1: Expected Results from XF Cell Mito Stress Test

Parameter	Vehicle Control (pmol O₂/min)	Lysine Butyrate (pmol O₂/min)	Expected Change	Parameter Definition
Basal Respiration	80 ± 5	100 ± 7	↑	Baseline oxygen consumption.
ATP-Linked Respiration	60 ± 4	75 ± 6	↑	OCR used for ATP synthesis.
Maximal Respiration	150 ± 10	200 ± 12	↑	Maximum OCR achieved with an uncoupler (FCCP).[7]
Spare Respiratory Capacity	70 ± 8	100 ± 10	↑	The cell's ability to respond to increased energy demand.[7]
Proton Leak	20 ± 2	25 ± 3	↔/↑	Protons that leak across the inner mitochondrial membrane.

| Non-Mitochondrial Respiration | 10 ± 1 | 10 ± 1 | ↔ | Oxygen consumption from cellular enzymes.[7] |

Table 2: Expected Results from XF Glycolysis Stress Test

Parameter	Vehicle Control (mpH/min)	Lysine Butyrate (mpH/min)	Expected Change	Parameter Definition
Glycolysis (Basal)	30 ± 3	20 ± 2	↓	Basal extracellular acidification rate from glycolysis.
Glycolytic Capacity	60 ± 5	45 ± 4	↓	Maximum ECAR achieved after blocking mitochondrial ATP production.

| Glycolytic Reserve | 30 ± 4 | 25 ± 3 | ↓ | The cell's capacity to increase glycolysis under energy demand. |

Experimental Protocols

Part 1: Cell Culture and Lysine Butyrate Treatment

Materials:

• Cell line of interest (e.g., HT-29, HCT-116)

• Complete cell culture medium

• Lysine Butyrate (prepare a sterile stock solution)

• Vehicle control (e.g., sterile PBS or culture medium)

• Seahorse XF96 Cell Culture Microplates (Agilent Technologies)

Protocol:

• Cell Seeding: Seed cells into a Seahorse XF96 microplate at a pre-determined optimal density. Cell density is critical and should be optimized for the specific cell line to ensure OCR and ECAR readings are within the instrument's optimal range.

• Adherence: Allow cells to adhere and grow overnight in a standard CO₂ incubator at 37°C.

• Lysine Butyrate Treatment: The next day, replace the medium with fresh complete medium containing the desired concentration of lysine butyrate (e.g., 0.5 mM, 1 mM, 2 mM) or vehicle control. The treatment duration should be optimized (e.g., 24 to 72 hours) based on the cell type and experimental goals.[8][17]

Part 2: Seahorse XF Cell Mito Stress Test Protocol

This protocol is adapted from standard Agilent Seahorse procedures.[7][9][19]

Materials:

• Seahorse XF Base Medium (e.g., Agilent #103334-100)

• Supplements: Glucose, Sodium Pyruvate (B1213749), L-Glutamine

• Seahorse XF Cell Mito Stress Test Kit (Agilent #103015-100), containing Oligomycin, FCCP, and Rotenone/Antimycin A

• Seahorse XF Calibrant (Agilent)

• Agilent Seahorse XFe96 Analyzer

Protocol:

• Hydrate (B1144303) Sensor Cartridge: The day before the assay, hydrate a Seahorse XF96 sensor cartridge by adding 200 µL of Seahorse XF Calibrant to each well of the utility plate and placing the sensor cartridge on top. Incubate overnight in a non-CO₂ incubator at 37°C.[20]

• Prepare Assay Medium: On the day of the assay, prepare XF Assay Medium. Supplement Seahorse XF Base Medium with glucose (e.g., 10 mM), sodium pyruvate (e.g., 1 mM), and L-glutamine (e.g., 2 mM).[19][21] Warm the medium to 37°C and adjust the pH to 7.4.

• Cell Plate Preparation:

  • Remove the cell culture plate from the incubator.

  • Gently wash the cells twice with 180 µL of pre-warmed XF Assay Medium.

  • Add a final volume of 180 µL of XF Assay Medium to each well.[19]

  • Place the cell plate in a non-CO₂ incubator at 37°C for 45-60 minutes to allow temperature and pH to equilibrate.[19]

• Prepare Inhibitor Solutions: Reconstitute the compounds from the XF Cell Mito Stress Test Kit according to the manufacturer's instructions to prepare concentrated stocks. Dilute these stocks in XF Assay Medium to the desired working concentrations for loading into the sensor cartridge ports. A typical titration is recommended to determine the optimal final concentrations for your cell line, but common concentrations are 1.0-2.0 µM Oligomycin, 0.5-1.0 µM FCCP, and 0.5 µM Rotenone/Antimycin A.[9]

• Load Sensor Cartridge: Load the prepared inhibitor solutions into the appropriate ports (A, B, C) of the hydrated sensor cartridge.

• Run Assay: Calibrate the loaded sensor cartridge in the Seahorse XF Analyzer. Once calibration is complete, replace the calibrant utility plate with your cell culture plate and start the assay protocol. The instrument will measure basal OCR, followed by sequential injections and measurements after each inhibitor is added.[19]

Part 3: Data Analysis and Normalization

After the run, the Seahorse XF software will generate OCR and ECAR data.

• Calculate Parameters: Use the Seahorse XF Cell Mito Stress Test Report Generator to automatically calculate the key parameters listed in Table 1.[10]

• Normalization: To account for variations in cell number per well, normalize the data. This is typically done by lysing the cells after the assay and performing a protein quantification assay (e.g., BCA assay). OCR and ECAR values are then expressed as pmol/min/µg protein or mpH/min/µg protein.

Visualizations

Signaling Pathway

Butyrate, delivered via lysine butyrate, acts as an HDAC inhibitor. This leads to histone hyperacetylation, altering the expression of genes involved in metabolism. This often results in the upregulation of genes related to fatty acid oxidation (FAO) and a downregulation of glycolytic enzymes, shifting the cell's energy production towards mitochondrial respiration.

References

• 1. researchgate.net [researchgate.net]
• 2. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic Reprogramming by Histone Deacetylase Inhibition Selectively Targets NRF2-activated tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolic reprogramming by histone deacetylase inhibition preferentially targets NRF2-activated tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HDAC inhibitors elicit metabolic reprogramming by targeting super-enhancers in glioblastoma models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JCI - HDAC inhibitors elicit metabolic reprogramming by targeting super-enhancers in glioblastoma models [jci.org]
• 7. agilent.com [agilent.com]
• 8. Butyrate enhances mitochondrial function during oxidative stress in cell lines from boys with autism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. content.protocols.io [content.protocols.io]
• 10. agilent.com [agilent.com]
• 11. unige.ch [unige.ch]
• 12. unige.ch [unige.ch]
• 13. atlasofscience.org [atlasofscience.org]
• 14. Butyrate: Connecting the gut-lung axis to the management of pulmonary disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Butyrate Alters Pyruvate Flux and Induces Lipid Accumulation in Cultured Colonocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. research.wur.nl [research.wur.nl]
• 18. Sodium butyrate inhibits aerobic glycolysis of hepatocellular carcinoma cells via the c-myc/hexokinase 2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. static1.squarespace.com [static1.squarespace.com]
• 21. An Optimized Protocol to Analyze Glycolysis and Mitochondrial Respiration in Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Organoid Culture with Lysine and Butyrate Supplementation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Organoids are three-dimensional, self-organizing structures derived from stem cells that recapitulate key aspects of in vivo organ architecture and function. Their application in disease modeling, drug screening, and personalized medicine is rapidly expanding. The culture microenvironment plays a critical role in directing organoid development, and supplementation with specific metabolites can significantly influence their growth, differentiation, and physiological responses.

This document provides detailed application notes and protocols for the supplementation of organoid cultures with lysine (B10760008) and butyrate (B1204436). Butyrate, a short-chain fatty acid produced by the gut microbiome, is a well-characterized histone deacetylase (HDAC) inhibitor that influences intestinal stem cell (ISC) proliferation and differentiation. Lysine, an essential amino acid, is a fundamental building block for protein synthesis and plays a role in various cellular processes, including collagen formation and post-translational modifications. While the combined use of "lysine butyrate" as a single supplement in organoid culture is not extensively documented in current literature, this guide provides protocols for their individual and combined application based on established principles of cell and organoid culture.

Data Presentation: Effects of Butyrate on Intestinal Organoids

The following table summarizes the quantitative effects of butyrate supplementation on intestinal organoids as reported in the scientific literature.

Parameter Measured	Organoid Type	Butyrate Concentration	Duration of Treatment	Observed Effect	Reference
Tuft Cell Number	Murine Intestinal	Not specified	72 hours (after 24h pre-treatment)	Decreased basal tuft cell numbers and diminished IL-13-induced tuft cell hyperplasia.[1]	[1]
Tuft Cell-Associated Gene Expression (e.g., Pou2f3, Dclk1)	Murine Intestinal	Not specified	72 hours (after 24h pre-treatment)	Inhibition of tuft cell-associated gene expression.[1]	[1]
Organoid Size	Murine Intestinal	Not specified	Not specified	Reduced basal organoid size.[1]	[1]
Tuft Cell Gene Expression (POU2F3, TRPM5)	Human Intestinal	0.5 mM	72 hours (after 24h pre-treatment)	Reduced mRNA expression of tuft cell markers.[1]	[1]
Epithelial Proliferation	Porcine Jejunum	1 mM	24 hours	Increased epithelial proliferation (EdU staining).[2]	[2]
Stem Cell Marker Expression (LGR5)	Porcine Jejunum	1 mM	24 hours	Non-significant increase in LGR5 expression.[2]	[2]
Organoid Viability	Colorectal Cancer Patient-Derived	1 mM	72 hours	Enhanced radiosensitivity.[3]	[3]
MCT1 and IL-18 mRNA Expression	Human Colonic	2 mM	6 hours	Induced expression of MCT1 and IL-18.[4]	[4]

Signaling Pathways and Experimental Workflows

Signaling Pathways Modulated by Butyrate

Butyrate exerts its effects on intestinal stem cells and their differentiated progeny through several key signaling pathways. As a potent inhibitor of histone deacetylases (HDACs), butyrate leads to hyperacetylation of histones, altering chromatin structure and gene expression. This can influence cell cycle progression and differentiation. One of the key mechanisms involves the potentiation of the transcription factor Forkhead box O3 (FOXO3), which promotes the expression of cell-cycle inhibitors.

Butyrate's signaling cascade in intestinal cells.

Experimental Workflow: Organoid Culture and Supplementation

The general workflow for establishing, supplementing, and analyzing organoids is depicted below. This process involves thawing cryopreserved organoids, embedding them in an extracellular matrix, culturing with specialized media, and then applying treatments for subsequent analysis.

General workflow for organoid culture and treatment.

Experimental Protocols

Note: Always use aseptic technique when culturing organoids.

Protocol 1: General Culture of Human Intestinal Organoids

This protocol is a foundational method for establishing intestinal organoid cultures.

Materials:

• Cryopreserved human intestinal organoids

• Advanced DMEM/F-12

• GlutaMAX™

• Penicillin-Streptomycin

• HEPES

• N21-MAX Supplement

• N-Acetylcysteine

• Basement Membrane Extract (BME), such as Matrigel® or Cultrex®

• Human Intestinal Organoid Growth Medium (complete medium)

• Y-27632 ROCK inhibitor

• 24-well tissue culture-treated plates

Procedure:

• Preparation: Pre-warm a 24-well plate at 37°C. Thaw BME on ice overnight at 4°C. Prepare complete Human Intestinal Organoid Growth Medium and warm to room temperature.

• Thawing Organoids: Thaw a cryovial of organoids in a 37°C water bath for 2-3 minutes.

• Washing: Transfer the organoid suspension to a 15 mL conical tube and add 9 mL of cold Advanced DMEM/F-12. Centrifuge at 500 x g for 5 minutes at 4°C.

• Embedding: Carefully aspirate the supernatant, leaving the organoid pellet. Resuspend the pellet in the desired volume of liquid BME on ice.

• Plating: Dispense 50 µL domes of the BME-organoid suspension into the center of the pre-warmed 24-well plate wells.

• Solidification: Invert the plate and incubate at 37°C for 15-30 minutes to allow the BME to polymerize.

• Culture: Return the plate to the upright position and carefully add 500 µL of complete Human Intestinal Organoid Growth Medium supplemented with 10 µM Y-27632 to each well.

• Maintenance: Culture the organoids at 37°C and 5% CO2, changing the medium every 2-3 days. Passage the organoids every 7-10 days.

Protocol 2: Butyrate Supplementation of Intestinal Organoids

This protocol details the treatment of established organoid cultures with sodium butyrate.

Materials:

• Established intestinal organoid cultures (from Protocol 1)

• Sodium Butyrate (Na-Butyrate)

• Complete Human Intestinal Organoid Growth Medium

Procedure:

• Stock Solution Preparation: Prepare a sterile stock solution of sodium butyrate (e.g., 1 M in sterile water or PBS).

• Treatment Medium: On the day of treatment, prepare fresh complete growth medium containing the desired final concentration of butyrate (e.g., 0.5 mM, 1 mM, or 2 mM). For example, to make 10 mL of 1 mM butyrate medium, add 10 µL of a 1 M stock solution to 10 mL of medium.

• Medium Change: Aspirate the old medium from the organoid cultures.

• Supplementation: Gently add 500 µL of the butyrate-containing medium to each well.

• Incubation: Incubate the organoids for the desired duration (e.g., 24, 48, or 72 hours) before analysis. For some experiments, a pre-treatment period may be required.[1]

Protocol 3: Lysine Supplementation of Intestinal Organoids

This protocol provides a general guideline for supplementing organoid cultures with L-lysine. The optimal concentration should be determined empirically through a dose-response experiment.

Materials:

• Established intestinal organoid cultures (from Protocol 1)

• L-Lysine hydrochloride

• Complete Human Intestinal Organoid Growth Medium

Procedure:

• Stock Solution Preparation: Prepare a sterile stock solution of L-lysine hydrochloride (e.g., 100 mM in sterile water or PBS).

• Dose-Response Experiment (Recommended): To determine the optimal concentration, prepare a range of final lysine concentrations (e.g., 10 µM, 50 µM, 100 µM, 500 µM, 1 mM).

• Treatment Medium: Prepare fresh complete growth medium containing the desired final concentration of L-lysine.

• Medium Change and Supplementation: Aspirate the old medium and add 500 µL of the lysine-containing medium to each well.

• Incubation and Analysis: Culture the organoids for the desired duration, monitoring for changes in size, morphology, and viability. Analyze for desired endpoints (e.g., proliferation, differentiation markers).

Protocol 4: Combined Lysine and Butyrate Supplementation

This protocol outlines the simultaneous addition of lysine and butyrate to organoid cultures.

Materials:

• Established intestinal organoid cultures (from Protocol 1)

• Sodium Butyrate stock solution

• L-Lysine hydrochloride stock solution

• Complete Human Intestinal Organoid Growth Medium

Procedure:

• Treatment Medium Preparation: Prepare fresh complete growth medium. Add the desired volumes of the sodium butyrate and L-lysine stock solutions to achieve the target final concentrations.

• Medium Change and Supplementation: Aspirate the old medium from the organoid cultures and gently add 500 µL of the combined supplementation medium to each well.

• Incubation and Analysis: Incubate the organoids for the desired experimental duration. It is crucial to include appropriate controls: untreated organoids, organoids treated with butyrate alone, and organoids treated with lysine alone.

Concluding Remarks

The protocols provided herein offer a framework for investigating the roles of butyrate and lysine in organoid biology. Butyrate is a powerful modulator of intestinal epithelial cell fate, and its effects are concentration and context-dependent. While the direct impact of lysine supplementation on intestinal organoids is less characterized, its fundamental role in cellular metabolism suggests it may influence organoid growth and function. Researchers are encouraged to optimize the provided protocols, particularly the concentrations of supplements, for their specific organoid models and experimental questions. Careful experimental design with appropriate controls will be essential to elucidate the individual and synergistic effects of these important metabolites.

References

• 1. Lysine: Roles, Applications & Quantification in Biotech [metabolomics.creative-proteomics.com]
• 2. Poly-L-lysine Prevents Senescence and Augments Growth in Culturing Mesenchymal Stem Cells Ex Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Widespread protein lysine acetylation in gut microbiome and its alterations in patients with Crohn’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. axionbiosystems.com [axionbiosystems.com]

Technical Notes & Optimization

Stability of lysine butyrate in cell culture media over time.

Disclaimer: Specific stability data for lysine (B10760008) butyrate (B1204436) in cell culture media is limited. The following information is based on the well-characterized stability of sodium butyrate, a related short-chain fatty acid salt, and general principles of chemical stability in aqueous solutions. The provided quantitative data is illustrative and should be confirmed by internal validation.

Frequently Asked Questions (FAQs)

How stable is lysine butyrate in cell culture media?

Lysine butyrate, like sodium butyrate, is relatively stable in powdered form when stored correctly.[1] However, once reconstituted in an aqueous solution such as cell culture media, its stability can be influenced by several factors. In a sterile solution, the butyrate ion itself is fairly stable.[2] The primary routes of degradation in a cell culture environment are cellular metabolism and, to a lesser extent, chemical hydrolysis at 37°C. Cells actively take up and metabolize butyrate as an energy source, which is often the most significant factor in its depletion from the media.[2][3]

Illustrative Stability of Lysine Butyrate (10 mM) in DMEM at 37°C

Time Point	% Remaining Lysine Butyrate (without cells)	% Remaining Lysine Butyrate (with cells)
0 hours	100%	100%
24 hours	~95%	~60%
48 hours	~90%	~25%
72 hours	~85%	<10%

Note: This data is hypothetical and for illustrative purposes only. Actual stability will vary depending on cell type, cell density, and media composition.

What are the main factors affecting lysine butyrate stability in culture?

Several factors can impact the stability and effective concentration of lysine butyrate in your cell culture experiments:

• Cellular Metabolism: Many cell types can use butyrate as an energy source, which is a primary reason for its depletion from the culture medium.[2][3]

• Temperature: While relatively stable, prolonged incubation at 37°C can lead to a slow rate of hydrolysis. Storage of stock solutions at lower temperatures (-20°C) is recommended.[4]

• pH: The pH of the cell culture medium (typically 7.2-7.4) is generally suitable for the stability of the butyrate salt.

• Enzymatic Degradation: Cells may secrete enzymes that can contribute to the breakdown of lysine butyrate.

How should I prepare and store lysine butyrate stock solutions?

For optimal stability and to avoid repeated freeze-thaw cycles, follow these recommendations:

• Reconstitution: Dissolve the lysine butyrate powder in a sterile, aqueous buffer such as PBS or directly in cell culture medium to create a concentrated stock solution.

• Storage: Store stock solutions in small aliquots at -20°C or -80°C.[4] This will minimize degradation from repeated temperature changes.

• Light Protection: Store the powder and stock solutions protected from light.[4]

How often should I replace the media containing lysine butyrate?

Due to cellular consumption, it is recommended to replace the media containing lysine butyrate every 24 to 48 hours to maintain a relatively constant concentration. The exact frequency will depend on the metabolic rate and density of your specific cell line.

I'm not observing the expected cellular effects. What could be the problem?

If you are not seeing the anticipated effects of lysine butyrate, such as changes in cell proliferation or gene expression, consider the following troubleshooting steps:

• Compound Instability: The compound may be degrading or being consumed by the cells faster than anticipated. Try replenishing the media more frequently.

• Incorrect Concentration: Verify the initial concentration of your stock solution and the final concentration in the cell culture medium.

• Cell-Specific Response: The cell line you are using may be less responsive to butyrate. It is advisable to include a positive control cell line known to respond to butyrate treatment.

• Assay Sensitivity: The assay you are using to measure the effect may not be sensitive enough to detect the changes.

Below is a troubleshooting workflow to address a lack of expected cellular effects.

Troubleshooting workflow for unexpected experimental results.

Experimental Protocols

Protocol: Assessing the Stability of Lysine Butyrate in Cell Culture Media

This protocol outlines a method to determine the stability of lysine butyrate in your specific cell culture medium and conditions.

Materials:

• Lysine Butyrate

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile, conical tubes (15 mL or 50 mL)

• Incubator (37°C, 5% CO2)

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical method for quantifying butyrate.

Methodology:

• Preparation:

  • Prepare a 100 mM stock solution of lysine butyrate in sterile PBS.

  • Prepare two sets of sterile tubes. One set will contain cell culture medium only ("No Cells"), and the other will contain your cells seeded at your typical experimental density ("With Cells").

  • Add the lysine butyrate stock solution to all tubes to achieve your desired final concentration (e.g., 5 mM).

• Incubation:

  • Incubate all tubes at 37°C in a 5% CO2 incubator.

• Sample Collection:

  • Collect samples from each condition at various time points (e.g., 0, 8, 24, 48, and 72 hours).

  • For the "With Cells" condition, centrifuge the tubes to pellet the cells and collect the supernatant.

  • Store all collected supernatants at -80°C until analysis.

• Analysis:

  • Thaw the samples and analyze the concentration of lysine butyrate using a validated HPLC method or another quantitative technique.

• Data Interpretation:

  • Plot the concentration of lysine butyrate versus time for both "No Cells" and "With Cells" conditions. This will allow you to distinguish between chemical degradation and cellular consumption.

Below is a diagram of the experimental workflow for assessing stability.

Experimental workflow for stability assessment.

Signaling Pathways

Mechanism of Action of Butyrate

Butyrate, the active component of lysine butyrate, is a well-known histone deacetylase (HDAC) inhibitor.[4][5] By inhibiting HDACs, butyrate leads to an increase in histone acetylation. This epigenetic modification results in a more open chromatin structure, allowing for the transcription of various genes that can, in turn, induce effects like cell cycle arrest, differentiation, and apoptosis in cancer cells.[5]

The diagram below illustrates the signaling pathway of butyrate as an HDAC inhibitor.

References

• 1. medkoo.com [medkoo.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. reprocell.com [reprocell.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Optimizing lysine butyrate dosage for maximum therapeutic effect.

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with lysine (B10760008) butyrate (B1204436). Our goal is to help you optimize your experimental design for maximum therapeutic effect.

Troubleshooting Guide & FAQs

This section addresses common issues and questions that may arise during your experiments with lysine butyrate.

Question/Issue	Answer/Troubleshooting Tip
Why am I seeing a decrease in cell viability or intestinal barrier function at higher concentrations of lysine butyrate?	Butyrate can have a paradoxical dose-dependent effect. While low concentrations (e.g., ≤2 mM) are generally beneficial for intestinal barrier function, higher concentrations (e.g., 5 or 8 mM) can induce apoptosis and disrupt barrier integrity[1]. It is crucial to perform a dose-response curve for your specific cell type and endpoint to determine the optimal therapeutic window.
My experimental results are inconsistent. What could be the cause?	Several factors could contribute to inconsistency. 1. Stability: Lysine butyrate, like other lysine salts, can be sensitive to heat, humidity, and light. Ensure proper storage in a cool, dry, and dark place. Prepare fresh solutions for each experiment. 2. pH of Media: The pH of your culture media can influence the activity of butyrate. Ensure consistent pH across all experiments. 3. Media Components: The presence of other energy sources, like glucose, in your cell culture media can influence how cells utilize butyrate and may alter the experimental outcome[2][3]. Consider using media with physiological glucose concentrations.
I'm having trouble dissolving lysine butyrate in my cell culture medium.	Lysine butyrate is generally water-soluble. However, if you encounter issues, you can try the following: 1. Warm the medium slightly (e.g., to 37°C). 2. Vortex or sonicate the solution briefly. 3. Prepare a concentrated stock solution in sterile water or PBS and then dilute it to the final concentration in your culture medium.
How does lysine butyrate compare to other butyrate formulations like sodium butyrate or tributyrin?	A recent pharmacokinetic study showed that lysine butyrate and sodium butyrate have greater bioavailability and are absorbed more rapidly than tributyrin[4][5][6]. Lysine butyrate exhibited a significantly higher peak plasma concentration (Cmax) compared to both sodium butyrate and tributyrin[5][7].
What is the primary mechanism of action for lysine butyrate?	Butyrate, the active component of lysine butyrate, has two primary mechanisms of action: 1. Histone Deacetylase (HDAC) Inhibition: Butyrate inhibits HDAC activity, leading to changes in gene expression that can promote anti-inflammatory and anti-proliferative effects[8][9][10]. 2. G-Protein Coupled Receptor (GPCR) Activation: Butyrate activates specific GPCRs, such as GPR41, GPR43, and GPR109A, which are involved in regulating immune responses and metabolic processes[11][12][13].

Quantitative Data Summary

The following tables summarize key quantitative data from studies on butyrate and its different formulations. This information can serve as a starting point for your experimental design.

Table 1: Comparative Pharmacokinetics of Butyrate Formulations

Parameter	Lysine Butyrate (LysB)	Sodium Butyrate (NaB)	Tributyrin (TB)
Dose of Butyric Acid	786 mg	786 mg	786 mg
AUC₀₋₂₁₀ (µg/mL/min)	189 ± 306	144 ± 214	108 ± 190
Cmax (µg/mL)	4.53 ± 7.56	2.51 ± 4.13	0.91 ± 1.65
Tmax (min)	20.0 ± 0.0	22.5 ± 7.91	51.5 ± 21.7

Data from a randomized, three-arm, crossover clinical trial in ten men[4][5]. Values are presented as mean ± standard deviation.

Table 2: Dose-Dependent Effects of Butyrate on In Vitro Cytokine Release

Butyrate Concentration	TNF-α Release (% of Stimulated Control)	IFN-γ Release (% of Stimulated Control)	IL-12 Release (% of Stimulated Control)	IL-5, IL-10, IL-13 Release
0.0625 mM	Significant Decrease	Significant Decrease	Significant Decrease	No Significant Change
0.125 mM	Significant Decrease	Significant Decrease	Significant Decrease	No Significant Change
0.25 mM	Significant Decrease	Near Abolishment	Near Abolishment	Significant Decrease
0.5 mM	Significant Decrease	Near Abolishment	Near Abolishment	Significant Decrease
1 mM	Significant Decrease	Near Abolishment	Near Abolishment	Significant Decrease
2 mM	Significant Decrease	Near Abolishment	Near Abolishment	Significant Decrease

Data from an in vitro study using a whole-blood model stimulated with LPS and PHA[14].

Experimental Protocols

Below are detailed methodologies for key experiments to assess the therapeutic effects of lysine butyrate. These protocols are based on established methods and can be adapted to your specific research needs.

Cell Viability Assay (MTT Assay)

Objective: To determine the dose-dependent effect of lysine butyrate on the viability of a specific cell line.

Materials:

• Cell line of interest (e.g., Caco-2, HT-29, macrophages)

• Complete cell culture medium

• Lysine butyrate

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5x10³ cells per well and incubate for 24 hours.

• Prepare a stock solution of lysine butyrate in sterile water or PBS.

• Dilute the lysine butyrate stock solution in culture medium to achieve a range of final concentrations (e.g., 0.5, 1, 2, 4, 8, 16 mM).

• Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of lysine butyrate. Include untreated cells as a negative control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Intestinal Barrier Function Assay (TEER Measurement)

Objective: To assess the effect of lysine butyrate on the integrity of an intestinal epithelial cell monolayer.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well format)

• Complete cell culture medium

• Lysine butyrate

• Epithelial volt-ohmmeter with "chopstick" electrodes

Protocol:

• Seed Caco-2 cells onto the apical chamber of Transwell inserts at a density of 1.5 x 10⁶ cells per insert[15].

• Allow the cells to grow and differentiate for approximately 21 days, or until a stable transepithelial electrical resistance (TEER) is achieved (typically >200 Ω·cm²).

• Treat the Caco-2 monolayers with different concentrations of lysine butyrate (e.g., 0.5, 1, 2, 4, 8 mM) in fresh culture medium for 24-72 hours.

• Measure the TEER at various time points using the epithelial volt-ohmmeter.

• To calculate the net TEER, subtract the resistance of a blank insert (without cells) from the measured resistance and multiply by the surface area of the insert.

• Express the results as a percentage of the initial TEER value.

Anti-Inflammatory Activity Assay (Cytokine Measurement)

Objective: To determine the effect of lysine butyrate on the production of pro-inflammatory cytokines.

Materials:

• Immune cells (e.g., peripheral blood mononuclear cells, macrophages) or whole blood

• Complete cell culture medium

• Lysine butyrate

• Lipopolysaccharide (LPS)

• ELISA kits for the cytokines of interest (e.g., TNF-α, IL-1β, IL-6)

Protocol:

• Plate the immune cells in a 24-well plate.

• Pre-treat the cells with various concentrations of lysine butyrate for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response. Include an unstimulated control and a stimulated control without lysine butyrate.

• Incubate for 24 hours.

• Collect the cell culture supernatants and centrifuge to remove any cellular debris.

• Measure the concentration of the desired cytokines in the supernatants using the appropriate ELISA kits, following the manufacturer's instructions.

• Analyze the data to determine the inhibitory effect of lysine butyrate on cytokine production.

HDAC Inhibition Assay

Objective: To assess the ability of lysine butyrate to inhibit histone deacetylase activity.

Materials:

• Nuclear extract from a cell line of interest

• Lysine butyrate

• HDAC activity assay kit (colorimetric or fluorometric)

• Microplate reader

Protocol:

• Prepare nuclear extracts from the chosen cell line according to standard protocols.

• Use a commercially available HDAC activity assay kit. These kits typically provide an acetylated substrate and a developer that produces a colorimetric or fluorometric signal upon deacetylation.

• Perform the assay according to the manufacturer's instructions, including a standard curve with a known HDAC inhibitor (e.g., Trichostatin A).

• Incubate the nuclear extract with the acetylated substrate in the presence of various concentrations of lysine butyrate.

• After the incubation period, add the developer and measure the signal using a microplate reader.

• Calculate the percentage of HDAC inhibition for each concentration of lysine butyrate compared to the untreated control.

Visualizations: Signaling Pathways and Workflows

The following diagrams illustrate key concepts related to the mechanism of action and experimental evaluation of lysine butyrate.

Caption: Key signaling pathways of butyrate.

Caption: General experimental workflow.

Caption: Dose-response relationship logic.

References

• 1. Effects of butyrate on intestinal barrier function in a Caco-2 cell monolayer model of intestinal barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 6. nutritionaloutlook.com [nutritionaloutlook.com]
• 7. researchgate.net [researchgate.net]
• 8. articles.mercola.com [articles.mercola.com]
• 9. Butyrate inhibits histone deacetylase 2 expression to alleviate liver fibrosis in biliary atresia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. GPR41 and GPR43 in Obesity and Inflammation – Protective or Causative? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Butyrate Attenuates Hepatic Steatosis Induced by a High‐Fat and Fiber‐Deficient Diet via the Hepatic GPR41/43‐CaMKII/HDAC1‐CREB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impact of Diet-Modulated Butyrate Production on Intestinal Barrier Function and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Butyrate strongly inhibits in vitro stimulated release of cytokines in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Butyrate Enhances the Intestinal Barrier by Facilitating Tight Junction Assembly via Activation of AMP-Activated Protein Kinase in Caco-2 Cell Monolayers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Bioavailability of Butyrate with Lysine Salt

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with butyrate (B1204436), focusing on the use of lysine (B10760008) salt to improve its bioavailability.

Troubleshooting Guides

This section addresses common issues encountered during in vivo and in vitro experiments with butyrate formulations.

Issue	Potential Cause	Recommended Solution/Troubleshooting Step
Low or inconsistent plasma/tissue butyrate levels after oral administration.	Rapid metabolism of butyrate salt: Sodium butyrate and other simple salts are quickly absorbed and metabolized in the upper gastrointestinal tract and liver, limiting systemic exposure.[1]	Switch to a more bioavailable formulation: Consider using lysine-butyrate, which has demonstrated significantly higher peak plasma concentrations (Cmax) and area under the curve (AUC) compared to tributyrin (B1683025).[2][3][4] Prodrugs like tributyrin can also offer a more sustained release.[2][3]
Inaccurate dosing: Incorrect calculation of the required dose or inconsistent administration can lead to variability.	Verify dosage calculations: Ensure the dose is calculated correctly based on the animal's weight and the specific butyrate formulation. For oral gavage in mice, doses can range from 160-320 mg/kg.[5][6] Acclimatize animals to the oral gavage procedure to minimize stress, which can affect gastrointestinal function.[5]
Issues with sample collection/processing: Improper handling of blood or tissue samples can lead to degradation of butyrate.	Standardize sample handling: Collect blood or tissue samples at consistent time points post-administration. Process samples promptly and store them at appropriate temperatures to prevent butyrate degradation.
Animal aversion to treatment (refusal to consume treated water/food).	Unpleasant odor and taste of butyrate: Butyric acid has a notoriously unpleasant and persistent odor, which can lead to reduced intake by animals.[7][8]	Use a more palatable salt: Lysine-butyrate is reported to have a more pleasant smell and taste compared to sodium butyrate, which can improve compliance in animal studies.[3]
High concentration in drinking water: Very high concentrations of any supplement can lead to aversion.	Optimize concentration: If administering via drinking water, start with a lower concentration and gradually increase it. Monitor water intake to ensure animals are receiving the intended dose. For high doses, oral gavage is a more precise method of administration.[6]
Inconsistent results in cell culture experiments (e.g., Caco-2 monolayers).	Variable butyrate concentration: Butyrate can be volatile and may degrade in culture media over time.	Prepare fresh solutions: Prepare butyrate solutions fresh for each experiment. For longer-term studies, consider replacing the media at regular intervals to maintain a consistent butyrate concentration.
Cytotoxicity at high concentrations: High concentrations of butyrate (typically above 8 mM) can induce apoptosis and compromise cell monolayer integrity.[9]	Determine optimal concentration: Conduct a dose-response study to identify the optimal, non-toxic concentration of lysine-butyrate for your specific cell line and experimental endpoint. For Caco-2 cells, concentrations up to 2 mM are generally considered safe for barrier function studies.[9]
pH changes in media: The addition of butyrate salts can alter the pH of the cell culture medium.	Adjust pH: After adding lysine-butyrate to the medium, check and adjust the pH to the optimal range for your cells (typically 7.2-7.4).[5]

Frequently Asked Questions (FAQs)

1. Why is the bioavailability of butyrate typically low?

Butyrate, when administered as a simple salt like sodium butyrate, is rapidly absorbed and metabolized by colonocytes and hepatocytes.[1] This "first-pass metabolism" significantly reduces the amount of butyrate that reaches systemic circulation, limiting its therapeutic effects on tissues outside the colon.

2. How does forming a salt with lysine improve butyrate's bioavailability?

A recent pharmacokinetic study in humans showed that lysine-butyrate (LysB) results in a significantly higher peak plasma concentration (Cmax) and total systemic exposure (AUC) compared to other forms like tributyrin.[2][3][4] While the precise mechanisms are still under investigation, it is hypothesized that the lysine salt may have different absorption kinetics or may partially protect the butyrate from rapid initial metabolism. Notably, Lysine-butyrate and sodium butyrate show more rapid systemic appearance (lower Tmax) than tributyrin.[2][3]

3. What are the main signaling pathways activated by butyrate?

Butyrate has two primary mechanisms of action:

• Histone Deacetylase (HDAC) Inhibition: Butyrate is a potent inhibitor of HDACs.[10][11][12][13] By inhibiting these enzymes, butyrate leads to the hyperacetylation of histones, which alters chromatin structure and regulates the expression of genes involved in cell cycle arrest, apoptosis, and differentiation.[14]

• G-Protein Coupled Receptor (GPCR) Agonism: Butyrate acts as a ligand for several GPCRs, including GPR41, GPR43, and GPR109a.[15][16][17] Activation of these receptors on intestinal epithelial and immune cells triggers various downstream signaling cascades that modulate inflammation and metabolic processes.[18]

4. Can I substitute sodium butyrate with lysine-butyrate in my existing protocol?

Yes, but with careful consideration of the molar mass. Lysine-butyrate has a different molecular weight than sodium butyrate, so you will need to adjust the amount used to deliver an equivalent molar dose of butyrate. It is also advisable to perform a small pilot study to confirm that the solvent and concentration are appropriate for your experimental model.

5. What are the advantages of using lysine-butyrate over tributyrin?

While tributyrin is a prodrug designed for more sustained release, pharmacokinetic data shows that lysine-butyrate leads to a faster and higher peak concentration of butyrate in the blood.[2][3] Lysine-butyrate had a 500% greater Cmax than tributyrin in one human study.[1] This makes lysine-butyrate a potentially better choice for applications where a rapid and high systemic dose of butyrate is desired. Additionally, lysine itself is an essential amino acid with its own biological functions.[19]

Quantitative Data Presentation

Table 1: Pharmacokinetic Parameters of Different Butyrate Formulations in Humans

This table summarizes the key pharmacokinetic parameters from a randomized, crossover clinical trial comparing lysine-butyrate (LysB), sodium butyrate (NaB), and tributyrin (TB) after oral administration. Each product delivered a total of 786 mg of butyric acid.[2][3][4]

Parameter	Lysine Butyrate (LysB)	Sodium Butyrate (NaB)	Tributyrin (TB)
Cmax (µg/mL)	4.53 ± 7.56	2.51 ± 4.13	0.91 ± 1.65
Tmax (min)	20.0 ± 0.0	22.5 ± 7.91	51.5 ± 21.7
AUC₀₋₂₁₀ (µg/mL/min)	189 ± 306	144 ± 214	108 ± 190

Data are presented as Mean ± SD. Cmax: Maximum Concentration; Tmax: Time to Maximum Concentration; AUC: Area Under the Curve.[3]

Experimental Protocols

Protocol 1: In Vivo Assessment of Butyrate Bioavailability in a Mouse Model

This protocol describes the oral administration of lysine-butyrate to mice to evaluate its pharmacokinetic profile.

1. Materials:

• Lysine-butyrate

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Animal feeding needles (20-22 gauge with a ball tip)[5]

• 1 mL syringes

• Blood collection supplies (e.g., heparinized capillary tubes, microcentrifuge tubes)

• Analytical equipment for butyrate quantification (e.g., GC-MS or LC-MS)

2. Procedure:

• Animal Acclimatization: Acclimate mice to the housing conditions for at least one week before the experiment. Handle the mice daily for several days leading up to the study to reduce stress associated with handling and gavage.[5]

• Preparation of Dosing Solution:

  • Calculate the required amount of lysine-butyrate to achieve the desired dose (e.g., 200 mg/kg).

  • Dissolve the lysine-butyrate powder in sterile PBS. Ensure it is fully dissolved.

  • Adjust the pH of the solution to ~7.4 if necessary.

  • Prepare the solution fresh on the day of the experiment.

• Oral Gavage Administration:

  • Weigh each mouse immediately before dosing to ensure accurate volume administration.

  • Gently restrain the mouse, holding it in a vertical position.

  • Insert the feeding needle into the mouth and advance it gently into the esophagus. Do not force the needle.[20]

  • Administer the calculated volume of the lysine-butyrate solution (typically 5-10 mL/kg).[21]

• Blood Sampling:

  • Collect blood samples at predetermined time points (e.g., pre-dose, 20, 45, 90, 150, and 210 minutes post-dose).[2]

  • Use a consistent method for blood collection (e.g., tail vein or retro-orbital sinus).

  • Place blood into heparinized tubes and immediately place on ice.

• Sample Processing and Analysis:

  • Centrifuge the blood samples to separate the plasma.

  • Store plasma at -80°C until analysis.

  • Quantify butyrate concentrations in the plasma using a validated analytical method such as GC-MS or LC-MS.

• Data Analysis:

  • Plot the mean plasma butyrate concentration versus time.

  • Calculate key pharmacokinetic parameters such as Cmax, Tmax, and AUC.

Protocol 2: In Vitro Intestinal Permeability Assay Using Caco-2 Cells

This protocol provides a method to assess the permeability of lysine-butyrate across an intestinal epithelial barrier model.

1. Materials:

• Caco-2 cells

• Cell culture medium (e.g., DMEM with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin)

• Transwell® inserts (e.g., 0.4 µm pore size)

• Lysine-butyrate

• Hanks' Balanced Salt Solution (HBSS)

• Lucifer yellow (as a marker for paracellular permeability)

• Analytical equipment for butyrate quantification

2. Procedure:

• Caco-2 Cell Culture and Differentiation:

  • Seed Caco-2 cells onto Transwell® inserts at a high density.

  • Culture the cells for 21 days to allow for spontaneous differentiation into a polarized monolayer with tight junctions.

  • Monitor the integrity of the monolayer by measuring the Transepithelial Electrical Resistance (TEER).

• Permeability Experiment:

  • On the day of the experiment, wash the Caco-2 monolayers with pre-warmed HBSS.

  • Prepare the lysine-butyrate solution in HBSS at the desired concentration (e.g., 1-5 mM). Also, prepare a solution containing Lucifer yellow.

  • Add the lysine-butyrate/Lucifer yellow solution to the apical (upper) chamber of the Transwell® inserts.

  • Add fresh HBSS to the basolateral (lower) chamber.

• Sample Collection:

  • At various time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber.

  • Replace the collected volume with fresh, pre-warmed HBSS.

• Sample Analysis:

  • Measure the concentration of Lucifer yellow in the basolateral samples using a fluorescence plate reader to assess monolayer integrity.

  • Quantify the concentration of butyrate in the basolateral samples using GC-MS or LC-MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for lysine-butyrate to determine its rate of transport across the Caco-2 monolayer.

Visualizations

Butyrate Signaling Pathways

Butyrate exerts its biological effects primarily through two distinct signaling pathways.

Caption: Dual signaling mechanisms of butyrate.

Experimental Workflow for In Vivo Bioavailability Study

The following diagram outlines the key steps in an animal study designed to compare the pharmacokinetics of different butyrate formulations.

Caption: Workflow for pharmacokinetic comparison.

References

• 1. nutritionaloutlook.com [nutritionaloutlook.com]
• 2. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 3. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. karger.com [karger.com]
• 7. sodium butyrate, 156-54-7 [thegoodscentscompany.com]
• 8. acs.org [acs.org]
• 9. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Histone deacetylases inhibitor sodium butyrate inhibits JAK2/STAT signaling through upregulation of SOCS1 and SOCS3 mediated by HDAC8 inhibition in myeloproliferative neoplasms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. articles.mercola.com [articles.mercola.com]
• 13. researchgate.net [researchgate.net]
• 14. Sodium Butyrate | C4H7NaO2 | CID 5222465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Metabolite-Sensing G Protein-Coupled Receptors Connect the Diet-Microbiota-Metabolites Axis to Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. microvioma.com [microvioma.com]
• 18. mdpi.com [mdpi.com]
• 19. Resolving the Contradictory Functions of Lysine Decarboxylase and Butyrate in Periodontal and Intestinal Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. uac.arizona.edu [uac.arizona.edu]
• 21. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]

How to minimize off-target effects of lysine butyrate in vitro.

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers minimize and understand the off-target effects of lysine (B10760008) butyrate (B1204436) in in vitro experiments. While lysine butyrate is primarily used as a histone deacetylase (HDAC) inhibitor, its effects can be pleiotropic.

Frequently Asked Questions (FAQs)

Q1: What are the primary on-target and known off-target effects of butyrate?

Lysine butyrate delivers butyrate, a well-known pan-HDAC inhibitor.

• On-Target Effect: The primary on-target effect is the inhibition of Class I and IIa histone deacetylases (HDACs). This leads to hyperacetylation of histones and other proteins, resulting in chromatin relaxation and modulation of gene expression.[1][2]

• Known Off-Target Effects:

  • GPCR Signaling: Butyrate is a natural ligand for several G-protein coupled receptors (GPCRs), such as GPR41, GPR43, and GPR109A.[3][4] Activation of these receptors can trigger signaling cascades (e.g., MAPK, cAMP) independent of HDAC inhibition.[3][5]

  • Metabolic Substrate: Butyrate can be used by cells as an energy source through β-oxidation, particularly in conditions of low glucose.[6][7] This can alter the metabolic state of the cells, confounding experimental results.

  • Induction of Apoptosis and Cell Cycle Arrest: At sufficient concentrations, butyrate is known to induce apoptosis and cause cell cycle arrest, often at the G1/S phase.[4][8][9] While sometimes a desired outcome in cancer studies, it can be an unwanted off-target effect in other contexts.

Q2: My cells are showing high levels of toxicity at concentrations where I expect to see HDAC inhibition. What could be the cause?

High cytotoxicity can stem from several factors beyond simple HDAC inhibition.

• Cell Line Sensitivity: Different cell lines exhibit varied sensitivity to butyrate. Cancer cells may be more susceptible to HDAC inhibitor-induced apoptosis than normal cells.[10][11] However, high concentrations can be toxic to most cell types.

• Culture Conditions: The metabolic state of your cells can influence butyrate's effects. In high-glucose media, butyrate is more likely to induce apoptosis, whereas in glucose-depleted media, it may be used as an energy source, potentially reducing toxicity at lower concentrations.[6]

• Assay Duration: Butyrate's effects are time and dose-dependent.[4] Prolonged exposure (e.g., >24 hours) can lead to cumulative toxicity that manifests as cell death.

To troubleshoot, perform a dose-response curve and a time-course experiment (e.g., 24, 48, 72 hours) to identify a therapeutic window where HDACs are inhibited with minimal impact on cell viability.

Q3: I'm observing changes in signaling pathways that seem unrelated to histone acetylation. How can I determine if this is an off-target effect?

This is a common issue, as butyrate can activate GPCRs or alter cellular metabolism.[3][7]

• Problem: You observe phosphorylation of MAPK pathway members or changes in cAMP levels that are inconsistent with a purely epigenetic mechanism.[3][5]

• Solution: To dissect HDAC-dependent vs. off-target effects, use a structurally different HDAC inhibitor (e.g., Trichostatin A) as a control. If the alternative HDAC inhibitor reproduces the histone acetylation but not the signaling changes, the effect is likely an off-target action of butyrate. Additionally, using siRNA to knock down specific butyrate-responsive GPCRs (like GPR43 or GPR109A) can help confirm their involvement.

Troubleshooting Guides

Guide 1: Distinguishing On-Target vs. Off-Target Effects

Use this workflow to determine if your observed cellular phenotype is a result of HDAC inhibition or another mechanism.

Caption: Workflow for deconvoluting on-target vs. off-target effects.

Guide 2: Managing Unwanted Cytotoxicity

If cell death is confounding your experiments, use the following strategies to find an optimal experimental window.

• Optimize Concentration: Determine the IC50 for cell viability and the EC50 for histone hyperacetylation (e.g., by Western blot for acetyl-H3). Aim for a concentration that gives robust acetylation with >80% cell viability.

• Reduce Exposure Time: For many epigenetic effects, prolonged exposure is not necessary. A shorter treatment time (e.g., 4-12 hours) may be sufficient to induce histone acetylation without triggering apoptotic pathways.

• Control Culture Medium: Be aware of the glucose concentration in your medium. If you suspect metabolic interference, compare results in standard high-glucose DMEM versus a medium with lower glucose or galactose.[6]

Quantitative Data Summary

The following table summarizes typical concentration ranges for sodium butyrate, which can serve as a starting point for experiments with lysine butyrate. Note: These values are for sodium butyrate and should be empirically validated for lysine butyrate and your specific cell line.

Parameter	Cell Line	Concentration Range	Effect	Reference(s)
HDAC Inhibition	HeLa	5 mM	Increased histone acetylation	[12]
(Histone Hyperacetylation)	Various	0.5 - 10 mM	Inhibition of HDAC activity	[13][14]
Cell Cycle Arrest	MDBK (Bovine Kidney)	10 mM	G1 and G2/M arrest after 24h	[9]
HCT116 (Colon Cancer)	1 - 5 mM	Dose-dependent growth inhibition	[7]
Apoptosis Induction	MDBK (Bovine Kidney)	10 mM	~38% of cells apoptotic after 24h	[9]
HT29 (Colon Cancer)	0.5 - 2 mM	Apoptosis in high-glucose medium	[6]
GPCR Expression	CHO	1 - 5 mM	Upregulation of secretin receptor	[15]

Key Experimental Protocols

Protocol 1: Western Blot for Histone Acetylation

This protocol verifies the on-target activity of lysine butyrate by measuring histone hyperacetylation.

• Cell Treatment: Plate cells and treat with a dose range of lysine butyrate (e.g., 0.1, 0.5, 1, 5, 10 mM) and a vehicle control for a predetermined time (e.g., 12 or 24 hours).

• Histone Extraction:

  • Harvest and wash cells with ice-cold PBS containing 5 mM sodium butyrate (to inhibit HDAC activity during extraction).

  • Lyse cells in a hypotonic buffer and isolate nuclei.

  • Extract histones from the nuclear pellet using 0.2 M H₂SO₄ overnight at 4°C.

  • Precipitate histones with trichloroacetic acid, wash with acetone, and resuspend in ddH₂O.

• Quantification & Loading: Quantify protein concentration (e.g., Bradford assay). Load 10-15 µg of histone extract per lane on an SDS-PAGE gel.

• Immunoblotting:

  • Transfer proteins to a PVDF membrane.

  • Block with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-acetyl-Histone H3, anti-total-Histone H3).

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour.

  • Develop with an ECL substrate and image.

• Analysis: Normalize the acetyl-H3 signal to the total-H3 signal to quantify the change in acetylation.

Protocol 2: Cell Viability Assessment (MTT Assay)

This protocol measures cytotoxicity to determine a suitable concentration range for your experiments.[16]

• Cell Plating: Seed cells in a 96-well plate at a density that ensures they are in a logarithmic growth phase at the end of the experiment.

• Treatment: After 24 hours, replace the medium with fresh medium containing serial dilutions of lysine butyrate and a vehicle control.

• Incubation: Incubate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC50 value.[16]

Signaling Pathway Diagrams

Butyrate's dual role as an HDAC inhibitor and a signaling molecule can be visualized as follows.

Caption: Dual signaling mechanisms of butyrate in a typical mammalian cell.

References

• 1. benchchem.com [benchchem.com]
• 2. stemcell.com [stemcell.com]
• 3. researchgate.net [researchgate.net]
• 4. Butyrate as a Potential Modulator in Gynecological Disease Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of sodium butyrate on mammalian cells in culture: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Butyrate can act as a stimulator of growth or inducer of apoptosis in human colonic epithelial cell lines depending on the presence of alternative energy sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Butyrate Drives Metabolic Rewiring and Epigenetic Reprogramming in Human Colon Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Butyrate induces profound changes in gene expression related to multiple signal pathways in bovine kidney epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. Effects of sodium butyrate, a new pharmacological agent, on cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. stemcell.com [stemcell.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Cell Culture Conditions for Lysine Butyrate Response

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for utilizing lysine (B10760008) butyrate (B1204436) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is lysine butyrate and how does it differ from sodium butyrate?

Lysine butyrate is a salt of butyric acid and the amino acid lysine. Butyrate, a short-chain fatty acid, is the active component and is known to be a potent histone deacetylase (HDAC) inhibitor.[1][2] This inhibition leads to an increase in histone acetylation, which alters chromatin structure and gene expression.[1][3][4] Butyrate can also act as a signaling molecule through G protein-coupled receptors (GPCRs).[1][5] While sodium butyrate is commonly used, lysine butyrate may offer advantages in terms of pharmacokinetics, potentially leading to higher peak plasma concentrations.[6]

Q2: What are the primary cellular effects of lysine butyrate treatment?

The effects of lysine butyrate are concentration-dependent and can vary between cell lines.[1][7] Generally, at lower concentrations (in the low millimolar range), it can promote cell proliferation and differentiation.[1] At higher concentrations, it often induces cell cycle arrest and apoptosis.[1][8] Its primary mechanism involves the inhibition of HDACs, leading to the hyperacetylation of histones and subsequent changes in the expression of genes involved in various cellular processes.[1][2][4]

Q3: What is a typical starting concentration range for lysine butyrate in cell culture?

The optimal concentration of lysine butyrate is highly dependent on the cell type and the desired biological outcome. A common starting point for in vitro studies is in the range of 0.5 mM to 10 mM.[1][9][10] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental goals.[3] For example, some studies have shown that butyrate concentrations up to 2 mM can enhance intestinal barrier function, while higher concentrations (5-8 mM) may induce apoptosis.[1]

Q4: How long should I treat my cells with lysine butyrate?

The optimal treatment duration can vary from a few hours to several days, depending on the endpoint being measured. For observing changes in histone acetylation, a shorter incubation of 6 to 24 hours may be sufficient.[3][11] For studies on cell viability, proliferation, or apoptosis, longer incubation times of 24 to 72 hours are common.[8][12] A time-course experiment is recommended to determine the ideal treatment duration for your specific assay.[3]

Troubleshooting Guides

Issue 1: Inconsistent or No Observable Effect of Lysine Butyrate

Potential Cause	Troubleshooting Suggestion
Suboptimal Concentration	Perform a dose-response experiment with a wider range of lysine butyrate concentrations (e.g., 0.1 mM to 20 mM) to identify the effective range for your cell line.[3]
Inappropriate Treatment Duration	Conduct a time-course experiment (e.g., 6, 12, 24, 48, 72 hours) to determine the optimal incubation time for observing the desired effect.[3]
Cell Line-Specific Resistance	Different cell lines exhibit varying sensitivities to HDAC inhibitors.[7] Consider testing different cell lines if possible or increasing the concentration range.
Compound Instability	Prepare fresh lysine butyrate solutions for each experiment. Butyrate solutions can be sensitive to storage conditions.
High Cell Density	High cell confluence can alter cellular responses. Ensure consistent cell seeding densities across experiments.[7]
Serum Interference	Components in fetal bovine serum (FBS) can sometimes interfere with the activity of small molecules. Consider reducing the serum concentration if your cell line can tolerate it, but be aware this can also affect cell health.[7]

Issue 2: High Levels of Cell Death or Toxicity

Potential Cause	Troubleshooting Suggestion
Concentration is Too High	The observed toxicity is likely due to a high concentration of lysine butyrate. Reduce the concentration significantly and perform a dose-response curve to find a non-toxic, effective concentration.[1]
Extended Treatment Duration	Prolonged exposure, even at lower concentrations, can lead to cumulative toxicity. Reduce the incubation time.
Cell Line Sensitivity	Some cell lines are inherently more sensitive to HDAC inhibitors. Use a lower concentration range for these cells.
Poor Cell Health	Ensure cells are healthy and in the logarithmic growth phase before treatment. Stressed or unhealthy cells are more susceptible to drug-induced toxicity.[3]

Quantitative Data Summary

Table 1: Recommended Concentration Ranges of Butyrate for Various In Vitro Effects

Effect	Cell Type	Butyrate Concentration	Reference
Enhanced Intestinal Barrier Function	Caco-2	≤ 2 mM	[1]
Induction of Apoptosis	Various Cancer Cell Lines	≥ 5 mM	[1]
Inhibition of Cell Proliferation (IC50)	HCT116	0.83 - 1.14 mM (24-72h)	[12]
Inhibition of Cell Proliferation (IC50)	HT-29	2.15 - 2.42 mM (48-72h)	[12]
Inhibition of Cell Proliferation (IC50)	Caco-2	2.15 mM (72h)	[12]
Downregulation of PD-L1 Expression	Colorectal Cancer Cells	2, 5, and 10 mM	[9]

Signaling Pathways and Experimental Workflows

References

• 1. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Sodium Butyrate Treatment on Histone Modifications and the Expression of Genes Related to Epigenetic Regulatory Mechanisms and Immune Response in European Sea Bass (Dicentrarchus Labrax) Fed a Plant-Based Diet | PLOS One [journals.plos.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nutritionaloutlook.com [nutritionaloutlook.com]
• 7. benchchem.com [benchchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Butyrate facilitates immune clearance of colorectal cancer cells by suppressing STAT1-mediated PD-L1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Epigenetic histone modification by butyrate downregulates KIT and attenuates mast cell function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Enhancing the permeability of lysine butyrate across cell membranes.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments aimed at enhancing the permeability of lysine (B10760008) butyrate (B1204436) across cell membranes.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for butyrate uptake into cells?

Butyrate, the active component of lysine butyrate, primarily enters cells through two main mechanisms:

• Carrier-mediated transport: This is the principal route at physiological pH. Butyrate is transported across the cell membrane by specific protein transporters. The most significant of these are the proton-coupled monocarboxylate transporter 1 (MCT1) and the sodium-coupled monocarboxylate transporter 1 (SMCT1).[1][2][3][4][5] MCT1 is a major transporter for butyrate in colonic epithelial cells.[1][2][3]

• Passive diffusion: In its undissociated (protonated) form, butyric acid can passively diffuse across the lipid bilayer of the cell membrane. This process is more significant in acidic environments (low pH) where a higher proportion of butyrate is in its undissociated state.[4]

Q2: Why am I observing low intracellular concentrations of butyrate in my cell culture experiments?

Several factors can contribute to low intracellular butyrate levels:

• Low expression of monocarboxylate transporters: The cell line you are using may have low endogenous expression of MCT1 or SMCT1, which are crucial for efficient butyrate uptake.[6]

• Active efflux: Cells can actively pump out compounds using efflux pumps like P-glycoprotein (P-gp). If lysine butyrate or butyrate is a substrate for these pumps, its intracellular concentration will be reduced.[7]

• Rapid metabolism: Colonocytes, in particular, rapidly metabolize butyrate as their primary energy source through β-oxidation.[8][9] This can quickly deplete intracellular butyrate levels.

• Suboptimal pH of the culture medium: The pH of your experimental medium can significantly influence butyrate uptake. A more acidic extracellular pH can enhance the transport of butyrate.[1][3]

Q3: How can I enhance the permeability of lysine butyrate in my experiments?

Several strategies can be employed to improve the cellular uptake of lysine butyrate:

• pH modification: Lowering the extracellular pH can increase the concentration of undissociated butyric acid, favoring passive diffusion and enhancing transport via proton-coupled MCTs.[1][3][10][11][12][13][14]

• Use of prodrugs and chemical modification: Lysine butyrate itself is a salt designed to improve handling and solubility.[15] Further modifications, such as creating ester prodrugs (e.g., conjugating butyrate with serine), have been shown to enhance bioavailability.[16][17]

• Nanoparticle-based delivery systems: Encapsulating butyrate in nanoparticles, such as solid lipid nanoparticles (SLNs) or polyvinyl butyrate (PVBu) nanoparticles, can protect it from rapid metabolism, facilitate uptake via endocytosis, and potentially bypass efflux pumps.[6][18][19][20][21]

• Inhibition of efflux pumps: If active efflux is suspected, using a known inhibitor of the relevant efflux pump (e.g., verapamil (B1683045) for P-gp) can increase intracellular accumulation.[7]

Troubleshooting Guides

Issue 1: Low therapeutic efficacy of lysine butyrate in vitro.

Potential Cause	Troubleshooting Step	Expected Outcome
Low cellular uptake	1. Measure intracellular butyrate concentration using a suitable assay (e.g., GC-MS). 2. Perform a bidirectional permeability assay using a cell monolayer (e.g., Caco-2) to assess influx and efflux.[7]	Confirmation of low intracellular butyrate levels. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests active efflux.[7]
Rapid metabolism of butyrate	1. Use an inhibitor of β-oxidation to see if the effect of butyrate is prolonged. 2. Consider using a non-metabolizable butyrate analog for mechanistic studies.	Increased and sustained intracellular butyrate levels, potentially leading to a more pronounced biological effect.
Cell line resistance	1. Quantify the expression of MCT1 and SMCT1 in your cell line using qPCR or Western blot. 2. Compare with a cell line known to have high butyrate uptake.	Identification of low transporter expression as a potential reason for low efficacy.

Issue 2: Inconsistent results in permeability assays.

Potential Cause	Troubleshooting Step	Expected Outcome
Variable cell monolayer integrity	1. Routinely measure the transepithelial electrical resistance (TEER) of your cell monolayers before each experiment. A TEER value above 250 Ω·cm² is generally acceptable for Caco-2 cells.[7] 2. Visually inspect monolayers for confluency.	Consistent TEER values across all wells, ensuring the integrity of the cell barrier.
Inconsistent pH of buffers and media	1. Strictly control and measure the pH of all experimental solutions. 2. Use appropriate buffering systems to maintain a stable pH throughout the experiment.	Reduced variability in butyrate transport rates, as pH is a critical factor.[1][3]
Contamination	1. Regularly check cell cultures for microbial contamination. 2. Use sterile techniques and antibiotic/antimycotic agents in the culture medium if necessary.	Healthy cell monolayers free from contaminants that could affect membrane integrity and transport processes.

Experimental Protocols

Protocol 1: Bidirectional Permeability Assay in Caco-2 Cells

This protocol is used to determine if lysine butyrate is a substrate for active efflux pumps.

• Cell Culture:

  • Seed Caco-2 cells on Transwell inserts and culture for 21-25 days to allow for differentiation into a confluent monolayer.[7]

  • Monitor monolayer integrity by measuring the TEER. Ensure TEER values are >250 Ω·cm².[7]

• Permeability Assay:

  • Wash the Caco-2 monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS) at pH 7.4.

  • Apical-to-Basolateral (A-B) Transport:

    • Add lysine butyrate (e.g., 1-10 µM) in HBSS to the apical (donor) chamber.

    • Add fresh HBSS to the basolateral (receiver) chamber.

  • Basolateral-to-Apical (B-A) Transport:

    • Add lysine butyrate in HBSS to the basolateral (donor) chamber.

    • Add fresh HBSS to the apical (receiver) chamber.

  • Incubate at 37°C with gentle shaking for 1-2 hours.

  • Collect samples from the receiver chamber at specified time points.

• Quantification and Data Analysis:

  • Quantify the concentration of butyrate in the collected samples using a validated analytical method (e.g., LC-MS/MS).

  • Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.

  • Calculate the efflux ratio: Efflux Ratio = Papp (B-A) / Papp (A-B) . An efflux ratio > 2 indicates significant active efflux.[7]

Protocol 2: Assessing the Impact of pH on Butyrate Uptake

• Cell Culture:

  • Culture your target cells to the desired confluency in a multi-well plate.

• Uptake Experiment:

  • Prepare uptake buffers (e.g., HBSS) at a range of pH values (e.g., 6.0, 6.5, 7.0, 7.4).

  • Wash the cells with the respective pH-adjusted buffer.

  • Add lysine butyrate (at a fixed concentration) dissolved in the different pH buffers to the cells.

  • Incubate for a short period (e.g., 5-15 minutes) at 37°C.

• Analysis:

  • Wash the cells rapidly with ice-cold PBS to stop the uptake.

  • Lyse the cells and measure the intracellular butyrate concentration.

  • Plot intracellular butyrate concentration against the extracellular pH to determine the optimal pH for uptake.

Visualizations

Caption: Cellular uptake and mechanisms of action of butyrate.

Caption: Troubleshooting workflow for low lysine butyrate efficacy.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Mechanism(s) of butyrate transport in Caco-2 cells: role of monocarboxylate transporter 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of colonic epithelial butyrate transport: Focus on colorectal cancer | Porto Biomedical Journal [elsevier.es]
• 5. Role of Monocarboxylate Transporters in Drug Delivery to the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solid lipid nanoparticles of cholesteryl butyrate inhibit the proliferation of cancer cells in vitro and in vivo models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Why does increased microbial fermentation in the human colon shift toward butyrate? [aimspress.com]
• 11. Acidic pH enhances butyrate production from pectin by faecal microbiota - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Acidic pH enhances butyrate production from pectin by faecal microbiota | EurekAlert! [eurekalert.org]
• 14. pH and Peptide Supply Can Radically Alter Bacterial Populations and Short-Chain Fatty Acid Ratios within Microbial Communities from the Human Colon - PMC [pmc.ncbi.nlm.nih.gov]
• 15. nutraceuticalsworld.com [nutraceuticalsworld.com]
• 16. researchgate.net [researchgate.net]
• 17. A serine-conjugated butyrate prodrug with high oral bioavailability suppresses autoimmune arthritis and neuroinflammation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Modulation of butyrate anticancer activity by solid lipid nanoparticle delivery: an in vitro investigation on human breast cancer and leukemia cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]

Method validation for lysine butyrate quantification in complex matrices.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantification of lysine-derived butyrate (B1204436) in complex biological matrices. The focus is on providing actionable solutions for researchers, scientists, and drug development professionals engaged in bioanalytical method validation.

Frequently Asked Questions (FAQs)

Q1: Why is the quantification of butyrate in complex matrices like plasma or feces challenging?

A1: The quantification of butyrate, a short-chain fatty acid (SCFA), presents several analytical challenges. Due to their high polarity and volatility, SCFAs can be difficult to retain on standard reverse-phase chromatography columns and may be lost during sample preparation steps that involve drying or evaporation.[1][2] Furthermore, biological samples are complex, and matrix components can interfere with the analysis, suppressing or enhancing the instrument signal.[3][4]

Q2: Is derivatization necessary for butyrate analysis?

A2: Not always, but it is highly recommended for GC-MS and often beneficial for LC-MS/MS. Derivatization converts volatile and polar SCFAs into more stable and less polar derivatives.[5] This improves chromatographic peak shape, enhances sensitivity, and allows for better separation from matrix interferences.[2][6][7] However, derivatization-free methods exist, which can simplify sample preparation but may suffer from lower sensitivity and require specialized columns.[3][8][9]

Q3: Which analytical technique is better for butyrate quantification: GC-MS or LC-MS/MS?

A3: Both techniques are widely used and have their own advantages.

• GC-MS is a classic and robust technique for volatile compounds. With derivatization, it offers high sensitivity and selectivity.[3][5][6] However, it requires the analyte to be thermally stable and volatile.

• LC-MS/MS is often preferred for its high sensitivity, specificity, and applicability to a wider range of compounds without the need for high volatility.[1][10] It can be run at lower temperatures, which limits the degradation of volatile SCFAs.[1] Recent advancements have made LC-MS/MS a highly efficient method for metabolite detection.[1]

The choice depends on the specific requirements of the assay, available instrumentation, and the nature of the sample matrix.

Q4: What are some common derivatization reagents for butyrate analysis?

A4: Several reagents are commonly used to derivatize SCFAs like butyrate:

• For GC-MS:

  • Pentafluorobenzyl bromide (PFBBr): Reacts with the carboxylic acid group to form PFB esters, which are highly sensitive in electron capture negative ionization MS.[6]

  • Alkyl chloroformates (e.g., isobutyl chloroformate, benzyl (B1604629) chloroformate): These reagents react with SCFAs in aqueous solutions, which can simplify sample preparation by avoiding a drying step.[2][7]

  • Silylation reagents (e.g., BSTFA): These are also common but typically require anhydrous conditions.[5]

• For LC-MS/MS:

  • 3-Nitrophenylhydrazine (B1228671) (3-NPH): A popular reagent that improves ionization efficiency and chromatographic retention.[1][5]

  • O-Benzylhydroxylamine (O-BHA): Used for sensitive and reproducible quantification in plasma samples.[11][12]

Q5: How can I minimize matrix effects in my assay?

A5: Matrix effects can be mitigated through several strategies:

• Efficient Sample Preparation: Use techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering components.

• Stable Isotope-Labeled Internal Standard (SIL-IS): The use of a SIL-IS, such as Butyrate-d4 or 13C-labeled butyrate, is the most effective way to compensate for matrix effects and variations in sample processing and instrument response.[13]

• Matrix-Matched Calibrators: Prepare calibration standards in a surrogate matrix that is free of the analyte but has a similar composition to the study samples.[4]

• Chromatographic Separation: Optimize the chromatography to separate butyrate from co-eluting matrix components.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low/No Signal or Poor Sensitivity	1. Analyte Loss During Sample Prep: Butyrate is volatile and can be lost during evaporation/drying steps.[2] 2. Inefficient Derivatization: Reaction conditions (pH, temperature, time) may not be optimal.[6] 3. Ion Suppression: Co-eluting matrix components are suppressing the butyrate signal in the MS source.[8] 4. Improper MS/MS Transition: The selected precursor/product ion pair (MRM transition) is not optimal.	1. Avoid complete dryness during solvent evaporation. Use a gentle stream of nitrogen and moderate temperature. Consider derivatization methods that work in aqueous solutions.[2] 2. Optimize derivatization parameters. Ensure reagents are fresh. 3. Improve sample cleanup (e.g., SPE, LLE). Adjust chromatography to separate butyrate from the suppression zone. 4. Infuse a pure standard of the derivatized butyrate to determine the most intense and specific MRM transition.
High Variability / Poor Precision	1. Inconsistent Sample Preparation: Manual steps in extraction or derivatization are not being performed consistently. 2. Analyte Instability: Butyrate may be degrading in the matrix during storage or processing.[7] 3. Lack of a suitable Internal Standard (IS): Variations are not being corrected for.	1. Automate sample preparation steps where possible. Ensure thorough vortexing and consistent incubation times. 2. Perform stability assessments (e.g., freeze-thaw, bench-top stability). Store samples at -80°C. One study found fecal SCFAs to be stable in 70% ethanol (B145695) at room temperature for up to seven days.[1] 3. Incorporate a stable isotope-labeled internal standard (e.g., Butyrate-d4) early in the sample preparation process to account for variability.[13]
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: Injecting too much analyte. 2. Secondary Interactions: Active sites on the column or in the GC liner are interacting with the analyte. 3. Incompatible Mobile Phase/Solvent: The sample solvent is too strong or incompatible with the mobile phase (LC).	1. Dilute the sample or reduce the injection volume. 2. Use a new, high-quality column. For GC, ensure the liner is deactivated. Derivatization significantly improves peak shape for SCFAs.[6] 3. Reconstitute the final extract in a solvent that is similar in composition to the initial mobile phase.
Carryover	1. Adsorption of Analyte: The analyte is adsorbing to surfaces in the autosampler, syringe, or column. 2. High Concentration Samples: A high concentration sample is followed by a low concentration sample or blank.	1. Optimize the autosampler wash sequence with strong organic solvents. 2. Inject blank samples after high concentration standards or samples to assess and manage carryover. If carryover is consistent, it may be possible to subtract it, but minimizing it is preferable.

Experimental Workflows & Decision Pathways

Diagram 1: General Workflow for Butyrate Quantification

Caption: A typical experimental workflow for butyrate quantification in biological samples.

Diagram 2: Troubleshooting Poor Peak Shape

Caption: A decision tree for troubleshooting poor chromatographic peak shape.

Method Validation Data Summaries

The following tables summarize typical validation parameters reported for the quantification of butyrate and other SCFAs in various biological matrices. These values can serve as a benchmark for your own method development and validation.

Table 1: Summary of LC-MS/MS Method Performance

Parameter	Plasma	Feces / Cecum	Reference(s)
Derivatization Reagent	O-BHA, 3-NPH	3-NPH, 2-PA	[1][11][14]
Linearity (r²)	> 0.99	> 0.99	[9][11]
Lower Limit of Quantification (LLOQ)	0.01 - 0.1 µM	0.05 - 0.1 µg/mL	[1][11]
Accuracy / Recovery (%)	80 - 110%	90 - 110%	[1][11][12]
Precision (%RSD)	< 15%	< 15%	[1][11][12]

Table 2: Summary of GC-MS Method Performance

Parameter	Plasma / Serum	Feces	Reference(s)
Derivatization Reagent	BCF, PFBBr	Isobutyl chloroformate	[2][6][7]
Linearity (r²)	> 0.994	> 0.997	[6][7]
Lower Limit of Detection (LOD)	0.1 - 5 pg (on column)	5 - 24 ng/mL	[6][7]
Accuracy / Recovery (%)	85 - 115%	80 - 119%	[4][7]
Precision (%RSD)	< 14%	< 13%	[7]

Detailed Experimental Protocol Example: LC-MS/MS with 3-NPH Derivatization

This protocol is a synthesized example based on common procedures for SCFA analysis in fecal samples.[1][14]

• Sample Preparation:

  • Weigh approximately 50 mg of frozen fecal sample into a 2 mL tube.

  • Add 1 mL of ice-cold 5% phosphoric acid solution containing the stable isotope-labeled internal standards (e.g., Butyrate-d4 at 10 µM).

  • Homogenize the sample using a bead beater for 5 minutes.

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

  • Transfer 100 µL of the supernatant to a new tube.

• Derivatization:

  • Add 50 µL of 200 mM 3-nitrophenylhydrazine (3-NPH) in 50% methanol.

  • Add 50 µL of 120 mM N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) in 50% methanol.

  • Vortex briefly and incubate at 40°C for 30 minutes.

  • After incubation, add 800 µL of 90% methanol/10% water to quench the reaction and dilute the sample.

• LC-MS/MS Analysis:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.9 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 60% B over 10 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • MS Detection: Use a triple quadrupole mass spectrometer in negative electrospray ionization (ESI-) mode with Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for each butyrate derivative and its internal standard.

References

• 1. A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Short Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 6. An in situ extraction and derivatization method for rapid analysis of short-chain fatty acids in rat fecal samples by gas chromatography tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. Simple and sensitive LC-MS analysis of short chain fatty acids in cecum content and feces in mice: A derivatization-free approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Facile Profiling Method of Short Chain Fatty Acids Using Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and validation of derivatization-based LC-MS/MS method for quantification of short-chain fatty acids in human, rat, and mouse plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Addressing Cytotoxicity of High Butyrate Concentrations

This technical support center is designed for researchers, scientists, and drug development professionals investigating the effects of butyrate (B1204436). Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address issues related to cytotoxicity observed at high concentrations of butyrate during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is butyrate and why is it used in research?

Butyrate is a short-chain fatty acid (SCFA) produced by the microbial fermentation of dietary fiber in the colon. In research, it is widely studied for its various biological activities, including its role as a histone deacetylase (HDAC) inhibitor. It has been shown to induce cell cycle arrest, differentiation, and apoptosis in cancer cells, making it a compound of interest for cancer therapy.

Q2: Why does high-concentration butyrate induce cytotoxicity?

High concentrations of butyrate can induce cytotoxicity primarily through the induction of apoptosis (programmed cell death). This is often mediated by its function as an HDAC inhibitor, which leads to changes in gene expression that favor apoptosis. The mitochondrial pathway of apoptosis is a key mechanism, involving the release of cytochrome c and the activation of caspases. Additionally, high butyrate levels can lead to oxidative stress and autophagy in cells.

Q3: Is the cytotoxic effect of butyrate specific to cancer cells?

Butyrate has been shown to selectively induce apoptosis in colon cancer cells while serving as an energy source for normal intestinal epithelial cells. However, at high concentrations, cytotoxic effects can be observed in various cell types. The sensitivity to butyrate-induced cytotoxicity is cell type-specific.

Q4: What are the typical effective concentrations of butyrate in cell culture?

The effective concentration of butyrate can vary significantly depending on the cell line and the duration of treatment. Concentrations ranging from 0.5 mM to 10 mM are commonly used in in vitro studies to observe effects on cell proliferation and apoptosis. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental endpoint.

Q5: How can I mitigate the cytotoxic effects of high butyrate concentrations while still studying its other biological effects?

To mitigate cytotoxicity, you can:

• Optimize Concentration and Duration: Conduct a thorough dose-response and time-course study to find a concentration and incubation time that allows for the observation of desired effects without excessive cell death.

• Use a Prodrug: Consider using a butyrate prodrug, such as tributyrin (B1683025) or pivaloyloxymethyl butyrate (AN-9).[1][2] These compounds are more stable and can provide a more sustained release of butyrate, potentially reducing acute cytotoxicity.

• Co-treatment with Antioxidants: Butyrate-induced apoptosis can be linked to increased reactive oxygen species (ROS). Co-treatment with an antioxidant like N-acetylcysteine (NAC) may help to alleviate this oxidative stress.

Troubleshooting Guides

Issue 1: Excessive cell death observed even at low butyrate concentrations.

• Possible Cause: The cell line being used is highly sensitive to butyrate.

  • Troubleshooting Tip: Perform a dose-response curve starting from a very low concentration range (e.g., 0.1 mM) to determine the IC50 value for your specific cell line. Refer to the data table below for IC50 values in different cell lines.

• Possible Cause: The butyrate solution was not properly prepared or stored.

  • Troubleshooting Tip: Prepare fresh sodium butyrate solutions for each experiment. Ensure the pH of the final culture medium is not significantly altered after the addition of the butyrate solution.

Issue 2: Inconsistent results in cell viability or apoptosis assays.

• Possible Cause: Variability in cell seeding density or growth phase.

  • Troubleshooting Tip: Ensure a consistent cell seeding density across all wells and plates. Treat cells when they are in the exponential growth phase for more reproducible results.

• Possible Cause: Butyrate solution degradation.

  • Troubleshooting Tip: Prepare butyrate stock solutions in a suitable solvent (e.g., water or PBS) and store them at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Issue 3: No apoptotic effect observed at expected concentrations.

• Possible Cause: The cell line is resistant to butyrate-induced apoptosis.

  • Troubleshooting Tip: Confirm the expression of key apoptotic proteins in your cell line. Consider extending the treatment duration. Some cell lines may require longer exposure to butyrate to undergo apoptosis.

• Possible Cause: The mechanism of cell death is not apoptosis.

  • Troubleshooting Tip: Investigate other forms of cell death, such as autophagy or necrosis, using appropriate markers and assays.

Data Presentation

Table 1: IC50 Values of Butyrate in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (mM)	Reference
HCT116	Colon Cancer	24	1.14	[3]
HCT116	Colon Cancer	48	0.83	[3]
HCT116	Colon Cancer	72	0.86	[3]
HT-29	Colon Cancer	48	2.42	[3]
HT-29	Colon Cancer	72	2.15	[3]
Caco-2	Colon Cancer	72	2.15	[3]
Jurkat	T-cell Leukemia	21	~5 (for maximal apoptosis)	[4]
LN-405	Glioblastoma	72	26	[5]
T98G	Glioblastoma	72	22.7	[5]
MDA-MB-231	Breast Cancer	Not Specified	2.56	[6]
MDA-MB-468	Breast Cancer	72	3.1	[7]

Table 2: Fold Increase in Apoptosis Upon Butyrate Treatment

Cell Line	Butyrate Concentration (mM)	Incubation Time (h)	Fold Increase in Apoptosis	Reference
HCT116	4	24	1.9	[3]
HCT116	4	48	3.1	[3]
HT-29	4	24	0.5	[3]
HT-29	4	48	1.7	[3]
Caco-2	4	24	0.5	[3]
Caco-2	4	48	0.5	[3]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures.[8][9][10][11][12]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Butyrate Treatment: Prepare serial dilutions of sodium butyrate in culture medium. Remove the old medium from the wells and add 100 µL of the butyrate-containing medium. Include untreated control wells.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is based on standard flow cytometry procedures for apoptosis detection.

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of butyrate for the chosen duration.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using trypsin. Combine with the floating cells from the supernatant.

• Cell Washing: Centrifuge the cell suspension at 300 x g for 5 minutes and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Annexin V binding buffer. Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the samples by flow cytometry within one hour.

Western Blotting for Apoptosis-Related Proteins

This is a general protocol for detecting changes in protein expression.[13][14][15]

• Protein Extraction: After butyrate treatment, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer. Separate the proteins by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, cleaved Caspase-3, PARP) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Mandatory Visualizations

Caption: Butyrate-induced mitochondrial apoptosis pathway.

Caption: General experimental workflow for assessing butyrate cytotoxicity.

Caption: Mechanism of Butyrate as an HDAC inhibitor.

References

• 1. A phase I study of pivaloyloxymethyl butyrate, a prodrug of the differentiating agent butyric acid, in patients with advanced solid malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of the cytostatic butyric acid pro-drug, pivaloyloxymethyl butyrate, on the tumorigenicity of cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy of Butyrate to Inhibit Colonic Cancer Cell Growth Is Cell Type-Specific and Apoptosis-Dependent | MDPI [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Exploring the combined anti-cancer effects of sodium butyrate and celastrol in glioblastoma cell lines: a novel therapeutic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. brieflands.com [brieflands.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Mtt+assay | Sigma-Aldrich [sigmaaldrich.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. Sodium butyrate activates the extrinsic and intrinsic apoptotic processes in murine cementoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Optimizing In Vivo Lysine Butyrate Studies

Welcome to the technical support center for in vivo lysine (B10760008) butyrate (B1204436) research. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully designing and executing their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using lysine butyrate over other butyrate salts (e.g., sodium butyrate) in in vivo studies?

A1: Lysine butyrate offers several potential advantages. A key benefit is improved palatability and solubility, which can be crucial for oral administration studies, especially in sensitive animal models.[1] Additionally, pharmacokinetic studies have suggested that lysine butyrate may have superior bioavailability compared to other forms like sodium butyrate and tributyrin.[2][3][4][5]

Q2: What are the primary challenges associated with the in vivo delivery of butyrate compounds?

A2: The two most significant challenges are the unpleasant odor of many butyrate salts and the need for targeted delivery to the lower gastrointestinal tract.[6] Butyrate is readily absorbed in the upper GI tract, so for studies focusing on colonic effects, a delivery mechanism that protects the compound until it reaches the colon is essential.[6][7]

Q3: How can I ensure targeted delivery of lysine butyrate to the colon?

A3: For oral administration, enteric coating is the gold standard for targeted colonic delivery.[6] This involves formulating the lysine butyrate in a pH-sensitive polymer that can withstand the acidic environment of the stomach and only dissolves in the more alkaline conditions of the small and large intestines.[6] Another approach is the use of butyrylated starch, which is resistant to digestion in the upper GI tract.[8]

Q4: What are the common administration routes for lysine butyrate in animal models?

A4: The most common routes of administration for butyrate compounds in animal studies include:

• Oral Gavage: Direct administration into the stomach. This is a convenient method, but requires proper formulation (e.g., enteric-coated microcapsules) to ensure colonic delivery.[9][10]

• Supplementation in Diet or Drinking Water: This is a less stressful method for the animals but offers less control over the exact dosage consumed by each individual.[10][11]

• Rectal Administration (Enema): This method delivers butyrate directly to the distal colon and is often used in studies of colitis or anastomotic healing.[12][13][14]

• Parenteral Injection (e.g., Intraperitoneal, Subcutaneous): These routes are less common for studying the direct effects of butyrate on the gut epithelium but can be used to investigate systemic effects.[15]

Troubleshooting Guides

Oral Administration Issues

Problem	Possible Cause	Troubleshooting Steps
Animal aversion to feed/water containing lysine butyrate.	Unpleasant taste or smell of the compound.	Consider using a more palatable formulation of lysine butyrate.[1] Microencapsulation can also help mask the taste and odor.[6] Start with a lower concentration and gradually increase to the desired dose.
Inconsistent results or lack of expected phenotype.	Poor bioavailability or premature absorption in the upper GI tract.	Ensure your lysine butyrate formulation includes an effective enteric coating for targeted colonic delivery.[6][7] Verify the stability of the compound in your chosen vehicle.
Signs of gastrointestinal distress in animals (e.g., diarrhea).	High local concentration of butyrate or osmotic effects.	Reduce the dosage or administer the total daily dose in several smaller portions. Ensure the vehicle used for administration is well-tolerated. The effect of butyrate can be concentration-dependent.[16]

Rectal Administration Issues

Problem	Possible Cause	Troubleshooting Steps
Leakage of enema solution after administration.	Improper administration technique or excessive volume.	Ensure the administration catheter is inserted to the correct depth. Administer the solution slowly to allow for distribution. Reduce the total volume of the enema.
Irritation or inflammation at the administration site.	High concentration of the butyrate solution or hypertonicity.	Lower the concentration of the lysine butyrate solution. Ensure the solution is isotonic.

Data Presentation

Table 1: Comparative Pharmacokinetics of Different Butyrate Formulations

Butyrate Formulation	Peak Plasma Concentration (Cmax) (µg/mL)	Time to Maximum Circulation (Tmax) (min)	Area Under the Curve (AUC₀₋₂₁₀) (µg/mL/min)
Lysine Butyrate	4.53 ± 7.56	20.0 ± 0.0	189 ± 306
Sodium Butyrate	2.51 ± 4.13	22.5 ± 7.91	144 ± 214
Tributyrin	0.91 ± 1.65	51.5 ± 21.7	108 ± 190

Data from a comparative pharmacokinetic study in ten healthy men, each ingesting a dose equivalent to 786 mg of butyric acid.[3][4][5]

Experimental Protocols

Protocol 1: Oral Gavage of Enteric-Coated Lysine Butyrate in Mice

• Preparation of Lysine Butyrate Suspension:

  • Obtain or prepare enteric-coated microcapsules of lysine butyrate.

  • Suspend the microcapsules in a suitable vehicle (e.g., sterile water, 0.5% methylcellulose) at the desired concentration.

  • Ensure the suspension is homogenous by gentle vortexing before each administration.

• Animal Handling and Administration:

  • Gently restrain the mouse, ensuring a firm but not restrictive grip.

  • Measure the appropriate volume of the lysine butyrate suspension based on the animal's body weight.

  • Use a proper-sized, blunt-ended gavage needle.

  • Insert the needle gently into the esophagus and deliver the suspension directly into the stomach.

  • Monitor the animal for any signs of distress during and after the procedure.

Protocol 2: Rectal Administration of Lysine Butyrate in a Mouse Model of Colitis

• Preparation of Lysine Butyrate Enema Solution:

  • Dissolve lysine butyrate in sterile phosphate-buffered saline (PBS) to the desired concentration (e.g., 50-150 mM).[14]

  • Adjust the pH of the solution to physiological levels (pH 7.0-7.4).

  • Warm the solution to 37°C before administration.

• Animal Preparation and Administration:

  • Lightly anesthetize the mouse to prevent discomfort and ensure proper administration.

  • Place the mouse in a supine or lateral position.

  • Gently insert a soft, flexible catheter into the rectum to a depth of approximately 3-4 cm.

  • Slowly infuse the lysine butyrate solution (typically 100-200 µL for a mouse).

  • Keep the mouse in a head-down position for a few minutes after administration to prevent leakage.

Mandatory Visualizations

Caption: Experimental workflow for in vivo lysine butyrate studies.

Caption: Key signaling pathways modulated by butyrate.

Caption: Troubleshooting logic for in vivo butyrate experiments.

References

• 1. nutraceuticalsworld.com [nutraceuticalsworld.com]
• 2. nutritionaloutlook.com [nutritionaloutlook.com]
• 3. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 4. researchgate.net [researchgate.net]
• 5. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 6. The Butyrate Challenge: A Guide to Odor Masking & Delivery [nutripartners.co]
• 7. A new oral formulation for the release of sodium butyrate in the ileo-cecal region and colon - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Butyrate to combat obesity and obesity‐associated metabolic disorders: Current status and future implications for therapeutic use - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Beyond the Gut: Unveiling Butyrate’s Global Health Impact Through Gut Health and Dysbiosis-Related Conditions: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. downstate.edu [downstate.edu]
• 11. joe.bioscientifica.com [joe.bioscientifica.com]
• 12. Comparison of three different application routes of butyrate to improve colonic anastomotic strength in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vivo butyrate metabolism and colonic permeability in extensive ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. animal.research.wvu.edu [animal.research.wvu.edu]
• 16. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]

Controlling for batch-to-batch variability of synthesized lysine butyrate.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with synthesized lysine (B10760008) butyrate (B1204436). Our goal is to help you control for batch-to-batch variability and ensure the quality and consistency of your experimental results.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, purification, and analysis of lysine butyrate.

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Lysine Butyrate	Incomplete reaction	- Ensure stoichiometry of reactants (lysine and butyrylating agent) is optimized.- Increase reaction time or temperature, monitoring for degradation.- Use a more efficient coupling agent or catalyst.
Degradation of product	- Analyze for byproducts indicating decomposition.- Modify purification methods to be milder (e.g., lower temperatures, pH control).
Inefficient purification	- Optimize chromatography conditions (e.g., column type, mobile phase gradient).- Consider alternative purification techniques like crystallization.
Presence of Impurities in Final Product	Unreacted starting materials	- Improve purification to separate starting materials from the product.- Monitor reaction completion using techniques like TLC or HPLC.
Side-reactions (e.g., di-acylation of lysine)	- Use protecting groups for the ε-amino group of lysine during synthesis.- Adjust reaction conditions (e.g., lower temperature, controlled addition of reagents) to minimize side-product formation.
Residual solvents or reagents	- Ensure adequate drying of the final product under vacuum.- Use appropriate washing steps during workup to remove residual reagents.
Inconsistent Analytical Results (e.g., HPLC, NMR)	Improper sample preparation	- Ensure complete dissolution of the sample in a suitable solvent.- Use a validated and consistent sample preparation protocol.
Instrument variability	- Calibrate instruments regularly.- Use an internal standard to account for variations in injection volume and detector response.
Degradation of analyte during analysis	- Keep samples cool and analyze them promptly after preparation.- Assess the stability of lysine butyrate in the analytical solvent.
Variable Biological Activity Between Batches	Differences in purity	- Quantify the purity of each batch using a validated analytical method (e.g., HPLC with a reference standard).- Correlate purity with observed biological activity.
Presence of active or interfering impurities	- Identify and characterize major impurities using techniques like LC-MS/MS and NMR.- Assess the biological activity of isolated impurities if possible.
Polymorphism or different salt forms	- Characterize the solid-state properties of each batch using techniques like X-ray diffraction (XRD) or differential scanning calorimetry (DSC).

Frequently Asked Questions (FAQs)

Synthesis and Handling

• Q1: What are the most common sources of batch-to-batch variability in synthesized lysine butyrate? A1: The primary sources of variability include the purity of starting materials (lysine and butyric acid derivatives), the efficiency of the chemical coupling reaction, the formation of side-products (such as di-acylated lysine or self-condensation products of butyric anhydride), and the effectiveness of the purification process in removing these impurities and any unreacted starting materials.

• Q2: How can I minimize the formation of impurities during synthesis? A2: To minimize impurities, consider using protecting groups for the epsilon-amino group of lysine to prevent di-acylation. Optimizing reaction conditions such as temperature, reaction time, and the stoichiometry of reactants is also crucial. A well-controlled purification process, often involving chromatography, is essential to isolate the desired lysine butyrate.

• Q3: What are the recommended storage conditions for lysine butyrate? A3: Lysine butyrate should be stored in a dry, dark place at low temperatures, such as 0 - 4°C for short-term storage (days to weeks) or -20°C for long-term storage (months to years), to prevent hydrolysis and degradation.[1]

Quality Control and Analysis

• Q4: Which analytical techniques are recommended for routine quality control of lysine butyrate? A4: High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection is the recommended method for routine analysis of purity and quantification. Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural confirmation and identification of impurities.

• Q5: I see an unexpected peak in my HPLC chromatogram. What could it be? A5: An unexpected peak could be an unreacted starting material, a side-product from the synthesis, or a degradation product. To identify the peak, you can use HPLC-MS to determine its mass-to-charge ratio and compare it to potential structures. Spiking the sample with known starting materials can also help in identification.

• Q6: How can I confirm the identity and structure of my synthesized lysine butyrate? A6: A combination of analytical techniques is recommended. Mass spectrometry will provide the molecular weight of the compound. 1H and 13C NMR spectroscopy will give detailed information about the chemical structure, confirming the presence of both the lysine and butyrate moieties and their connectivity.

Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment of Lysine Butyrate

This protocol is a general guideline and may require optimization for your specific instrumentation and lysine butyrate sample.

• Instrumentation: HPLC system with a UV detector or Mass Spectrometer.

• Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a suitable starting point.

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile

• Gradient Elution:

  • A gradient tailored to elute both polar (lysine) and less polar (lysine butyrate, butyric acid) compounds is recommended. A starting point could be a linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV detection at a wavelength around 210 nm is suitable for the amide bond. For higher specificity and sensitivity, a mass spectrometer can be used.

• Sample Preparation: Dissolve a known concentration of lysine butyrate in the initial mobile phase composition. Filter the sample through a 0.45 µm syringe filter before injection.

Analyte	Expected Retention Time	Notes
Lysine	Early eluting	Highly polar
Butyric Acid	Intermediate eluting	Less polar than lysine
Lysine Butyrate	Later eluting	Least polar of the three

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

• Instrumentation: NMR Spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated water (D₂O) or Deuterated Methanol (CD₃OD) are suitable solvents.

• Experiments:

  • ¹H NMR: Will show characteristic peaks for the protons of the lysine and butyrate moieties. Integration of the peaks can provide information on the relative number of protons and thus the purity.

  • ¹³C NMR: Will confirm the number of unique carbons and their chemical environments.

  • 2D NMR (e.g., COSY, HSQC): Can be used to confirm the connectivity between protons and carbons, providing unambiguous structural elucidation.

3. Mass Spectrometry (MS) for Molecular Weight Determination and Impurity Identification

• Instrumentation: Mass spectrometer, often coupled with an HPLC system (LC-MS).

• Ionization Source: Electrospray Ionization (ESI) in positive mode is typically suitable for lysine-containing compounds.

• Analysis:

  • Full Scan MS: To determine the mass-to-charge ratio (m/z) of the parent ion, confirming the molecular weight of lysine butyrate.

  • Tandem MS (MS/MS): To fragment the parent ion and obtain structural information. The fragmentation pattern can be used to confirm the identity of the compound and to characterize impurities. A characteristic fragmentation for lysine-containing peptides involves the loss of the side chain.[2][3]

Signaling Pathways and Experimental Workflows

Butyrate Signaling Pathways

Butyrate, the active component of lysine butyrate, exerts its biological effects primarily through two main mechanisms: inhibition of histone deacetylases (HDACs) and activation of G-protein coupled receptors (GPCRs).

Butyrate inhibits HDACs, leading to histone hyperacetylation.

Butyrate activates specific G-protein coupled receptors.

Experimental Workflow for Quality Control

A robust quality control workflow is essential to ensure the consistency of synthesized lysine butyrate.

A typical workflow for the quality control of synthesized lysine butyrate.

References

• 1. medkoo.com [medkoo.com]
• 2. Evidence for a lysine-specific fragmentation in fast-atom bombardment mass spectra of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DSpace [scholarworks.wm.edu]

Technical Support Center: Synthesis of N-ε-Butyryl-L-lysine

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the efficiency of N-ε-butyryl-L-lysine synthesis. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data presented in a clear, accessible format to address challenges encountered during experimentation.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of N-ε-butyryl-L-lysine in a question-and-answer format.

Problem/Question	Potential Cause(s)	Recommended Solution(s)
Low Yield of N-ε-butyryl-L-lysine	1. Incomplete reaction: Insufficient reaction time, low temperature, or inadequate amount of butyrylating agent. 2. Side reactions: Formation of N,N-di-butyryl-L-lysine or other byproducts. 3. Degradation of product: Harsh pH conditions during workup or purification. 4. Loss during purification: Suboptimal purification method leading to product loss.	1. Optimize reaction conditions: Increase reaction time, slightly elevate temperature (monitor for side reactions), or use a slight excess of the butyrylating agent (e.g., 1.1-1.2 equivalents). 2. Control stoichiometry and pH: Use a precise amount of the butyrylating agent and maintain the recommended pH to favor mono-acylation. The use of a copper(II) salt to protect the α-amino group is highly recommended. 3. Maintain mild conditions: Ensure pH is kept within a stable range during workup. Avoid excessively acidic or basic conditions. 4. Select appropriate purification method: Ion-exchange chromatography is often effective for separating the desired product from unreacted lysine (B10760008) and byproducts. Recrystallization can also be employed if the product is crystalline.
Presence of N,N-di-butyryl-L-lysine Impurity	1. Excess butyrylating agent: Using a large excess of butyric anhydride (B1165640) or butyryl chloride. 2. Suboptimal pH: pH conditions that favor the acylation of both the α- and ε-amino groups. 3. Lack of protecting group: Direct acylation without protecting the α-amino group.	1. Use stoichiometric amounts: Carefully control the molar ratio of the butyrylating agent to lysine. 2. pH control: Maintain the reaction at a pH that maximizes the difference in reactivity between the ε-amino group (more nucleophilic) and the α-amino group. 3. Employ α-amino group protection: The most effective method is to form a copper(II) complex of lysine, which selectively blocks the α-amino and α-carboxyl groups, leaving the ε-amino group free for acylation.
Difficulty in Purifying the Final Product	1. Similar polarities of product and byproducts: Co-elution during chromatography or co-precipitation during crystallization. 2. Presence of unreacted starting materials: Incomplete reaction leaving significant amounts of lysine.	1. Optimize chromatographic conditions: For ion-exchange chromatography, adjust the pH and salt gradient of the eluent to improve separation. For silica (B1680970) gel chromatography, test different solvent systems. 2. Improve reaction completion: See "Low Yield" troubleshooting. A preliminary wash step to remove water-soluble starting materials can be beneficial before final purification.
Inconsistent Results Between Batches	1. Variability in reagent quality: Purity of lysine, butyrylating agent, and solvents. 2. Poor control over reaction parameters: Fluctuations in temperature, pH, and reaction time. 3. Moisture contamination: Hydrolysis of the butyrylating agent.	1. Use high-purity reagents: Ensure all starting materials are of a consistent and high grade. 2. Standardize the protocol: Maintain strict control over all reaction parameters for each run. 3. Use anhydrous conditions: Employ dry solvents and an inert atmosphere (e.g., nitrogen or argon) if using moisture-sensitive reagents like butyryl chloride.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for selective N-ε-butyrylation of lysine?

A1: The most robust and widely used method for selective N-ε-acylation of lysine is the copper(II) complex protection strategy.[1][2] In this method, lysine is treated with a copper(II) salt, such as copper(II) sulfate (B86663), to form a chelate complex that protects the α-amino and α-carboxyl groups.[1][2] This leaves the ε-amino group available for selective acylation by the butyrylating agent.

Q2: Which butyrylating agent should I use: butyric anhydride or butyryl chloride?

A2: Both butyric anhydride and butyryl chloride can be used. Butyric anhydride is generally less reactive and may require slightly more forcing conditions but produces butyric acid as a byproduct, which can be easier to remove. Butyryl chloride is more reactive and can often be used at lower temperatures, but it produces hydrochloric acid (HCl) as a byproduct, which must be neutralized by a base. The choice often depends on the specific reaction conditions and the scale of the synthesis.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). For TLC, a suitable developing solvent system (e.g., a mixture of n-butanol, acetic acid, and water) can be used to separate the starting material (lysine), the desired product (N-ε-butyryl-L-lysine), and any byproducts. For HPLC, a reversed-phase column with a suitable mobile phase gradient can be employed.[3]

Q4: What are the expected yields for this synthesis?

A4: Yields can vary depending on the specific protocol and optimization. However, literature reports for similar N-ε-acylations of lysine using the copper complex method suggest that yields of around 65% for N-ε-butyryl-L-lysine are achievable.[4]

Q5: How do I remove the copper after the reaction?

A5: The copper can be removed from the complex by several methods. A common approach is to treat the reaction mixture with hydrogen sulfide (B99878) (H₂S) to precipitate copper(II) sulfide, which can then be filtered off.[4] Alternatively, treatment with a chelating agent like ethylenediaminetetraacetic acid (EDTA) can be used to sequester the copper ions in a soluble form that can be washed away.[1]

Experimental Protocols

Protocol 1: Synthesis of N-ε-Butyryl-L-lysine via Copper(II) Complex Protection

This protocol is adapted from established procedures for the selective N-ε-acylation of lysine.[2][4]

Materials:

• L-Lysine hydrochloride

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium bicarbonate (NaHCO₃)

• Butyric anhydride

• Acetone

• Methanol (B129727)

• Ethyl acetate

• Hydrogen sulfide (H₂S) gas or Sodium sulfide (Na₂S)

• Dowex 50 ion-exchange resin (H⁺ form)

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH) solution (3 N)

Procedure:

• Formation of the Lysine-Copper Complex:

  • Dissolve L-lysine hydrochloride in a 2M aqueous solution of sodium bicarbonate.

  • To this stirred solution, add a solution of copper(II) sulfate pentahydrate in water.

  • Add additional sodium bicarbonate to the mixture.

  • The formation of the blue copper-lysine complex should be observed.

• Butyrylation Reaction:

  • To the stirred suspension of the copper-lysine complex, add a solution of butyric anhydride in acetone.

  • Allow the reaction to proceed at room temperature with vigorous stirring for approximately 15-24 hours.

• Workup and Copper Removal:

  • After the reaction is complete, add methanol to quench any remaining butyric anhydride.

  • Acidify the mixture with hydrochloric acid (HCl) to dissolve any precipitate.

  • Pass hydrogen sulfide gas through the solution to precipitate copper(II) sulfide as a black solid. Alternatively, add a solution of sodium sulfide.

  • Filter the mixture to remove the copper sulfide precipitate. Treat the filtrate with activated charcoal to remove colored impurities and filter again.

• Purification by Ion-Exchange Chromatography:

  • Evaporate the filtrate to dryness.

  • Dissolve the residue in water and apply it to a column packed with Dowex 50 ion-exchange resin (H⁺ form).

  • Wash the column with copious amounts of deionized water to remove any unbound impurities.

  • Elute the N-ε-butyryl-L-lysine from the resin using a 3 N ammonium hydroxide solution.

• Isolation of the Final Product:

  • Collect the fractions containing the product (can be monitored by TLC).

  • Evaporate the solvent from the collected fractions under reduced pressure to obtain the crude product.

  • Recrystallize the product from a water-ethanol mixture to yield pure N-ε-butyryl-L-lysine.

Protocol 2: Analytical Characterization

• ¹H and ¹³C NMR Spectroscopy: The purified product should be characterized by ¹H and ¹³C NMR to confirm its structure. The spectra should show characteristic peaks for the lysine backbone and the butyryl group.[3]

• HPLC Analysis: The purity of the final product can be determined by HPLC using a suitable column and mobile phase.[3]

Data Presentation

Table 1: Comparison of Reaction Conditions for N-ε-Acylation of Lysine

Parameter	N-ε-Acetyl-L-lysine[4]	N-ε-Butyryl-L-lysine (Predicted)	N-ε-Boc-L-lysine[2]
Protecting Group	Copper(II) Complex	Copper(II) Complex	Copper(II) Complex
Acylating Agent	Acetic Anhydride	Butyric Anhydride	Di-tert-butyl dicarbonate (B1257347) (Boc₂O)
Solvent	Water/Ethyl Acetate	Water/Acetone	Water/Acetone
Reaction Time	15 hours	15-24 hours	24 hours
Reported Yield	~70-80%	~65%[4]	>90%

Visualizations

Caption: Workflow for the synthesis of N-ε-butyryl-L-lysine.

Caption: Troubleshooting logic for low yield in lysine butyrate (B1204436) synthesis.

References

• 1. RU2436769C1 - METHOD OF PRODUCING ε-N-TERTBUTYLOXYCARBONYL-L-LYSINE - Google Patents [patents.google.com]
• 2. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 3. Production of butyrate from lysine and the Amadori product fructoselysine by a human gut commensal - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Strategies to increase the shelf-life of lysine butyrate solutions.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the shelf-life of lysine (B10760008) butyrate (B1204436) solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for lysine butyrate solid powder?

A1: For short-term storage (days to weeks), it is recommended to store lysine butyrate solid powder in a dry, dark place at 0 - 4°C. For long-term storage (months to years), the recommended temperature is -20°C. If stored properly, the solid form has a shelf life of over three years.[1]

Q2: What are the primary factors that can affect the stability of lysine butyrate solutions?

A2: The stability of lysine butyrate solutions is primarily influenced by temperature, pH, light, and the presence of oxygen. Elevated temperatures and acidic pH conditions, in particular, can accelerate degradation.

Q3: What is the main degradation product of the lysine component in aqueous solutions?

A3: The primary degradation product of lysine in aqueous solutions, especially under thermal stress, is lysine lactam.[1] This occurs through an intramolecular cyclization reaction.

Q4: How does pH affect the stability of lysine in solution?

A4: The degradation of lysine in solution is pH-dependent. Studies on lysine hydrochloride solutions have shown that the degradation rate increases at lower pH values.[1]

Q5: Are there any recommended excipients to improve the stability of lysine butyrate solutions?

A5: While specific data for lysine butyrate is limited, common stabilizers for amino acid and protein solutions include buffers to control pH, antioxidants to prevent oxidative degradation, and cryoprotectants like sugars (e.g., sucrose, trehalose) for frozen solutions.[2][][4][5][6] The choice of excipient should be compatible with the intended application.

Troubleshooting Guides

Issue 1: Precipitation or cloudiness in the lysine butyrate solution upon storage.

Possible Cause	Troubleshooting Steps
Low Temperature Storage of Concentrated Solutions	Lysine salts can have reduced solubility at lower temperatures. Avoid storing highly concentrated solutions at 2-8°C if precipitation is observed. Consider storing at room temperature for immediate use or in smaller aliquots at -20°C to minimize freeze-thaw cycles.
pH Shift	The pH of the solution may have shifted, affecting the solubility of lysine butyrate. Measure the pH and adjust it back to the optimal range if necessary using a suitable buffer.
Contamination	Microbial or particulate contamination can cause cloudiness. Filter the solution through a 0.22 µm filter. For future preparations, use sterile techniques and containers.

Issue 2: Loss of potency or inconsistent experimental results.

Possible Cause	Troubleshooting Steps
Chemical Degradation	The lysine or butyrate moiety may have degraded. This can be accelerated by improper storage conditions (e.g., high temperature, exposure to light, inappropriate pH).
1. Review Storage Conditions: Ensure the solution is stored at the recommended temperature, protected from light, and at an appropriate pH.
2. Perform Stability Analysis: Use a stability-indicating analytical method, such as HPLC, to quantify the amount of lysine butyrate and detect any degradation products like lysine lactam.
3. Prepare Fresh Solutions: If degradation is suspected, prepare fresh solutions for your experiments.
Interaction with Other Components	Lysine butyrate may be reacting with other components in your formulation. Conduct compatibility studies with other excipients or active ingredients.

Experimental Protocols

Protocol 1: Forced Degradation Study of Lysine Butyrate Solution

Objective: To identify potential degradation products and degradation pathways of lysine butyrate under various stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of lysine butyrate in water or a relevant buffer at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Store at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Incubate the stock solution at 60°C in a temperature-controlled oven for 7 days.

  • Photodegradation: Expose the stock solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis:

  • At specified time points, withdraw samples from each stress condition.

  • Neutralize the acid and base hydrolyzed samples.

  • Analyze all samples, along with an unstressed control, using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method for Lysine Butyrate and Lysine Lactam

Objective: To simultaneously quantify lysine and its primary degradation product, lysine lactam, in a lysine butyrate solution. This method is adapted from a validated method for lysine hydrochloride.[1]

Methodology:

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mobile phase suitable for separating polar compounds. A potential starting point is a buffer/acetonitrile (B52724) mixture. For example, a mobile phase of 10 mM potassium dihydrogen phosphate (B84403) (pH adjusted to 7.5 with triethylamine) and acetonitrile (92:8 v/v) has been used for sodium butyrate analysis.[7]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 210 nm.

  • Column Temperature: 30°C.

  • Injection Volume: 20 µL.

• Standard Preparation:

  • Prepare individual stock solutions of lysine butyrate and lysine lactam in the mobile phase.

  • Prepare a series of mixed standard solutions containing both compounds at different concentrations to generate a calibration curve.

• Sample Preparation:

  • Dilute the lysine butyrate solution samples with the mobile phase to fall within the concentration range of the calibration curve.

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Identify and quantify the peaks corresponding to lysine and lysine lactam based on their retention times and the calibration curves.

Data Presentation

Table 1: Recommended Storage Conditions for Lysine Butyrate

Form	Storage Condition	Duration
Solid Powder	Dry, dark, 0 - 4°C	Short-term (days to weeks)
Dry, dark, -20°C	Long-term (months to years)
Aqueous Solution	2-8°C or -20°C (aliquoted)	To be determined by stability studies

Table 2: Potential Degradation Pathways and Products of Lysine Butyrate

Component	Stress Condition	Potential Degradation Pathway	Primary Degradation Product(s)
Lysine	Heat, Acidic pH	Intramolecular cyclization	Lysine Lactam
Butyrate	(Hypothetical)	Hydrolysis of the salt	Butyric Acid
Lysine Butyrate	Oxidation	Oxidation of the amino groups	Various oxidative products
Lysine Butyrate	Light	Photodegradation	Photolytic products

Visualizations

Caption: Workflow for a forced degradation study of lysine butyrate solutions.

Caption: Factors influencing the degradation of lysine butyrate solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Amino acid-mPEGs: Promising excipients to stabilize human growth hormone against aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nanotempertech.com [nanotempertech.com]
• 5. pharmtech.com [pharmtech.com]
• 6. Impact of Excipients Blending on Sugar-Stabilized Therapeutic Proteins [jmchemsci.com]
• 7. aurigeneservices.com [aurigeneservices.com]

Reference Data & Comparative Studies

Lysine Butyrate vs. Sodium Butyrate: A Comparative Guide for In Vitro Research

For researchers, scientists, and drug development professionals, the choice of butyrate (B1204436) salt for in vitro studies can be pivotal. While sodium butyrate is a well-established histone deacetylase (HDAC) inhibitor with a wealth of supporting literature, lysine (B10760008) butyrate is emerging as a potential alternative. This guide provides an objective comparison based on available experimental data to inform your selection process.

Sodium butyrate has been extensively studied in vitro, demonstrating profound effects on cell viability, HDAC inhibition, and inflammatory signaling pathways. In contrast, in vitro data for lysine butyrate is currently scarce, with most available research focusing on its pharmacokinetic profile in vivo. This guide will present a comprehensive overview of the in vitro data for sodium butyrate and the limited, yet potentially insightful, information on lysine butyrate.

Performance Comparison: A Data-Driven Overview

Due to the limited availability of direct comparative in vitro studies, this section primarily details the well-documented effects of sodium butyrate. The available pharmacokinetic data for lysine butyrate is presented to offer a complete picture, though it is important to note that these findings do not directly predict in vitro efficacy.

Cell Viability and Cytotoxicity

Sodium butyrate's effect on cell viability is cell-type and concentration-dependent. In many cancer cell lines, it induces cell cycle arrest and apoptosis, while it can promote the proliferation of normal colonocytes at physiological concentrations.

Table 1: Effect of Sodium Butyrate on Cancer Cell Viability

Cell Line	Assay	Concentration Range	Effect
HT-29 (Colon Cancer)	MTT	1-4 mM	Dose-dependent reduction in cell growth; IC50 of 1.6 mM after 3 days.[1]
HCT-116 (Colon Cancer)	MTT	1-20% (diluted)	Anti-cancer effects starting at 5 mM.[2]
Caco-2 (Colon Cancer)	MTT, LDH	1-10 mM	Time and dose-dependent inhibition of cell growth.[3]
SW480 (Colon Cancer)	CCK-8	0-5 mM	Decreased cell viability in a dose- and time-dependent manner.[4]
AsPC-1 (Pancreatic Cancer)	MTT	0-50 µM	Significant cell growth inhibition with an IC50 of approximately 10 µM.[5]

Lysine Butyrate: To date, no peer-reviewed in vitro studies have been identified that specifically assess the cytotoxicity or effects on cell viability of lysine butyrate in cultured cell lines.

Histone Deacetylase (HDAC) Inhibition

Sodium butyrate is a well-characterized inhibitor of class I and IIa HDACs.[6][7] This inhibition leads to the hyperacetylation of histones, which alters chromatin structure and gene expression, underpinning many of its anti-cancer and anti-inflammatory effects.[6][8][9]

Table 2: HDAC Inhibition by Sodium Butyrate

Target	Cell Line/System	Method	Observations
Class I HDACs (HDAC1, 2, 3)	AsPC-1, HCT-116	Gene Expression	Down-regulation of HDAC gene expression.[5]
Class II HDACs (HDAC4, 5, 6)	AsPC-1, HCT-116	Gene Expression	Down-regulation of HDAC gene expression.[5]
Global Histone Acetylation	Various Cell Lines	Western Blot, Flow Cytometry	Increased acetylation of histones H3 and H4.[8]

Lysine Butyrate: There is currently a lack of published in vitro studies investigating the specific HDAC inhibitory activity of lysine butyrate. However, as a butyrate salt, it is hypothesized to possess similar HDAC inhibitory properties to sodium butyrate.

Anti-Inflammatory Effects

Sodium butyrate exhibits potent anti-inflammatory properties in various in vitro models, primarily through the inhibition of the NF-κB signaling pathway and the reduction of pro-inflammatory cytokine production.[10]

Table 3: Anti-Inflammatory Effects of Sodium Butyrate in vitro

Cell Type	Model	Key Findings
Porcine Alveolar Macrophages	LPS Challenge	Reduced production of TNF-α.[4]
RAW264.7 Macrophages	LPS Challenge	Dramatically inhibited the expression of TNF-α and IL-6.[11]
THP-1 Cells	AGEs-induced	Alleviated oxidative stress and decreased mRNA expression of IL-1β and TNF-α.[12]
Human Gut Lamina Propria CD4 T cells	-	Decreased proliferation and cytokine production.[12]

Lysine Butyrate: No specific in vitro studies on the anti-inflammatory effects of lysine butyrate have been identified.

Pharmacokinetics (In Vivo Data)

A recent human clinical study compared the pharmacokinetics of lysine butyrate, sodium butyrate, and tributyrin.[13] While this is not in vitro data, it provides valuable context regarding the bioavailability of these compounds.

Table 4: Pharmacokinetic Parameters of Butyrate Formulations in Humans

Parameter	Lysine Butyrate	Sodium Butyrate	Tributyrin
Cmax (Peak Plasma Concentration)	4.53±7.56 µg/mL	2.51±4.13 µg/mL	0.91±1.65 µg/mL
Tmax (Time to Peak Concentration)	20.0±0.0 min	22.5±7.91 min	51.5±21.7 min
AUC (Area Under the Curve)	189±306 µg/mL/min	144±214 µg/mL/min	108±190 µg/mL/min

These results suggest that lysine butyrate and sodium butyrate have greater bioavailability and are more rapidly absorbed than tributyrin.[14] Lysine butyrate showed a trend for higher peak plasma concentrations compared to sodium butyrate.[13]

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are protocols for key experiments commonly used to evaluate the effects of butyrate compounds in vitro.

Cell Viability Assay (MTT Assay)

Objective: To determine the effect of a compound on cell proliferation and viability.

Protocol:

• Seed cells in a 96-well plate at a density of 1 x 104 cells/well and allow them to adhere for 24 hours.[2]

• Treat the cells with various concentrations of the test compound (e.g., sodium butyrate at 1-20 mM) for a specified period (e.g., 24, 48, or 72 hours).[2][3]

• After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[1][2]

• Remove the medium and add 100 µL of solubilization buffer (e.g., DMSO) to each well to dissolve the formazan (B1609692) crystals.[2]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the untreated control.

HDAC Activity Assay

Objective: To measure the inhibitory effect of a compound on histone deacetylase activity.

Protocol:

• Nuclear extracts are prepared from cells treated with the test compound.

• A commercially available HDAC activity assay kit is typically used, which contains a fluorogenic substrate.

• In a 96-well plate, incubate the nuclear extracts with the HDAC substrate in the presence or absence of the test compound for a specified time at 37°C.

• Add a developer solution that specifically recognizes the deacetylated substrate.

• Measure the fluorescence using a fluorometer. The level of fluorescence is directly proportional to the HDAC activity.

• The inhibitory effect of the compound is calculated relative to the untreated control.

Western Blot for Histone Acetylation

Objective: To qualitatively assess the level of histone acetylation.

Protocol:

• Treat cells with the test compound for the desired time.

• Lyse the cells and extract total protein or nuclear proteins.

• Determine protein concentration using a BCA or Bradford assay.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour.

• Incubate the membrane with a primary antibody specific for acetylated histones (e.g., anti-acetyl-Histone H3 or H4) overnight at 4°C.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

NF-κB Activation Assay (ELISA-based)

Objective: To quantify the activation of the NF-κB transcription factor.

Protocol:

• Treat cells with the test compound, with or without an inflammatory stimulus (e.g., LPS).

• Prepare nuclear extracts from the treated cells.

• Use a commercial NF-κB p65 transcription factor assay kit.

• Add the nuclear extracts to a 96-well plate coated with an oligonucleotide containing the NF-κB consensus site.

• Incubate to allow the active NF-κB in the extract to bind to the DNA.

• Add a primary antibody specific for the p65 subunit of NF-κB, followed by an HRP-conjugated secondary antibody.

• Add a chromogenic substrate and measure the absorbance at 450 nm. The absorbance is proportional to the amount of activated NF-κB.

Signaling Pathways and Mechanisms of Action

Butyrate influences a complex network of signaling pathways, primarily stemming from its role as an HDAC inhibitor.

Butyrate's Central Role in HDAC Inhibition and Gene Regulation

Butyrate readily enters the cell nucleus and inhibits the activity of HDACs. This leads to an increase in the acetylation of lysine residues on histone tails, resulting in a more open chromatin structure that facilitates the transcription of various genes, including those involved in cell cycle arrest (e.g., p21) and apoptosis.

Butyrate inhibits HDACs, leading to histone hyperacetylation and altered gene expression.

Anti-inflammatory Signaling via NF-κB Inhibition

In inflammatory conditions, the transcription factor NF-κB is activated and translocates to the nucleus to promote the expression of pro-inflammatory cytokines. Sodium butyrate can suppress this pathway, at least in part, through HDAC inhibition, which can prevent the degradation of IκBα, an inhibitor of NF-κB.

Butyrate can suppress the NF-κB inflammatory pathway.

Experimental Workflow for Comparing Butyrate Compounds

For researchers wishing to directly compare lysine butyrate and sodium butyrate in vitro, a standardized workflow is essential.

A proposed workflow for the in vitro comparison of butyrate compounds.

Conclusion and Future Directions

Sodium butyrate is a robust and well-documented compound for in vitro studies, with a vast body of literature supporting its role as an HDAC inhibitor with potent anti-proliferative and anti-inflammatory effects. The detailed protocols and established signaling pathways make it a reliable choice for researchers investigating the cellular effects of butyrate.

Lysine butyrate, while showing promise in a single in vivo pharmacokinetic study with potentially higher bioavailability, remains largely uncharacterized in the in vitro setting. There is a clear and significant gap in the literature regarding its effects on cell viability, HDAC inhibition, and inflammatory responses at the cellular level.

For researchers considering lysine butyrate, it represents an opportunity for novel research. Direct, head-to-head in vitro comparisons with sodium butyrate are necessary to determine if its potential pharmacokinetic advantages translate to enhanced efficacy at the cellular level. Such studies would be invaluable to the scientific community and could establish lysine butyrate as a viable, and perhaps superior, alternative for specific in vitro applications. Until such data is available, sodium butyrate remains the gold standard for in vitro research on the biological effects of butyrate.

References

• 1. Butyrate Derivatives Exhibited Anti-Inflammatory Effects and Enhanced Intestinal Barrier Integrity in Porcine Cell Culture Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Beyond the Gut: Unveiling Butyrate’s Global Health Impact Through Gut Health and Dysbiosis-Related Conditions: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Implications of butyrate and its derivatives for gut health and animal production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Effect of Sodium Butyrate on p16INK4a, p14ARF, p15INK4b, Class I HDACs (HDACs 1, 2, 3) Class II HDACs (HDACs 4, 5, 6), Cell Growth Inhibition and Apoptosis Induction in Pancreatic Cancer AsPC-1 and Colon Cancer HCT-116 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Butyrate, an HDAC inhibitor, stimulates interplay between different posttranslational modifications of histone H3 and differently alters G1-specific cell cycle proteins in vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sodium Butyrate Enhances the Cytotoxic Effect of Etoposide in HDACi-Sensitive and HDACi-Resistant Transformed Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Production of butyrate from lysine and the Amadori product fructoselysine by a human gut commensal - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Butyrate Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. Apoptotic death in adenocarcinoma cell lines induced by butyrate and other histone deacetylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Butyrate directly decreases human gut lamina propria CD4 T cell function through histone deacetylase (HDAC) inhibition and GPR43 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. nutritionaloutlook.com [nutritionaloutlook.com]
• 14. researchgate.net [researchgate.net]

Validation of lysine butyrate's HDAC inhibitory activity against known inhibitors.

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of Lysine (B10760008) Butyrate's Histone Deacetylase (HDAC) inhibitory activity against established inhibitors SAHA (Vorinostat), Trichostatin A (TSA), and Valproic Acid (VPA).

Histone deacetylases (HDACs) are a class of enzymes crucial to the epigenetic regulation of gene expression. By removing acetyl groups from lysine residues on histones, HDACs promote a more compact chromatin structure, leading to transcriptional repression. The dysregulation of HDAC activity is implicated in numerous diseases, particularly cancer, making HDAC inhibitors a significant focus for therapeutic development. These inhibitors can induce histone hyperacetylation, chromatin relaxation, and the reactivation of tumor suppressor genes, ultimately leading to cell cycle arrest and apoptosis in cancer cells.

This guide provides an objective comparison of the HDAC inhibitory activity of lysine butyrate (B1204436) against three well-characterized HDAC inhibitors: the hydroxamic acids SAHA (Vorinostat) and Trichostatin A (TSA), and the short-chain fatty acid Valproic Acid (VPA).

Data Presentation: Comparative Inhibitory Activity

The inhibitory potency of HDAC inhibitors is most commonly quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. The following table summarizes the reported IC50 values for each compound against various HDAC isoforms.

Note: Specific IC50 data for lysine butyrate is limited in publicly available literature. The data presented here is for sodium butyrate, which serves as a proxy, as the butyrate anion is the active HDAC-inhibiting moiety.

Inhibitor	Class	Target HDACs	Reported IC50 Values
Sodium Butyrate	Short-Chain Fatty Acid	Class I & IIa	~0.3 mM (HDAC1), 0.4 mM (HDAC2), 0.3 mM (HDAC7)
SAHA (Vorinostat)	Hydroxamic Acid	Pan-HDAC (Classes I, II, IV)	~10-20 nM (HDAC1/3), 40.6 nM (HDAC1)[1][2]
Trichostatin A (TSA)	Hydroxamic Acid	Pan-HDAC (Classes I, II)	~1.8-20 nM[3][4][5]
Valproic Acid (VPA)	Short-Chain Fatty Acid	Primarily Class I & IIa	~0.5-2.5 mM[6][7]

From the data, it is evident that the hydroxamic acids, SAHA and TSA, are significantly more potent inhibitors, with activity in the nanomolar range, compared to the short-chain fatty acids, butyrate and valproic acid, which exhibit activity in the millimolar range.

Key Experimental Protocols

Reproducibility in evaluating the efficacy of HDAC inhibitors is contingent upon detailed and standardized methodologies. Below are summaries of key experimental protocols used to determine the data cited in this guide.

In Vitro Fluorometric HDAC Inhibition Assay

This assay is a common method to determine the direct inhibitory effect of a compound on purified HDAC enzyme activity.

• Reagent Preparation : All reagents, including the test compound (e.g., Lysine Butyrate), a reference inhibitor (e.g., SAHA), recombinant HDAC enzyme, and a fluorogenic HDAC substrate, are prepared in an appropriate assay buffer. Serial dilutions of the test compounds are created.

• Reaction Setup : In a 96-well black microplate, the assay buffer, test compound at various concentrations, and diluted recombinant HDAC enzyme are added in sequence. A control with solvent (e.g., DMSO) instead of the test compound is included.

• Enzyme-Inhibitor Pre-incubation : The plate is gently mixed and incubated at 37°C for approximately 15 minutes to allow the inhibitor to bind to the HDAC enzyme.

• Reaction Initiation : The fluorogenic HDAC substrate is added to all wells to start the enzymatic reaction.

• Incubation : The plate is mixed again and incubated at 37°C for 30 to 60 minutes.

• Signal Development : A developer solution, which often contains a protease and a stop solution (like Trichostatin A at a high concentration), is added. The developer cleaves the deacetylated substrate, releasing a fluorescent molecule.

• Fluorescence Measurement : The plate is read using a microplate reader at the appropriate excitation and emission wavelengths (e.g., 355-360 nm excitation and 460 nm emission).

• Data Analysis : The fluorescence intensity is inversely proportional to HDAC activity. The percentage of inhibition for each concentration of the test compound is calculated relative to the control, and the IC50 value is determined from the resulting dose-response curve.

Cell-Based Histone Acetylation Assay

This assay measures the ability of an inhibitor to induce histone hyperacetylation within living cells, confirming cell permeability and target engagement.

• Cell Culture and Treatment : Cells (e.g., a cancer cell line like HeLa or Jurkat) are seeded in multi-well plates and allowed to adhere. They are then treated with various concentrations of the HDAC inhibitor for a specified period (e.g., 12-24 hours).

• Cell Lysis : After treatment, the cells are harvested and lysed to extract either whole-cell proteins or nuclear extracts.

• Western Blot Analysis : The protein extracts are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies specific for acetylated histones (e.g., anti-acetyl-Histone H3 or anti-acetyl-Histone H4). An antibody against a total histone or a housekeeping protein (e.g., actin) is used as a loading control.

• Detection and Quantification : The antibody binding is detected using a secondary antibody conjugated to an enzyme (like HRP) that generates a chemiluminescent signal. The intensity of the bands is quantified using densitometry to determine the relative increase in histone acetylation compared to untreated control cells.

Visualizations

Signaling Pathway of HDAC Inhibition

Caption: Signaling pathway of HDAC inhibition leading to cell cycle arrest and apoptosis.

Experimental Workflow for In Vitro HDAC Inhibition Assay

Caption: Experimental workflow for the in vitro fluorometric HDAC inhibition assay.

Classification of Featured HDAC Inhibitors

Caption: Logical classification of Lysine Butyrate among other HDAC inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. Trichostatin A - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Valproic acid defines a novel class of HDAC inhibitors inducing differentiation of transformed cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Valproic acid, a histone deacetylase inhibitor, enhances radiosensitivity in esophageal squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Gene Expression Changes Induced by Different Butyrate Donors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyrate (B1204436), a short-chain fatty acid produced by the gut microbiota from dietary fiber fermentation, is a key molecule in maintaining intestinal homeostasis. Its diverse biological activities, including the inhibition of histone deacetylases (HDACs), have made it a focal point in research for its potential therapeutic applications in various diseases, including cancer and inflammatory conditions. However, the direct delivery of butyrate to the colon is challenging due to its rapid absorption in the upper gastrointestinal tract. This has led to the development of various butyrate donors, or prodrugs, designed to ensure targeted delivery and sustained release.

This guide provides a comparative analysis of the gene expression changes induced by two prominent butyrate donors: sodium butyrate and its triglyceride prodrug, tributyrin (B1683025) . By examining data from various in vitro and in vivo studies, we aim to provide a clear overview of their respective impacts on cellular and molecular pathways.

Data Presentation: A Comparative Overview of Gene Expression Changes

While direct head-to-head transcriptomic studies are limited, a comparative summary of key gene expression changes modulated by sodium butyrate and tributyrin can be compiled from multiple studies. The following table summarizes the observed effects on key genes and pathways. It is important to note that the experimental systems and conditions (cell lines, tissues, concentrations, and duration of treatment) may vary between studies.

Gene/Pathway	Sodium Butyrate	Tributyrin	Biological Function	References
Cell Cycle Regulation
p21 (CDKN1A)	Upregulation	Implied Upregulation (via butyrate release)	Cell cycle arrest at G1/S phase	[1][2]
Cyclins/CDKs	Downregulation	Implied Downregulation (via butyrate release)	Promotes cell cycle progression	[1]
Apoptosis
BAX	Upregulation	Implied Upregulation (via butyrate release)	Pro-apoptotic	[3]
BCL-2	Downregulation	Implied Downregulation (via butyrate release)	Anti-apoptotic	[4]
Caspases	Activation	Implied Activation (via butyrate release)	Execution of apoptosis	[3]
Immune Modulation & Inflammation
NF-κB Signaling	Inhibition	Implied Inhibition (via butyrate release)	Pro-inflammatory signaling	[5][6]
Pro-inflammatory Cytokines (e.g., TNF-α, IL-6, IL-12)	Downregulation	Implied Downregulation (via butyrate release)	Mediate inflammation	[6]
Anti-inflammatory Cytokines (e.g., IL-10)	Upregulation	Not explicitly reported	Suppresses inflammation	[6][7]
TLR4	Upregulation (in broiler chickens)	Upregulation (in broiler chickens)	Pathogen recognition and inflammatory response
Growth & Proliferation
mTOR	Upregulation (in broiler chickens)	Upregulation (in broiler chickens)	Cell growth, proliferation, and survival
NBN	Upregulation (in broiler chickens)	Upregulation (in broiler chickens)	DNA repair and genomic stability
Epigenetic Regulation
EZH2	Not explicitly reported	Downregulation (in satellite cells)	Histone methyltransferase, represses gene expression	[8]

Experimental Protocols

The following sections detail representative experimental methodologies for assessing gene expression changes induced by butyrate donors.

Cell Culture and Treatment

• Cell Lines: Human colorectal carcinoma cell lines (e.g., HCT116, HT-29, Caco-2) or other relevant cell types are commonly used.[9]

• Culture Conditions: Cells are maintained in appropriate culture media (e.g., DMEM, McCoy's 5A) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.[10]

• Treatment:

  • Sodium Butyrate: A stock solution of sodium butyrate is prepared in sterile water or culture medium and added to the cell culture at final concentrations typically ranging from 1 mM to 10 mM.[1]

  • Tributyrin: As tributyrin is an oil, it is often emulsified or dissolved in a suitable solvent (e.g., ethanol) before being added to the culture medium. Due to its hydrolysis to butyrate, the effective concentration is based on the release of butyrate molecules.

• Incubation Time: The duration of treatment can vary from a few hours to several days (e.g., 24, 48, 72 hours) depending on the experimental endpoint.[9]

RNA Extraction and Quantification

• RNA Isolation: Total RNA is extracted from cultured cells or tissues using methods such as TRIzol reagent or commercially available RNA isolation kits, followed by DNase treatment to remove genomic DNA contamination.[1]

• RNA Quality and Quantity: The concentration and purity of the extracted RNA are determined using a spectrophotometer (e.g., NanoDrop), and the integrity is assessed using an Agilent Bioanalyzer or similar capillary electrophoresis system.[10]

Gene Expression Analysis

• Quantitative Real-Time PCR (qRT-PCR): To analyze the expression of specific genes, total RNA is reverse-transcribed into cDNA. qRT-PCR is then performed using gene-specific primers and a fluorescent dye (e.g., SYBR Green) or probe-based chemistry. Relative gene expression is typically calculated using the 2^-ΔΔCt method, with a housekeeping gene (e.g., GAPDH, β-actin) for normalization.[10]

• Microarray Analysis: For global gene expression profiling, labeled cDNA or cRNA is hybridized to a microarray chip containing thousands of gene-specific probes. The fluorescence intensity of each probe is measured to determine the relative abundance of the corresponding mRNA.[1]

• RNA Sequencing (RNA-seq): A more comprehensive and quantitative approach for transcriptome analysis. RNA-seq involves the construction of a cDNA library from the extracted RNA, followed by high-throughput sequencing. The resulting sequence reads are then aligned to a reference genome to quantify the expression level of each gene.[11]

Mandatory Visualization

Signaling Pathways

The primary mechanism of action for butyrate, released from both sodium butyrate and tributyrin, is the inhibition of histone deacetylases (HDACs). This leads to the hyperacetylation of histones, altering chromatin structure and modulating the expression of numerous genes involved in key cellular processes.

Caption: General signaling pathway of butyrate donors leading to altered gene expression.

Butyrate also interacts with G protein-coupled receptors (GPCRs), such as GPR109A, which can mediate some of its anti-inflammatory effects, including the suppression of NF-κB signaling.[4]

Caption: Butyrate-mediated inhibition of the NF-κB inflammatory pathway.

Experimental Workflow

The following diagram illustrates a typical workflow for a comparative analysis of gene expression changes induced by different butyrate donors.

Caption: A standard experimental workflow for comparative gene expression analysis.

Conclusion

Both sodium butyrate and its prodrug tributyrin exert profound effects on gene expression, primarily through the inhibition of HDACs. This leads to widespread changes in cellular processes, including cell cycle arrest, induction of apoptosis, and modulation of inflammatory responses. While sodium butyrate provides a direct source of butyrate in vitro, tributyrin offers a more stable and potentially more efficient delivery mechanism in vivo, which may lead to differences in the magnitude and duration of gene expression changes in a physiological context. The available data suggests that both compounds fundamentally trigger similar downstream pathways once butyrate is released. However, further direct comparative transcriptomic studies under identical experimental conditions are necessary to fully elucidate the nuanced differences in their gene regulatory profiles. This will be crucial for the rational design of butyrate-based therapeutic strategies.

References

• 1. Butyrate induces profound changes in gene expression related to multiple signal pathways in bovine kidney epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Butyrate induces profound changes in gene expression related to multiple signal pathways in bovine kidney epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. GPR109A is a G-protein-coupled receptor for the bacterial fermentation product butyrate and functions as a tumor suppressor in colon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Butyrate inhibits IL-1β-induced inflammatory gene expression by suppression of NF-κB activity in pancreatic beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sodium butyrate inhibits the NF-kappa B signaling pathway and histone deacetylation, and attenuates experimental colitis in an IL-10 independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of Sodium Butyrate Treatment on Histone Modifications and the Expression of Genes Related to Epigenetic Regulatory Mechanisms and Immune Response in European Sea Bass (Dicentrarchus Labrax) Fed a Plant-Based Diet | PLOS One [journals.plos.org]
• 8. mdpi.com [mdpi.com]
• 9. Efficacy of Butyrate to Inhibit Colonic Cancer Cell Growth Is Cell Type-Specific and Apoptosis-Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Integrative Transcriptomic Network Analysis of Butyrate Treated Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

A Head-to-Head Comparison of Lysine Butyrate and Sodium Butyrate on Gut Microbiota

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of lysine (B10760008) butyrate (B1204436) and sodium butyrate, focusing on their effects on the gut microbiota. The information presented is supported by experimental data from publicly available research, offering insights into their potential as therapeutic agents for modulating the gut microbiome.

Executive Summary

Butyrate, a short-chain fatty acid (SCFA), is a crucial metabolite produced by the gut microbiota and plays a significant role in maintaining intestinal homeostasis. Its salt forms, such as sodium butyrate and the more recently explored lysine butyrate, are under investigation for their therapeutic potential. While both compounds deliver butyrate to the gut, their distinct cationic components—sodium and lysine—may lead to differential effects on the gut microbiota and host physiology. This guide synthesizes available data to compare their performance, with a focus on bioavailability and impact on microbial composition.

Pharmacokinetic Profile: A Comparative Overview

A recent human clinical trial provides a direct comparison of the pharmacokinetic profiles of lysine butyrate and sodium butyrate. The study highlights that lysine butyrate exhibits certain pharmacokinetic advantages over sodium butyrate.

Pharmacokinetic Parameter	Lysine Butyrate (LysB)	Sodium Butyrate (NaB)	Tributyrin (TB)	Key Findings
Cmax (µg/mL)	4.53 ± 7.56	2.51 ± 4.13	0.91 ± 1.65	LysB and NaB had a significantly greater Cmax than TB. LysB showed a 180% greater Cmax than NaB.[1]
Tmax (min)	20.0 ± 0.0	22.5 ± 7.91	51.5 ± 21.7	LysB and NaB had a significantly lower Tmax than TB, indicating faster absorption.[1]
AUC₀₋₂₁₀ (µg/mL/min)	189 ± 306	144 ± 214	108 ± 190	LysB and NaB had a significantly greater AUC than TB, suggesting higher overall bioavailability.[1]

Table 1: Comparative Pharmacokinetics of Butyrate Formulations. Data is presented as mean ± standard deviation.

Impact on Gut Microbiota Composition

Direct head-to-head studies on the impact of lysine butyrate versus sodium butyrate on the gut microbiota are currently limited. However, by examining studies on each compound individually, as well as the influence of lysine supplementation, we can infer their potential comparative effects.

Sodium Butyrate: A Modulator of Gut Microbiota

Studies in various animal models have demonstrated the ability of sodium butyrate to modulate the gut microbiota, generally promoting a healthier microbial composition.

Animal Model	Key Findings on Gut Microbiota	Reference Study
Broilers	Altered microbial community structure, though alpha diversity was not significantly affected.[2]	Zou et al., 2019
Weaned Piglets	Increased abundance of beneficial bacteria such as Lactobacillus and Bifidobacterium.[3]	Jiang et al., 2021
Mice (Lupus Model)	Increased the abundance of Firmicutes and reduced Bacteroidetes, ameliorating gut dysbiosis.[4]	Zhang et al., 2020

Table 2: Effects of Sodium Butyrate on Gut Microbiota in Animal Models.

Lysine Butyrate: Potential for a Dual-Action Effect

While direct evidence is scarce, the effects of lysine butyrate on the gut microbiota can be hypothesized based on the known impacts of both lysine and butyrate. Lysine itself can be fermented by gut bacteria to produce butyrate.[5] This suggests that lysine butyrate may not only deliver butyrate directly but also serve as a substrate for further butyrate production by the microbiota.

Studies on lysine supplementation have shown it can influence gut microbial composition. For instance, dietary lysine restriction in piglets was found to enhance the abundance of Actinobacteria, Saccharibacteria, and Synergistetes.[6] Conversely, a diet with ε-polylysine in mice led to an increase in Bacteroidetes and a decrease in Firmicutes.[7] These findings suggest that the lysine component of lysine butyrate could independently modulate the gut microbiota, potentially leading to a different outcome compared to sodium butyrate.

Experimental Protocols

The following sections detail the typical methodologies employed in studies investigating the effects of butyrate on the gut microbiota.

Animal Studies and Sample Collection

• Animal Models: Common models include mice, rats, piglets, and broilers. Animals are typically housed in controlled environments with regulated light-dark cycles, temperature, and humidity.

• Dietary Supplementation: Lysine butyrate or sodium butyrate is administered as a supplement to the standard diet at specified concentrations. A control group receives the basal diet without supplementation.

• Fecal Sample Collection: Fecal samples are collected at predetermined time points throughout the study. Samples are immediately frozen and stored at -80°C for subsequent microbiota and metabolite analysis.

16S rRNA Gene Sequencing for Microbiota Analysis

This technique is widely used to profile the taxonomic composition of the gut microbiota.[3][8]

• DNA Extraction: Total genomic DNA is extracted from fecal samples using commercial kits, often involving a bead-beating step to lyse bacterial cells.

• PCR Amplification: The variable regions (e.g., V3-V4) of the 16S rRNA gene are amplified by PCR using universal primers.

• Library Preparation and Sequencing: The PCR amplicons are purified, quantified, and pooled to create a sequencing library. The library is then sequenced on a high-throughput platform, such as Illumina MiSeq.

• Data Analysis: The sequencing reads are processed using bioinformatics pipelines like QIIME or DADA2. This involves quality filtering, denoising, merging of paired-end reads, and chimera removal to generate amplicon sequence variants (ASVs) or operational taxonomic units (OTUs). Taxonomic assignment is performed by comparing the sequences against a reference database (e.g., Greengenes, SILVA). Alpha and beta diversity analyses are then conducted to assess within-sample diversity and between-sample community differences, respectively.

Signaling Pathways and Visualizations

Butyrate exerts its biological effects through various signaling pathways. The diagrams below, generated using the DOT language, illustrate a key experimental workflow and two major signaling pathways influenced by butyrate.

Caption: Experimental workflow for comparing the effects of lysine butyrate and sodium butyrate on gut microbiota.

Caption: Butyrate's mechanism of action via Histone Deacetylase (HDAC) inhibition.

Caption: Butyrate's signaling through G-Protein Coupled Receptors (GPCRs).

Conclusion

Current evidence suggests that both lysine butyrate and sodium butyrate are effective carriers of butyrate, with lysine butyrate demonstrating superior pharmacokinetic properties in terms of peak plasma concentration and rate of absorption. While sodium butyrate has been shown to beneficially modulate the gut microbiota in animal studies, the specific effects of lysine butyrate remain an area for further investigation. The potential for lysine to be independently metabolized by the gut microbiota into butyrate presents an intriguing possibility for a dual-action mechanism that could differentiate its effects from those of sodium butyrate.

For researchers and drug development professionals, these findings underscore the need for direct comparative studies investigating the impact of these two butyrate salts on the composition and function of the gut microbiota. Such studies will be crucial in determining the optimal formulation for therapeutic applications aimed at harnessing the benefits of butyrate for gut health.

References

• 1. articles.mercola.com [articles.mercola.com]
• 2. pnas.org [pnas.org]
• 3. Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jove.com [jove.com]
• 5. Making sure you're not a bot! [helda-test-22.hulib.helsinki.fi]
• 6. karger.com [karger.com]
• 7. Dietary ε-Polylysine Affects on Gut Microbiota and Plasma Metabolites Profiling in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of HPLC and Mass Spectrometry for Lysine Butyrate Analysis

The accurate quantification of lysine (B10760008) butyrate (B1204436), a compound of interest in pharmaceutical and biological research, is crucial for understanding its pharmacokinetic profile, efficacy, and safety. High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS), often coupled with liquid chromatography (LC-MS), are two of the most powerful analytical techniques for this purpose. The selection between these methods depends on the specific requirements of the analysis, such as required sensitivity, selectivity, and the complexity of the sample matrix.

This guide provides an objective comparison of HPLC and LC-MS/MS for the analysis of lysine butyrate. It outlines typical performance benchmarks, detailed experimental protocols, and a standard workflow for cross-method validation, providing researchers, scientists, and drug development professionals with the data needed to select the appropriate analytical technique.

Quantitative Performance Comparison

The choice between HPLC and LC-MS for analyzing lysine butyrate is often dictated by the assay's specific needs. While HPLC can offer a robust and cost-effective solution for routine analyses, LC-MS provides superior sensitivity and specificity, making it the ideal choice for detecting trace levels and for analysis in complex biological matrices.[1] The table below summarizes typical performance parameters for the quantification of lysine and its metabolites by HPLC with fluorescence or UV detection and LC-tandem Mass Spectrometry (LC-MS/MS). The data presented are representative values derived from various validation studies.[1]

Performance Parameter	HPLC with UV/Fluorescence Detection	LC-MS/MS
Linearity (R²)	≥ 0.999[1]	> 0.99[1][2]
Accuracy (% Recovery)	92% (± 2%) - 102.0%[1][3][4]	80.4% - 104.5%[1][5]
Precision (% RSD)	< 2.0%[1]	< 15%[1]
Limit of Detection (LOD)	< 1.24 µM[3][4]	1.6 - 15 nM[1][2]
Limit of Quantitation (LOQ)	< 4.14 µM[3][4]	6.1 - 25.33 nM[1][2]
Selectivity	Good	Excellent[1]
Matrix Effect	Low to Moderate	Can be significant, requires careful management[1]
Cost	Lower	Higher[1]
Throughput	High	Moderate to High[1]

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of lysine-related compounds by HPLC and LC-MS/MS.

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection

This protocol is based on a validated method for lysine quantification in biological samples, which would be adapted for lysine butyrate.[3][6] Derivatization is required as lysine and its derivatives often lack a native chromophore for UV absorbance or fluorescence.

• Sample Preparation & Derivatization:

  • Prepare samples in an appropriate buffer (e.g., phosphate-buffered saline for biological mimics or Li₂CO₃ buffer).[3]

  • For derivatization, mix the sample with a derivatizing agent such as o-phthalaldehyde (B127526) (OPA) in the presence of a thiol (e.g., 3-mercaptopropionic acid) to yield a fluorescent product.

  • Incubate the mixture for a short, controlled period (e.g., 1-2 minutes) at room temperature before injection.

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system equipped with a fluorescence detector.[3]

  • Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: Acetonitrile (B52724).

  • Mobile Phase B: Sodium acetate (B1210297) buffer with tetrahydrofuran.

  • Gradient Elution: A gradient program designed to separate the derivatized lysine butyrate from other sample components.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: Fluorescence detector set to appropriate excitation and emission wavelengths for the OPA-derivatized analyte (e.g., Ex: 340 nm, Em: 455 nm).

  • Injection Volume: 20 µL.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol outlines a highly sensitive and selective method suitable for quantifying lysine butyrate in complex matrices like plasma.[2]

• Sample Preparation:

  • Perform a protein precipitation step for plasma samples by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard (e.g., isotopically labeled lysine butyrate).

  • Vortex and centrifuge the samples at high speed (e.g., 18,000 x g) to pellet the precipitated proteins.[7]

  • Collect the supernatant, evaporate to dryness under nitrogen, and reconstitute in the initial mobile phase.[8]

• LC Conditions:

  • LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UPLC) system.

  • Column: ACQUITY UPLC BEH C18 column (e.g., 2.1 × 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% formic acid in water.[2]

  • Mobile Phase B: 100% acetonitrile with 0.1% formic acid.[2]

  • Gradient Elution: A typical gradient might start at 2% B, ramp to 60-90% B over several minutes, hold, and then re-equilibrate.[2]

  • Flow Rate: 0.4 - 0.8 mL/min.[2]

  • Column Temperature: 40°C.

  • Injection Volume: 5 - 10 µL.[2]

• MS/MS Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., ABSciex 5500 Qtrap).[2]

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[2]

  • Ion Spray Voltage: 5.5 kV.[2]

  • Source Temperature: 650°C.[2]

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions would be optimized for both lysine butyrate and its internal standard.

Methodology and Workflow Visualization

A cross-validation workflow is critical to ensure that an analytical method is reliable and that its performance is well-understood. The following diagram illustrates a typical workflow for the cross-validation of HPLC and LC-MS/MS methods for lysine butyrate analysis.

Cross-validation workflow for HPLC and LC-MS/MS methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Simultaneous detection of lysine metabolites by a single LC–MS/MS method: monitoring lysine degradation in mouse plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of a Simple HPLC-Based Method for Lysine Quantification for Ruminant Nutrition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of a Simple HPLC-Based Method for Lysine Quantification for Ruminant Nutrition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry | PLOS One [journals.plos.org]
• 8. Identification and Verification of Lysine Propionylation and Butyrylation in Yeast Core Histones Using PTMap Software - PMC [pmc.ncbi.nlm.nih.gov]

Replicating Published Findings on Butyrate's Anti-Cancer Effects: A Comparative Guide

This guide provides a comprehensive overview of the anti-cancer effects of butyrate (B1204436), with a focus on its action as a histone deacetylase (HDAC) inhibitor. The information presented is intended for researchers, scientists, and drug development professionals interested in replicating and expanding upon these findings.

Data Presentation: Comparative Effects of Sodium Butyrate on Cancer Cells

The anti-proliferative and pro-apoptotic effects of sodium butyrate have been observed in various cancer cell lines, particularly in colorectal cancer. The following tables summarize key quantitative data from published studies.

Table 1: Half-maximal Inhibitory Concentration (IC50) of Sodium Butyrate in Colorectal Cancer Cell Lines

Cell Line	Time Point	IC50 (mM)	Reference
HCT-116	24h	1.14	[2]
48h	0.83	[2]
72h	0.86	[2]
HT-29	48h	2.42	[2]
72h	2.15	[2]
Caco-2	72h	2.15	[2]

Table 2: Effects of Sodium Butyrate on Cell Viability, Apoptosis, and Gene Expression in HCT-116 Colorectal Cancer Cells

Treatment Concentration (mM)	Effect on Cell Viability	Effect on Apoptosis	Key Gene Expression Changes	Reference
5	Significant reduction	Induction of nuclear condensation and fragmentation	Increased expression of pro-apoptotic genes (BAX, CASP3, PUMA); Decreased expression of anti-apoptotic (BCL-2, MCL-1) and cell division (PCNA, Ki-67) genes	[3]
10	Dose-dependent reduction	Increased apoptosis detected by flow cytometry	Modulation of ERK and sphingosine (B13886) kinase 2 pathways	[4]
20	Further reduction	-	-	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. Below are protocols for key experiments used to assess the anti-cancer effects of butyrate.

Cell Viability Assay (MTT Assay)

Objective: To determine the effect of a compound on the metabolic activity and viability of cells.

Materials:

• Cancer cell lines (e.g., HCT-116, HT-29, Caco-2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sodium Butyrate solution (sterile-filtered)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Treat the cells with various concentrations of sodium butyrate (e.g., 0, 1, 2, 5, 10, 20 mM) for the desired time periods (e.g., 24, 48, 72 hours).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Apoptosis Assay (Flow Cytometry with Annexin V/Propidium Iodide Staining)

Objective: To quantify the percentage of cells undergoing apoptosis.

Materials:

• Treated and untreated cancer cells

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Harvest cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Live cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic/necrotic cells are both Annexin V and PI positive.

Mandatory Visualization

Signaling Pathways and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate key mechanisms of butyrate's anti-cancer action and a typical experimental workflow.

Caption: Butyrate's anti-cancer mechanism via HDAC inhibition.

Caption: General experimental workflow for assessing anti-cancer effects.

References

• 1. nutritionaloutlook.com [nutritionaloutlook.com]
• 2. Epigenetic regulation of neurogenesis - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Sodium butyrate in both prevention and supportive treatment of colorectal cancer [frontiersin.org]

A Comparative Guide to the Cellular Metabolomics of Lysine Butyrate and Other Short-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the metabolic effects of lysine (B10760008) butyrate (B1204436) versus other common short-chain fatty acids (SCFAs) such as sodium butyrate, propionate, and acetate (B1210297). While direct comparative cellular metabolomics data for lysine butyrate is limited in publicly available literature, this document synthesizes pharmacokinetic data and known metabolic pathways to offer a comprehensive overview for research and development purposes.

Executive Summary

Lysine butyrate is a salt composed of the essential amino acid lysine and the short-chain fatty acid butyrate. Emerging pharmacokinetic data suggests that this formulation may offer advantages in terms of butyrate bioavailability compared to other forms like sodium butyrate and tributyrin (B1683025). The metabolic impact of lysine butyrate at a cellular level is hypothesized to be a combination of the effects of both butyrate and lysine, potentially leading to unique metabolic reprogramming compared to other SCFAs. Butyrate is a well-known histone deacetylase (HDAC) inhibitor and a primary energy source for colonocytes, while lysine plays a crucial role in protein synthesis and can be catabolized to enter the tricarboxylic acid (TCA) cycle. The co-delivery of these two molecules could have synergistic effects on cellular energy metabolism and signaling pathways.

Comparative Pharmacokinetics

A recent human clinical study provides the most direct quantitative comparison of different butyrate formulations. The study compared the pharmacokinetic profiles of lysine butyrate, sodium butyrate, and tributyrin after oral ingestion.

Table 1: Comparative Pharmacokinetics of Butyrate Formulations [1][2]

Pharmacokinetic Parameter	Lysine Butyrate	Sodium Butyrate	Tributyrin
Peak Plasma Concentration (Cmax)	4.53 µg/mL	2.51 µg/mL	0.91 µg/mL
Time to Peak Concentration (Tmax)	20.0 min	22.5 min	51.5 min
Area Under the Curve (AUC)	189 µg/mL/min	144 µg/mL/min	108 µg/mL/min

Data from a randomized, three-arm, crossover clinical study in ten healthy men.[2]

These findings indicate that lysine butyrate results in a significantly higher and faster elevation of butyrate levels in the bloodstream compared to sodium butyrate and tributyrin.[1] This enhanced bioavailability may lead to more pronounced systemic effects.

Cellular Metabolism of Butyrate and Other SCFAs

Butyrate, propionate, and acetate are the most abundant SCFAs produced by gut microbial fermentation of dietary fiber. They play crucial roles in cellular metabolism and signaling.

Table 2: Comparative Metabolic Functions of Common SCFAs

Metabolic Function	Butyrate	Propionate	Acetate
Primary Energy Source	Preferred energy source for colonocytes.[3]	Primarily utilized by the liver for gluconeogenesis.[4]	Enters systemic circulation and is used by peripheral tissues.[4]
HDAC Inhibition	Most potent inhibitor among SCFAs.[3]	Weaker inhibitor than butyrate.[5]	Weaker inhibitor than butyrate.[5]
GPCR Signaling	Binds to GPR41 and GPR109A.[3]	Binds to GPR41 and GPR43.[3]	Preferentially binds to GPR43.[3]
Key Metabolic Pathways	Beta-oxidation in mitochondria, histone acetylation.[3]	Gluconeogenesis in the liver.[4]	Substrate for lipogenesis and cholesterol synthesis.

The Potential Metabolic Contribution of Lysine

The lysine component of lysine butyrate is an essential amino acid with its own distinct metabolic and signaling roles. Upon dissociation, lysine can independently influence cellular processes.

Key Metabolic Roles of Lysine:

• Protein Synthesis: As a fundamental building block of proteins, lysine availability is critical for cell growth and proliferation.

• TCA Cycle Intermediate: Lysine can be catabolized through several pathways, ultimately yielding acetyl-CoA, which enters the TCA cycle for energy production.[6]

• Carnitine Synthesis: Lysine is a precursor for the synthesis of carnitine, which is essential for the transport of fatty acids into the mitochondria for beta-oxidation.

• Signaling Pathways: Lysine has been shown to activate the mTORC1 pathway, a central regulator of cell growth and metabolism.[7]

The co-administration of lysine with butyrate could therefore lead to a unique metabolic phenotype where cells have an enhanced supply of both a primary energy substrate (butyrate) and an anaplerotic substrate for the TCA cycle (from lysine), alongside influences on key growth signaling pathways.

Experimental Protocols

General Protocol for In Vitro SCFA Treatment and Metabolite Extraction

• Cell Culture:

  • Select an appropriate cell line (e.g., Caco-2 for intestinal epithelium, HepG2 for hepatocytes).

  • Culture cells to 80-90% confluency in standard growth medium.

• SCFA Treatment:

  • Prepare stock solutions of lysine butyrate, sodium butyrate, sodium propionate, and sodium acetate in the appropriate cell culture medium.

  • Treat cells with equimolar concentrations of each SCFA for a defined period (e.g., 24 hours). Include an untreated control.

• Metabolite Extraction:

  • Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Quench metabolism by adding a pre-chilled extraction solvent (e.g., 80% methanol).

  • Scrape the cells and collect the cell lysate into a microcentrifuge tube.

  • Centrifuge at high speed at 4°C to pellet cell debris.

  • Collect the supernatant containing the metabolites for analysis.

Protocol for SCFA Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from established methods for SCFA analysis.

• Sample Preparation and Derivatization:

  • To an aliquot of the metabolite extract, add an internal standard solution (e.g., deuterated butyrate).

  • Acidify the sample to protonate the SCFAs.

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., diethyl ether).

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Derivatize the dried residue to increase volatility and improve chromatographic separation. A common derivatizing agent is N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or similar.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 1 minute, ramp to 300°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Scan or Selected Ion Monitoring (SIM) for targeted analysis.

Visualizations

Signaling Pathways

Caption: Comparative signaling pathways of lysine butyrate and other SCFAs.

Experimental Workflow

Caption: Experimental workflow for comparative metabolomics of SCFA-treated cells.

Logical Relationships

Caption: Logical relationships of lysine butyrate's potential metabolic impact.

References

• 1. nutritionaloutlook.com [nutritionaloutlook.com]
• 2. scholarworks.uark.edu [scholarworks.uark.edu]
• 3. Butyrate: A Double-Edged Sword for Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Butyrate and Propionate Protect against Diet-Induced Obesity and Regulate Gut Hormones via Free Fatty Acid Receptor 3-Independent Mechanisms | PLOS One [journals.plos.org]
• 5. Butyrate directly decreases human gut lamina propria CD4 T cell function through histone deacetylase (HDAC) inhibition and GPR43 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lysine Metabolism: Pathways, Regulation, and Biological Significance - Creative Proteomics [creative-proteomics.com]
• 7. mTORC1 Mediates Lysine-Induced Satellite Cell Activation to Promote Skeletal Muscle Growth - PMC [pmc.ncbi.nlm.nih.gov]

Validating the therapeutic potential of lysine butyrate in different disease models.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of lysine (B10760008) butyrate's performance against other butyrate (B1204436) formulations and alternative therapies in various disease models. The information is compiled from preclinical and clinical studies to assist in evaluating its therapeutic potential.

Executive Summary

Butyrate, a short-chain fatty acid produced by gut microbial fermentation of dietary fiber, is a key molecule in maintaining intestinal homeostasis and has demonstrated therapeutic promise in a range of diseases. Lysine butyrate, a salt form of butyrate, offers potential advantages in terms of palatability and delivery. This guide delves into the comparative pharmacokinetics and therapeutic efficacy of lysine butyrate in inflammatory diseases, cancer, and metabolic disorders, supported by experimental data and protocols.

Pharmacokinetic Profile: Lysine Butyrate vs. Other Butyrate Formulations

A key factor in the therapeutic efficacy of any compound is its pharmacokinetic profile, which dictates its absorption, distribution, metabolism, and excretion. A recent human clinical trial directly compared the pharmacokinetic parameters of lysine butyrate, sodium butyrate, and tributyrin (B1683025) (a prodrug of butyrate).

Table 1: Pharmacokinetic Comparison of Butyrate Formulations in Healthy Men [1][2][3]

Parameter	Lysine Butyrate	Sodium Butyrate	Tributyrin
Maximum Concentration (Cmax)	4.53 ± 7.56 µg/mL	2.51 ± 4.13 µg/mL	0.91 ± 1.65 µg/mL
Time to Maximum Concentration (Tmax)	20.0 ± 0.0 min	22.5 ± 7.91 min	51.5 ± 21.7 min
Area Under the Curve (AUC)	189 ± 306 µg/mL/min	144 ± 214 µg/mL/min	108 ± 190 µg/mL/min

Data are presented as mean ± standard deviation. Each product delivered 786 mg of butyric acid.

The data clearly indicates that lysine butyrate and sodium butyrate exhibit greater bioavailability and more rapid systemic appearance compared to tributyrin.[1][3] Lysine butyrate demonstrated the highest peak plasma concentration (Cmax) and the fastest time to reach it (Tmax).[1][2][3] One report highlighted that lysine butyrate achieved a 500% greater Cmax than tributyrin and a 180% greater Cmax than sodium butyrate.[4] This suggests that for applications requiring rapid and high systemic levels of butyrate, lysine butyrate may be a superior choice.

Experimental Protocol: Human Pharmacokinetic Study

Objective: To compare the pharmacokinetic parameters of lysine butyrate, sodium butyrate, and tributyrin.

Study Design: A randomized, three-arm, crossover clinical trial was conducted with ten healthy men.

Intervention: Participants ingested a single dose of each butyrate product, delivering a total of 786 mg of butyric acid, on separate visits.[1][2][3]

Data Collection: Serum butyrate concentrations were measured at baseline and at 20, 45, 90, 150, and 210 minutes post-ingestion.

Pharmacokinetic Analysis: The area under the curve (AUC), maximum concentration (Cmax), and time to maximum concentration (Tmax) were calculated from the serum concentration-time data.[1][2][3]

Figure 1: Experimental workflow for the comparative pharmacokinetic study.

Therapeutic Potential in Disease Models

While direct head-to-head efficacy studies of lysine butyrate against other treatments are limited, we can infer its potential by examining the effects of other butyrate salts in various disease models.

Inflammatory Bowel Disease (IBD)

Butyrate is a primary energy source for colonocytes and has well-documented anti-inflammatory properties, making it a promising therapeutic agent for IBD.[5]

Table 2: Efficacy of Butyrate in Experimental Colitis Models

Treatment	Model	Key Findings
Sodium Butyrate	DSS-induced colitis in mice	Alleviated gut inflammation, reduced leakiness of colonic epithelium by restoring tight-junction proteins.[6][7]
Sodium Butyrate	DSS-induced colitis in mice	Decreased Disease Activity Index (DAI), restored colon length.[8]
Butyrate (general)	DSS-induced colitis in mice	Effectively alleviated UC symptoms including bloody stools, weight loss, and colon shortening.[9]
Sodium Butyrate + 5-ASA	Refractory distal ulcerative colitis in humans	Marked clinical and endoscopical improvement.[10]

Studies have shown that oral supplementation with sodium butyrate can decrease colitis scores and prevent body weight loss in mouse models of colitis.[5] Furthermore, in a clinical setting, the combination of sodium butyrate with the standard IBD drug mesalamine (5-ASA) has shown synergistic effects in improving symptoms and endoscopic appearance in patients with ulcerative colitis.[11] Given the superior pharmacokinetic profile of lysine butyrate, it is plausible that it could offer at least comparable, if not enhanced, therapeutic benefits in IBD.

Objective: To induce colitis in mice to model human ulcerative colitis and evaluate the therapeutic effect of butyrate.

Model: Dextran sulfate (B86663) sodium (DSS) is administered to mice in their drinking water (typically 2.5-5% solution) for a period of 5-7 days to induce acute colitis.[12][13] Chronic colitis can be induced by repeated cycles of DSS administration.[13]

Treatment: Sodium butyrate is often administered in the drinking water (e.g., 0.5% solution) or via oral gavage at varying concentrations (e.g., 300, 600, 1200 mg/kg).[6][9]

Assessment: Disease activity is monitored daily by scoring for weight loss, stool consistency, and rectal bleeding. At the end of the experiment, colon length is measured, and histological analysis of the colon is performed to assess inflammation and tissue damage.[6][8][9]

Figure 2: General experimental workflow for the DSS-induced colitis model.

Cancer

Butyrate has been shown to inhibit the proliferation and induce apoptosis in various cancer cell lines, particularly colorectal cancer cells.[14] Its primary mechanism of action is through the inhibition of histone deacetylases (HDACs), leading to changes in gene expression that promote cell cycle arrest and cell death.

Table 3: Anti-Cancer Effects of Butyrate in Colorectal Cancer Cell Lines

Cell Line	Treatment	Key Findings
HCT116	Sodium Butyrate	Inhibited cell proliferation and induced apoptosis in a dose-dependent manner.[14]
HCT116, SW480, HCT-8	Sodium Butyrate + Oxaliplatin (B1677828)	Synergistic effect in inhibiting cell proliferation, migration, and invasion.[15]
Multiple CRC cell lines	Butyrate	Inhibited glycolysis, a key metabolic pathway in cancer cells.[16]

In vitro studies have demonstrated that sodium butyrate can synergize with conventional chemotherapy drugs like oxaliplatin to enhance their anti-cancer effects in colorectal cancer cells.[15] The superior bioavailability of lysine butyrate could potentially translate to a more potent anti-cancer effect in vivo.

Objective: To assess the effect of butyrate on the viability and proliferation of cancer cells.

Method: Cancer cell lines (e.g., HCT116) are cultured in the presence of varying concentrations of butyrate for different time points (e.g., 24, 48, 72 hours).

Assays:

• MTT or CCK-8 Assay: To measure cell viability and proliferation.

• Flow Cytometry: To analyze apoptosis by staining with Annexin V and propidium (B1200493) iodide.

• Western Blotting: To detect changes in the expression of proteins involved in cell cycle regulation and apoptosis (e.g., p21, caspases).

Figure 3: Simplified signaling pathway of butyrate's anti-cancer effects.

Metabolic Disorders

Butyrate has also been investigated for its role in metabolic health, with studies suggesting it can improve insulin (B600854) sensitivity and glucose homeostasis.

Table 4: Comparative Effects of Sodium Butyrate and Metformin (B114582) in a Type 2 Diabetes Rat Model [17]

Parameter	Sodium Butyrate (400 mg/kg)	Metformin (150 mg/kg)
Plasma Glucose	Significantly reduced	Significantly reduced
HbA1c	Significantly reduced	Significantly reduced
Insulin Resistance	Significantly reduced	Significantly reduced
Dyslipidemia	Significantly reduced	Significantly reduced

A comparative study in a rat model of type 2 diabetes found that sodium butyrate treatment significantly reduced plasma glucose, HbA1c, insulin resistance, and dyslipidemia, with effects comparable to the first-line anti-diabetic drug metformin.[17] These findings suggest that butyrate, and potentially lysine butyrate due to its favorable pharmacokinetics, could be a valuable therapeutic agent for metabolic disorders. In another study, butyrate was shown to reduce glucose consumption in both normal and malignant cells.[16]

Objective: To measure the effect of a compound on glucose uptake in cells.

Method: Cells (e.g., muscle cells, adipocytes) are treated with the test compound (e.g., butyrate, metformin). Radiolabeled glucose (e.g., ³H-2-deoxy-D-glucose) is then added to the culture medium.

Measurement: After a defined incubation period, the cells are lysed, and the amount of intracellular radioactivity is measured using a scintillation counter. This provides a direct measure of glucose uptake.

Conclusion

The available evidence suggests that lysine butyrate is a promising therapeutic agent with a superior pharmacokinetic profile compared to other butyrate formulations like sodium butyrate and tributyrin. While direct comparative efficacy data is still emerging, the well-documented therapeutic effects of butyrate in preclinical models of inflammatory diseases, cancer, and metabolic disorders, coupled with the enhanced bioavailability of lysine butyrate, strongly support its further investigation and development as a novel therapeutic. Future studies should focus on head-to-head comparisons of lysine butyrate with existing therapies in relevant disease models to fully elucidate its therapeutic potential.

References

• 1. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 2. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 3. researchgate.net [researchgate.net]
• 4. nutritionaloutlook.com [nutritionaloutlook.com]
• 5. Gut Microbial Metabolite Butyrate and Its Therapeutic Role in Inflammatory Bowel Disease: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Butyrate Treatment of DSS-Induced Ulcerative Colitis Affects the Hepatic Drug Metabolism in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Butyrate Treatment of DSS-Induced Ulcerative Colitis Affects the Hepatic Drug Metabolism in Mice [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. Butyrate ameliorates DSS-induced ulcerative colitis in mice by facilitating autophagy in intestinal epithelial cells and modulating the gut microbiota through blocking the PI3K-AKT-mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Topical treatment of refractory distal ulcerative colitis with 5-ASA and sodium butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Butyrate Therapy for Treatment-Resistant Ulcerative Colitis: A Case Study | Nutritional Medicine Institute [nmi.health]
• 12. Effect of DSS-Induced Ulcerative Colitis and Butyrate on the Cytochrome P450 2A5: Contribution of the Microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 13. yeasenbio.com [yeasenbio.com]
• 14. mdpi.com [mdpi.com]
• 15. Synergistic effect of sodium butyrate and oxaliplatin on colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Butyrate and Metformin Affect Energy Metabolism Independently of the Metabolic Phenotype in the Tumor Therapy Model - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Sodium butyrate reduces insulin-resistance, fat accumulation and dyslipidemia in type-2 diabetic rat: A comparative study with metformin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Neuroprotective Effects of Lysine Butyrate and Other HDAC Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuroprotective properties of lysine (B10760008) butyrate (B1204436) against other well-established histone deacetylase (HDAC) inhibitors, namely sodium butyrate, valproic acid (VPA), and trichostatin A (TSA). The information presented is collated from preclinical studies to assist in the evaluation of these compounds for further research and development in the context of neurodegenerative diseases.

Executive Summary

Lysine butyrate, a salt of the short-chain fatty acid butyrate and the amino acid lysine, is emerging as a potential neuroprotective agent. Its primary mechanism of action is believed to be through the inhibition of histone deacetylases (HDACs), a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. Dysregulation of HDAC activity has been implicated in the pathology of several neurodegenerative disorders. This guide benchmarks the neuroprotective profile of lysine butyrate against other known HDAC inhibitors, providing available quantitative data, outlining experimental methodologies, and visualizing key cellular pathways.

Comparative Analysis of Neuroprotective Compounds

The neuroprotective effects of lysine butyrate and other HDAC inhibitors are attributed to several shared mechanisms, including the modulation of gene expression, reduction of neuroinflammation, and inhibition of apoptotic pathways.

Lysine Butyrate and Sodium Butyrate: As sources of the active moiety, butyrate, both compounds are pan-HDAC inhibitors. A recent pharmacokinetic study demonstrated that lysine butyrate and sodium butyrate exhibit greater bioavailability and more rapid systemic appearance compared to tributyrin, another butyrate prodrug.[1][2] Specifically, lysine butyrate showed a significantly higher maximum plasma concentration (Cmax) compared to both sodium butyrate and tributyrin, suggesting it may achieve therapeutic concentrations more effectively.[3]

Valproic Acid (VPA): A well-established anticonvulsant and mood stabilizer, VPA is also a known HDAC inhibitor with demonstrated neuroprotective effects in various models of neuronal injury.[4]

Trichostatin A (TSA): A potent and specific reversible inhibitor of class I and II HDACs, TSA is a valuable research tool for studying the role of histone acetylation in cellular processes, including neuroprotection.

Quantitative Data Presentation

The following tables summarize quantitative data from various studies to provide a comparative overview of the pharmacokinetic parameters and neuroprotective efficacy of these compounds.

Table 1: Pharmacokinetic Comparison of Butyrate Formulations

Compound	Cmax (µg/mL)	Tmax (min)	AUC0-210 (µg/mL/min)	Bioavailability Comparison	Reference
Lysine Butyrate	4.53 ± 7.56	20.0 ± 0.0	189 ± 306	Significantly greater than Tributyrin	[1][2]
Sodium Butyrate	2.51 ± 4.13	22.5 ± 7.91	144 ± 214	Significantly greater than Tributyrin	[1][2]
Tributyrin	0.91 ± 1.65	51.5 ± 21.7	108 ± 190	Lower than Lysine Butyrate and Sodium Butyrate	[1][2]

Data from a randomized, three-arm, crossover clinical trial in ten male participants. Each product delivered 786 mg of butyric acid.[1][2]

Table 2: Comparative Neuroprotective Efficacy of HDAC Inhibitors

Compound	Model System	Neuroprotective Effect	Key Findings	Reference
Sodium Butyrate	Purified rat retinal ganglion cells	Increased cell survival to 188% of control at 0.1 mM	Delayed spontaneous cell death	[5]
Valproic Acid	Purified rat retinal ganglion cells	Increased cell survival to 163% of control at 0.1 mM	Delayed spontaneous cell death	[5]
Trichostatin A	Purified rat retinal ganglion cells	No significant effect on cell survival at 0.5-1.0 nM; toxic at ≥5 nM	Not neuroprotective in this model	[5]
Sodium Butyrate	SH-SY5Y cells (TNF-α induced)	Attenuated cell death, inhibited NO production, and decreased iNOS and COX-2 expression	Suppressed neuroinflammation and apoptosis	[6]
Valproic Acid	Middle-aged female rats (ischemic stroke)	Reduced infarct volume and improved sensory-motor function	Potent anti-inflammatory effects	[7]

Signaling Pathways and Experimental Workflows

The neuroprotective effects of these HDAC inhibitors are mediated through complex signaling cascades. The diagrams below, generated using Graphviz, illustrate these pathways and a general experimental workflow for assessing neuroprotection.

Signaling pathway of HDAC inhibitors in neuroprotection.

Experimental workflow for in vitro neuroprotection assays.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Neuroprotection Assay in SH-SY5Y Cells

This protocol outlines a general procedure for assessing the neuroprotective effects of HDAC inhibitors against a neurotoxin in the SH-SY5Y human neuroblastoma cell line.[8][9]

• Cell Culture: Culture SH-SY5Y cells in a suitable medium (e.g., DMEM/F12 supplemented with 10% FBS and 1% penicillin-streptomycin) at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells in 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compound (e.g., lysine butyrate, valproic acid, trichostatin A) for 2 hours.

• Induction of Neurotoxicity: Induce neuronal damage by adding a neurotoxin such as hydrogen peroxide (H₂O₂) (e.g., 100 µM) or 1-methyl-4-phenylpyridinium (MPP+) to the culture medium.

• Incubation: Incubate the cells for an additional 24 hours.

• Cell Viability Assessment (MTT Assay):

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Aspirate the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control group.

Western Blot Analysis for Apoptotic Proteins

This protocol describes the detection of key apoptotic proteins such as Bcl-2, Bax, and cleaved Caspase-3 by Western blotting.[10][11][12]

• Protein Extraction: Lyse the treated cells with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on a 12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against Bcl-2, Bax, cleaved Caspase-3, and a loading control (e.g., β-actin).

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities and normalize to the loading control.

Quantitative Real-Time PCR (qRT-PCR) for BDNF Gene Expression

This protocol details the measurement of Brain-Derived Neurotrophic Factor (BDNF) mRNA levels.[13][14]

• RNA Extraction: Extract total RNA from the treated cells using a suitable RNA isolation kit.

• cDNA Synthesis: Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit.

• qRT-PCR: Perform quantitative real-time PCR using a thermal cycler with specific primers for BDNF and a housekeeping gene (e.g., GAPDH). A typical reaction mixture includes cDNA template, forward and reverse primers, and a SYBR Green master mix.

• Data Analysis: Calculate the relative expression of the BDNF gene using the 2^-ΔΔCt method, normalizing to the expression of the housekeeping gene.

Conclusion

Lysine butyrate demonstrates favorable pharmacokinetic properties compared to other butyrate formulations, suggesting it may be an efficient delivery form of the neuroprotective agent butyrate. All the discussed HDAC inhibitors, with the exception of TSA in the specific retinal ganglion cell model, exhibit neuroprotective effects through common mechanisms involving the epigenetic regulation of genes associated with inflammation, apoptosis, and neuronal survival. The choice of a specific HDAC inhibitor for therapeutic development will likely depend on the specific neuropathological context, desired pharmacokinetic profile, and long-term safety considerations. Further direct comparative studies are warranted to definitively establish the relative neuroprotective efficacy of lysine butyrate against other HDAC inhibitors in various models of neurodegenerative diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 3. nutritionaloutlook.com [nutritionaloutlook.com]
• 4. Synergistic neuroprotective effects of lithium and valproic acid or other histone deacetylase inhibitors in neurons: roles of glycogen synthase kinase-3 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Histone deacetylase inhibitors sodium butyrate and valproic acid delay spontaneous cell death in purified rat retinal ganglion cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuroprotective Effects of Sodium Butyrate through Suppressing Neuroinflammation and Modulating Antioxidant Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The histone deacetylase inhibitor, sodium butyrate, exhibits neuroprotective effects for ischemic stroke in middle-aged female rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. 2.11. Neuroprotection Studies in the SH-SY5Y Human Neuroblastoma Cell Line [bio-protocol.org]
• 10. Apoptosis western blot guide | Abcam [abcam.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. propectinlife.com [propectinlife.com]

Independent Verification of Lysine Butyrate's Pharmacokinetic Profile: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic (PK) profile of lysine (B10760008) butyrate (B1204436) against other butyrate delivery systems, supported by experimental data. The following sections detail the comparative pharmacokinetics, the experimental protocols used in key studies, and the primary signaling pathways through which butyrate exerts its biological effects.

Comparative Pharmacokinetic Data

The systemic absorption and availability of butyrate are critical for its therapeutic efficacy. The following table summarizes the key pharmacokinetic parameters of lysine butyrate compared to sodium butyrate and tributyrin (B1683025), as determined in a randomized, crossover clinical trial. All products delivered an equivalent of 786 mg of butyric acid.[1][2]

Prodrug	Cmax (µg/mL)	Tmax (min)	AUC (0-210 min) (µg/mL/min)
Lysine Butyrate (LysB)	4.53 ± 7.56	20.0 ± 0.0	189 ± 306
Sodium Butyrate (NaB)	2.51 ± 4.13	22.5 ± 7.91	144 ± 214
Tributyrin (TB)	0.91 ± 1.65	51.5 ± 21.7	108 ± 190

Data presented as Mean ± SD.[1]

Key Observations:

• Higher Bioavailability with Butyrate Salts : Lysine butyrate and sodium butyrate demonstrated significantly greater bioavailability compared to tributyrin, as indicated by their higher maximum concentration (Cmax) and area under the curve (AUC) values.[1][2]

• Faster Absorption of Butyrate Salts : Lysine butyrate and sodium butyrate reached peak plasma concentrations (Tmax) more rapidly than tributyrin.[1][2]

• Lysine Butyrate Profile : Lysine butyrate exhibited the highest peak concentration and area under the curve, suggesting it may be the most efficient of the three for systemic butyrate delivery.[1][3]

Alternative Butyrate Delivery Systems

While direct comparative pharmacokinetic data against lysine butyrate is limited, other prodrugs and delivery systems have been developed to enhance butyrate's therapeutic potential.

• 4-Phenylbutyrate (B1260699) : This compound is a pro-drug that is metabolized to phenylacetate.[4] Under fasting conditions, a single 5g oral dose results in a Cmax of 195-218 mcg/mL within 1 hour.[3] Its half-life is approximately 0.77 hours.[3] Pre-breakfast administration has been shown to significantly increase plasma levels of 4-phenylbutyrate.[5]

• Butyrylated Starch : This delivery system is designed for targeted release of butyrate in the colon.[6][7] Studies in humans have shown that butyrylated starch effectively delivers butyrate to the large bowel, with approximately 57.2% of the ingested esterified butyrate being released in the colon.[8][9] This method focuses on local rather than systemic butyrate delivery.

Experimental Protocols

The data presented for lysine butyrate, sodium butyrate, and tributyrin was obtained from a randomized, single-blinded, three-arm, crossover clinical trial.

Study Design:

• Participants : Ten healthy men (mean age 29.1 ± 10.4 years).

• Intervention : Participants completed three testing visits, receiving a single dose of either lysine butyrate, sodium butyrate, or tributyrin at each visit. Each product delivered a total of 786 mg of butyric acid.

• Pharmacokinetic Analysis : Blood samples were collected at baseline (pre-ingestion) and at 20, 45, 90, 150, and 210 minutes post-ingestion. Serum butyrate concentrations were measured to determine pharmacokinetic parameters.

• Parameters Calculated :

  • Cmax : Maximum observed serum concentration.

  • Tmax : Time to reach Cmax.

  • AUC (Area Under the Curve) : Total drug exposure over the 210-minute period.[2][8]

Mandatory Visualizations

Butyrate Signaling Pathways

Butyrate exerts its biological effects through two primary mechanisms: the inhibition of histone deacetylases (HDACs) and the activation of G-protein coupled receptors (GPCRs).

Butyrate's HDAC Inhibition Pathway.

Butyrate's GPCR Signaling Pathway.

Experimental Workflow

The following diagram illustrates the workflow of the comparative pharmacokinetic study.

Workflow of the comparative pharmacokinetic study.

References

• 1. Inhibition of histone deacetylase activity by butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. articles.mercola.com [articles.mercola.com]
• 4. researchgate.net [researchgate.net]
• 5. Influence of food on pharmacokinetics and pharmacodynamics of 4-phenylbutyrate in patients with urea cycle disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Butyrate esterified to starch is released in the human gastrointestinal tract [ouci.dntb.gov.ua]
• 7. Butyrylated starch is less susceptible to enzymic hydrolysis and increases large-bowel butyrate more than high-amylose maize starch in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Butyrate esterified to starch is released in the human gastrointestinal tract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Differential Impact of Lysine Butyrate on Cancer Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Lysine (B10760008) butyrate (B1204436), a salt of the short-chain fatty acid butyrate, has emerged as a promising anti-cancer agent due to its primary mechanism as a histone deacetylase (HDAC) inhibitor. By inhibiting HDACs, lysine butyrate alters chromatin structure and gene expression, leading to cell cycle arrest, induction of apoptosis, and suppression of proliferation in various cancer cells.[1][2][3] This guide provides a comparative analysis of the effects of lysine butyrate on different cancer cell lines, supported by experimental data and detailed methodologies to aid in research and drug development.

Quantitative Comparison of Lysine Butyrate's Effects

The sensitivity of cancer cell lines to lysine butyrate varies, as demonstrated by differences in their half-maximal inhibitory concentration (IC50) values and the extent of apoptosis induction. The following tables summarize the quantitative data from various studies.

Table 1: IC50 Values of Butyrate in Various Cancer Cell Lines

Cell Line	Cancer Type	Time Point (hours)	IC50 (mM)	Reference
HCT-116	Colon Cancer	24	1.14	[4]
48	0.83	[4]
72	0.86	[4]
HT-29	Colon Cancer	48	2.42	[4]
72	2.15	[4]
Caco-2	Colon Cancer	72	2.15	[4]
AsPC-1	Pancreatic Cancer	24	~0.01	[5][6]
PA-TU-8902	Pancreatic Cancer	24	Not specified, but apoptosis was maximal at this line	[7]
CFPAC-1	Pancreatic Cancer	24	Not specified	[7]
CAPAN-1	Pancreatic Cancer	24	10.56 µM (lowest IC50 among tested pancreatic lines)	[7]
MCF-7	Breast Cancer	72	<2.5 (85-90% inhibition at 2.5 mM)	[8]
T47D	Breast Cancer	72	<2.5 (85-90% inhibition at 2.5 mM)	[8]
MDA-MB-231	Breast Cancer	72	<2.5 (85-90% inhibition at 2.5 mM)	[8]
BT20	Breast Cancer	72	<2.5 (85-90% inhibition at 2.5 mM)	[8]
DU-145	Prostate Cancer	24	Not specified, but viability decreased to 53% at 1 mg/ml	[9]
LNCaP	Prostate Cancer	Not specified	Not specified, but proliferation was reduced	[10]

Table 2: Apoptosis Induction by Butyrate in Different Cancer Cell Lines

Cell Line	Cancer Type	Butyrate Concentration (mM)	Time Point (hours)	Apoptosis Induction (Fold Change or Percentage)	Reference
HCT-116	Colon Cancer	4	24	1.9-fold increase	[4]
4	48	3.1-fold increase	[4]
HT-29	Colon Cancer	4	24	0.5-fold increase	[4]
4	48	1.7-fold increase	[4]
Caco-2	Colon Cancer	4	24	0.5-fold increase	[4]
4	48	0.5-fold increase	[4]
AsPC-1	Pancreatic Cancer	0.01	48	Significant increase	[6]
PA-TU-8902	Pancreatic Cancer	IC50 concentration	24	94.87%	[7]
DU-145	Prostate Cancer	1 mg/ml	24	83% (8% early, 75% late)	[9]
MCF-7	Breast Cancer	5	Not specified	35.5% (25.4% early, 10.1% late)	[11]
10	Not specified	60.7% (42.1% early, 18.6% late)	[11]
AGS	Gastric Cancer	Not specified	48	7.2%	[12]
MKN45	Gastric Cancer	Not specified	48	5.83%	[12]

Key Signaling Pathways Modulated by Lysine Butyrate

Lysine butyrate exerts its anti-cancer effects by modulating several critical signaling pathways downstream of HDAC inhibition.

Caption: Key signaling pathways affected by lysine butyrate in cancer cells.

Studies have shown that butyrate can inhibit the PI3K/Akt, ERK/MAPK, and JAK2/STAT3 signaling pathways in various cancer cells.[13][14][15] For instance, in colon cancer cells, butyrate has been observed to decrease the phosphorylation of ERK1/2.[4] In prostate cancer cells, butyrate treatment leads to the inhibition of the JAK2/Stat3 pathway.[10][16] The inhibition of these pro-survival pathways contributes significantly to the anti-proliferative and pro-apoptotic effects of lysine butyrate.

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of lysine butyrate on cancer cells.

Caption: Experimental workflow for the MTT cell viability assay.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours.[6]

• Treatment: Treat cells with various concentrations of lysine butyrate and a vehicle control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[17]

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[17]

• Measurement: Read the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in a 6-well plate and treat with lysine butyrate for the desired time.[4][18]

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.[18]

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.[18]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry. Annexin V positive and PI negative cells are considered early apoptotic, while cells positive for both stains are late apoptotic or necrotic.[18]

Western Blot Analysis for Signaling Proteins

This technique is used to quantify the changes in the expression and phosphorylation of key signaling proteins.

• Protein Extraction: After treatment with lysine butyrate, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Electrophoresis: Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with primary antibodies against total and phosphorylated forms of target proteins (e.g., Akt, ERK, STAT3) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.[2][19]

• Quantification: Densitometry analysis is performed to quantify the relative protein expression levels, normalized to a loading control like β-actin or GAPDH.[2]

Histone Deacetylase (HDAC) Activity Assay

This fluorometric assay measures the inhibitory effect of lysine butyrate on HDAC activity.

• Nuclear Extract Preparation: Isolate nuclear extracts from treated and untreated cancer cells.[1]

• Assay Reaction: In a 96-well plate, combine the nuclear extract with an HDAC assay buffer and a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).[1][20]

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Development: Add a developer solution containing trypsin to stop the HDAC reaction and cleave the deacetylated substrate, releasing a fluorescent product.[20]

• Fluorescence Measurement: Measure the fluorescence at an excitation/emission of ~355/460 nm. The HDAC activity is inversely proportional to the fluorescence signal in the presence of an inhibitor like lysine butyrate.[1][20]

References

• 1. gsartor.org [gsartor.org]
• 2. Item - Western blot analysis of protein expression levels of p-ERK, ERK, p-AKT and AKT. - Public Library of Science - Figshare [plos.figshare.com]
• 3. Butyrate as a promising therapeutic target in cancer: From pathogenesis to clinic (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. journal.waocp.org [journal.waocp.org]
• 6. Effect of Sodium Butyrate on p16INK4a, p14ARF, p15INK4b, Class I HDACs (HDACs 1, 2, 3) Class II HDACs (HDACs 4, 5, 6), Cell Growth Inhibition and Apoptosis Induction in Pancreatic Cancer AsPC-1 and Colon Cancer HCT-116 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sid.ir [sid.ir]
• 8. Effect of sodium butyrate on human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scirp.org [scirp.org]
• 10. Butyrate increases methylglyoxal production through regulation of the JAK2/Stat3/Nrf2/Glo1 pathway in castration‑resistant prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Sodium butyrate-induced DAPK-mediated apoptosis in human gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. PI3K/AKT inhibition induces compensatory activation of the MET/STAT3 pathway in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Butyrate facilitates immune clearance of colorectal cancer cells by suppressing STAT1-mediated PD-L1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Purification and enzymatic assay of class I histone deacetylase enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Lysine Butyrate: A Promising Candidate for Enhancing Intestinal Barrier Function

A Comparative Guide for Researchers and Drug Development Professionals

The integrity of the intestinal barrier is paramount to human health, preventing the translocation of harmful luminal contents into the bloodstream. Its dysfunction is implicated in a range of pathologies, including inflammatory bowel disease (IBD), irritable bowel syndrome (IBS), and metabolic disorders. Butyrate (B1204436), a short-chain fatty acid produced by microbial fermentation of dietary fiber, is a key molecule in maintaining intestinal homeostasis and enhancing barrier function. Various forms of butyrate are available for therapeutic and research applications, with lysine (B10760008) butyrate emerging as a noteworthy candidate due to its potential pharmacokinetic advantages. This guide provides an objective comparison of lysine butyrate with other common butyrate alternatives, supported by experimental data, to aid researchers in their validation studies.

Performance Comparison: Lysine Butyrate vs. Alternatives

While direct comparative studies on the functional effects of lysine butyrate on intestinal barrier integrity are still emerging, its pharmacokinetic profile suggests potential benefits over other butyrate salts like sodium butyrate and tributyrin. A recent pharmacokinetic study demonstrated that lysine butyrate exhibited a 180% greater maximum plasma concentration (Cmax) than sodium butyrate and a 500% greater Cmax than tributyrin, indicating superior absorption.[1]

The following tables summarize the available data on the effects of different butyrate forms on key intestinal barrier function parameters. It is important to note that the data for sodium butyrate is extensive, while specific functional data for lysine butyrate in these assays is not yet widely published. The presented data for sodium butyrate can serve as a benchmark for future validation studies of lysine butyrate.

Table 1: Comparison of Butyrate Forms on Transepithelial Electrical Resistance (TEER)

Compound	Cell Line	Concentration	Incubation Time	Change in TEER	Citation(s)
Sodium Butyrate	Caco-2	2 mM	24-72 hours	Significant Increase	[2][3][4]
Caco-2	8 mM	48-72 hours	Significant Decrease	[2][5]
Tributyrin	Caco-2	1 mM	24 hours	Increase	[6]
Lysine Butyrate	-	-	-	Data Not Available	-

Table 2: Comparison of Butyrate Forms on Paracellular Permeability

Compound	Cell Line	Permeability Marker	Concentration	Incubation Time	Change in Permeability	Citation(s)
Sodium Butyrate	Caco-2	Inulin, Mannitol	2 mM	72 hours	Significant Decrease	[2][5]
Caco-2	Inulin	8 mM	72 hours	Significant Increase	[2][5]
Tributyrin	-	-	-	-	Data Not Available	-
Lysine Butyrate	-	-	-	-	Data Not Available	-

Experimental Protocols

To facilitate the validation of lysine butyrate's effects, detailed methodologies for key in vitro experiments are provided below. These protocols are based on established studies using sodium butyrate and can be adapted for testing lysine butyrate.

Transepithelial Electrical Resistance (TEER) Measurement

Objective: To assess the integrity of the intestinal epithelial monolayer by measuring its electrical resistance. An increase in TEER indicates a tightening of the paracellular junctions.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 0.4 µm pore size, 12 mm diameter)

• Cell culture medium (e.g., DMEM with 10% FBS, 1% non-essential amino acids, 1% penicillin-streptomycin)

• Epithelial Volt-Ohm Meter (EVOM) with "chopstick" electrodes

• Phosphate-buffered saline (PBS)

• Test compounds: Lysine butyrate, Sodium butyrate (positive control)

Procedure:

• Seed Caco-2 cells onto the apical side of the Transwell® inserts at a density of approximately 6 x 10^4 cells/cm².

• Culture the cells for 21 days to allow for differentiation and the formation of a confluent monolayer with stable TEER readings. Change the medium every 2-3 days.

• On the day of the experiment, replace the medium in both the apical and basolateral chambers with a fresh medium containing the desired concentrations of the test compounds (e.g., 2 mM lysine butyrate, 2 mM sodium butyrate) or vehicle control.

• Measure the TEER at baseline (0 hours) and at subsequent time points (e.g., 24, 48, and 72 hours).

• To measure TEER, first, equilibrate the EVOM electrodes in the cell culture medium.

• Place the shorter electrode in the apical chamber and the longer electrode in the basolateral chamber, ensuring the electrodes are not touching the cell monolayer.

• Record the resistance reading in ohms (Ω).

• Subtract the resistance of a blank Transwell® insert (without cells) from the reading of the cell-seeded inserts.

• Multiply the corrected resistance by the surface area of the insert (in cm²) to obtain the TEER value in Ω·cm².

Paracellular Permeability Assay

Objective: To measure the flux of a non-metabolizable, fluorescently labeled molecule across the intestinal epithelial monolayer, which is inversely correlated with the tightness of the paracellular pathway.

Materials:

• Differentiated Caco-2 cell monolayers on Transwell® inserts

• Fluorescein isothiocyanate-dextran (FITC-dextran), 4 kDa

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Test compounds: Lysine butyrate, Sodium butyrate

• Fluorescence plate reader

Procedure:

• Treat the differentiated Caco-2 monolayers with the test compounds for the desired duration (e.g., 72 hours).

• Wash the monolayers gently with pre-warmed HBSS.

• Add HBSS containing 1 mg/mL FITC-dextran to the apical chamber.

• Add fresh HBSS to the basolateral chamber.

• Incubate the plates at 37°C on an orbital shaker.

• At specified time points (e.g., 1, 2, 4 hours), collect samples from the basolateral chamber.

• Measure the fluorescence intensity of the basolateral samples using a fluorescence plate reader (excitation ~485 nm, emission ~528 nm).

• Create a standard curve with known concentrations of FITC-dextran to determine the amount of FITC-dextran that has crossed the monolayer.

• Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

  • dQ/dt is the rate of permeation (µg/s)

  • A is the surface area of the insert (cm²)

  • C0 is the initial concentration in the apical chamber (µg/mL)

Signaling Pathways and Mechanisms of Action

Butyrate is known to influence several signaling pathways that are crucial for the maintenance of the intestinal barrier. The primary mechanism involves the regulation of tight junction proteins, which form the physical barrier between intestinal epithelial cells.

Butyrate-Mediated Tight Junction Regulation

Butyrate enhances the intestinal barrier by promoting the assembly and expression of tight junction proteins such as occludin, claudins, and zonula occludens-1 (ZO-1). This is primarily achieved through the activation of AMP-activated protein kinase (AMPK).

Caption: Butyrate activates AMPK, promoting tight junction assembly and enhancing intestinal barrier function.

Experimental Workflow for In Vitro Validation

The following workflow outlines the key steps for validating the effect of lysine butyrate on intestinal barrier function using an in vitro Caco-2 cell model.

Caption: In vitro workflow for validating lysine butyrate's effect on intestinal barrier function.

Conclusion

Lysine butyrate presents a promising avenue for therapeutic intervention in conditions associated with intestinal barrier dysfunction. Its superior pharmacokinetic profile suggests that it may offer advantages over existing butyrate formulations. However, rigorous experimental validation of its functional effects on intestinal barrier integrity is crucial. The experimental protocols and mechanistic insights provided in this guide are intended to support researchers in designing and executing studies to thoroughly evaluate the potential of lysine butyrate. Future research should focus on direct, head-to-head comparisons of lysine butyrate with other butyrate salts in both in vitro and in vivo models to establish its efficacy and therapeutic potential.

References

• 1. cincinnatichildrens.org [cincinnatichildrens.org]
• 2. Effects of butyrate on intestinal barrier function in a Caco-2 cell monolayer model of intestinal barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Butyrate Enhances the Intestinal Barrier by Facilitating Tight Junction Assembly via Activation of AMP-Activated Protein Kinase in Caco-2 Cell Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Butyrate enhances the intestinal barrier by facilitating tight junction assembly via activation of AMP-activated protein kinase in Caco-2 cell monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Lysine Butyrate Synthesis: Assessing Reproducibility and Performance

For researchers and drug development professionals, the synthesis of lysine (B10760008) butyrate (B1204436), a salt combining the essential amino acid L-lysine and the short-chain fatty acid butyrate, presents a compelling avenue for therapeutic exploration. This guide provides an objective comparison of the primary methods for lysine butyrate synthesis, focusing on reproducibility, performance, and the underlying experimental data.

Comparison of Lysine Butyrate Synthesis Methods

The synthesis of lysine butyrate can be broadly categorized into two approaches: microbial fermentation and chemical synthesis. Each method offers distinct advantages and challenges in terms of yield, purity, scalability, and reproducibility.

Parameter	Microbial Fermentation	Chemical Synthesis
Principle	Utilizes microorganisms to convert L-lysine into butyrate.	Involves the chemical reaction of L-lysine with a butyrate precursor.
Typical Yield	Variable, dependent on microbial strain and fermentation conditions. A reported yield is approximately 85% molar conversion of lysine to butyrate.[1]	Generally high and more predictable than fermentation.
Purity	Requires extensive downstream processing to separate from fermentation broth components.	High purity can be achieved through standard purification techniques like chromatography and recrystallization.
Reproducibility	Can be challenging due to the inherent variability of biological systems.	High reproducibility under controlled reaction conditions.
Scalability	Scalable, but requires optimization of large-scale fermentation processes.	Readily scalable for industrial production.
Key Considerations	Requires expertise in microbiology and fermentation technology. Potential for byproduct formation.	Requires knowledge of organic synthesis. May involve the use of hazardous reagents and solvents.

Experimental Protocols and Performance Data

Microbial Fermentation of Lysine to Butyrate

A key method for the microbial production of lysine butyrate involves the fermentation of L-lysine by the human gut bacterium Intestinimonas sp. AF211.

Experimental Protocol:

• Cultivation of Intestinimonas sp. AF211: The bacterium is cultured in a bicarbonate-buffered medium with L-lysine as the sole carbon and energy source.

• Fermentation: The culture is incubated under anaerobic conditions at 37°C.

• Monitoring: The conversion of lysine to butyrate is monitored over time using techniques such as High-Performance Liquid Chromatography (HPLC).

• Analysis: The final products, including butyrate, acetate, and ammonia, are quantified. The pathway can be elucidated using 13C-labeled lysine and Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Quantitative Data from Intestinimonas sp. AF211 Fermentation:

Substrate	Initial Concentration	Product	Final Concentration	Molar Conversion	Reference
L-lysine	16.8 ± 0.4 mM	Butyrate	14.2 ± 0.6 mM	~85%	[Bui et al., 2015[1]]
L-lysine	16.8 ± 0.4 mM	Acetate	15.6 ± 0.7 mM	-	[Bui et al., 2015[1]]

Chemical Synthesis

While specific, detailed, and publicly available protocols for the chemical synthesis of lysine butyrate are scarce, it is commercially available through custom synthesis.[2] The general principle involves the reaction of L-lysine with a butyric acid derivative.

Hypothetical Experimental Workflow for Chemical Synthesis:

A generalized workflow for the chemical synthesis of lysine butyrate.

Pharmacokinetic Comparison

A recent pharmacokinetic study compared lysine butyrate with sodium butyrate and tributyrin (B1683025) in human subjects. The results indicated that lysine butyrate has significantly higher peak plasma concentrations (Cmax) than both sodium butyrate and tributyrin, suggesting enhanced bioavailability.[3][4]

Butyrate Form	Peak Plasma Concentration (Cmax)	Relative Cmax vs. Tributyrin	Relative Cmax vs. Sodium Butyrate	Reference
Lysine Butyrate	4.53 ± 7.56 µg/mL	~500% greater	~180% greater	[NutraShure, 2025[3][4]]
Sodium Butyrate	2.51 ± 4.13 µg/mL	-	-	[NutraShure, 2025[4]]
Tributyrin	0.91 ± 1.65 µg/mL	-	-	[NutraShure, 2025[4]]

Signaling Pathways of Butyrate

Lysine butyrate is thought to exert its biological effects primarily through the action of butyrate following its dissociation. Butyrate is a well-established signaling molecule with two major mechanisms of action: inhibition of histone deacetylases (HDACs) and activation of G-protein coupled receptors (GPCRs).

Butyrate as a Histone Deacetylase (HDAC) Inhibitor

Butyrate is a potent inhibitor of HDACs, enzymes that remove acetyl groups from lysine residues on histone proteins.[5][6][7] By inhibiting HDACs, butyrate leads to the hyperacetylation of histones, which alters chromatin structure and gene expression.[8][9] This epigenetic modification is central to many of butyrate's anti-inflammatory and anti-cancer effects.[10]

Butyrate's mechanism as a histone deacetylase inhibitor.

Butyrate as a G-Protein Coupled Receptor (GPCR) Agonist

Butyrate can also act as a signaling molecule by binding to and activating specific GPCRs on the surface of various cells, including GPR41, GPR43, and GPR109a.[11][12][13] This interaction triggers intracellular signaling cascades that can modulate immune responses and other cellular functions.[14]

Butyrate's signaling through G-protein coupled receptors.

Conclusion

The synthesis of lysine butyrate offers promising opportunities for therapeutic development, with its enhanced bioavailability representing a significant advantage over other butyrate formulations. While microbial fermentation provides a biologically relevant route of synthesis, its reproducibility can be a concern for pharmaceutical applications. Chemical synthesis, although less detailed in the public domain, offers a more controlled and reproducible alternative. The choice of synthesis method will ultimately depend on the specific requirements of the research or drug development program, balancing factors such as yield, purity, cost, and scalability. Further research into optimizing both microbial and chemical synthesis methods will be crucial for unlocking the full therapeutic potential of lysine butyrate.

References

• 1. Production of butyrate from lysine and the Amadori product fructoselysine by a human gut commensal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nutritionaloutlook.com [nutritionaloutlook.com]
• 4. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 5. Butyrate functions as a histone deacetylase inhibitor to protect pancreatic beta cells from IL-1β-induced dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Butyrate Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Butyrate mediates decrease of histone acetylation centered on transcription start sites and down-regulation of associated genes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Epigenetic regulation of neurogenesis - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Metabolite-Sensing G Protein-Coupled Receptors Connect the Diet-Microbiota-Metabolites Axis to Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Activation of the receptor (Gpr109a) for niacin and the commensal metabolite butyrate suppresses colonic inflammation and carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Decreased expression of G-protein-coupled receptors GPR43 and GPR109a in psoriatic skin can be restored by topical application of sodium butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Protective Roles of Sodium Butyrate in Lipopolysaccharide-Induced Bovine Ruminal Epithelial Cells by Activating G Protein-Coupled Receptors 41 [frontiersin.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for Lysine Butyrate in a Laboratory Setting

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to wear appropriate personal protective equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-resistant gloves. Ensure that the disposal activities are carried out in a well-ventilated area.

Step-by-Step Disposal Plan

In the absence of a specific institutional protocol for lysine (B10760008) butyrate (B1204436), the following step-by-step plan should be followed. This plan assumes that the lysine butyrate waste is not mixed with any hazardous materials. If the waste is contaminated with a hazardous substance, it must be treated as hazardous waste.

Step 1: Waste Characterization

• Solid vs. Liquid Waste: Determine if the lysine butyrate waste is in a solid or liquid (aqueous solution) form.

• Contamination Check: Verify that the waste is not contaminated with any hazardous chemicals, biological agents, or radioactive materials. If contamination is present, the entire mixture must be disposed of as hazardous waste according to institutional and regulatory guidelines.[1]

Step 2: Disposal of Solid Lysine Butyrate Waste

• Containerization: Place the solid lysine butyrate waste in a clearly labeled, sealed, and chemically compatible container.

• Labeling: The label should clearly identify the contents as "Lysine Butyrate Waste (Non-Hazardous)" and include the date of accumulation.[1]

• Institutional Guidance: Consult your institution's Environmental Health and Safety (EHS) department for specific instructions on the disposal of non-hazardous solid chemical waste. Some institutions may permit disposal in the regular trash, while others may require it to be collected by a chemical waste contractor.[1][2]

Step 3: Disposal of Liquid Lysine Butyrate Waste (Aqueous Solutions)

• Neutralization (if necessary): Check the pH of the solution. While lysine butyrate solutions are not expected to be highly acidic or basic, it is good practice to neutralize them to a pH between 6.0 and 8.0 before drain disposal.

• Dilution: For small quantities of non-hazardous, water-soluble substances, drain disposal may be permissible.[3][4] If approved by your institution's EHS department, dilute the lysine butyrate solution with a large amount of running water (at least 20 times the volume of the waste) before slowly pouring it down the drain.[4]

• Prohibited Disposal: Never dispose of undiluted or concentrated solutions down the drain. Liquid waste should never be placed in regular trash or dumpsters.[2]

Step 4: Disposal of Empty Containers

• Rinsing: Triple rinse the empty container that held lysine butyrate with a suitable solvent (e.g., water).

• Rinsate Collection: The rinsate from the first rinse should be collected and disposed of as chemical waste. Subsequent rinses may be eligible for drain disposal with copious amounts of water, pending institutional approval.

• Container Disposal: Once the container is "RCRA Empty" (no free-flowing liquid remains), deface the original label and dispose of it in the appropriate recycling or solid waste stream as directed by your facility's procedures.[1][5]

Data Presentation

Parameter	Guideline	Citation
pH for Drain Disposal	Neutral (typically between 6.0 and 8.0)
Dilution Ratio	At least a 1:20 ratio of chemical waste to running water for approved drain disposal.	[4]
Container Status	Must be "RCRA Empty" (no free-flowing liquid) before disposal in regular waste or recycling streams.	[1]

Experimental Protocols

This document provides operational guidance and does not cite specific experimental protocols that would require detailed methodologies.

Mandatory Visualization

Caption: Lysine Butyrate Disposal Decision Workflow.

References

• 1. sites.rowan.edu [sites.rowan.edu]
• 2. sfasu.edu [sfasu.edu]
• 3. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 4. Laboratory Waste Guide 2025 [wastemanaged.co.uk]
• 5. Article - Laboratory Safety Manual - ... [policies.unc.edu]

Essential Safety and Logistical Information for Handling Lysine Butyrate

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of chemical compounds is paramount. This document provides essential, immediate safety and logistical information for handling Lysine butyrate (B1204436), including detailed operational and disposal plans, and personal protective equipment (PPE) requirements.

Personal Protective Equipment (PPE)

When handling Lysine butyrate, appropriate personal protective equipment must be worn to minimize exposure and ensure personal safety.[1] The following table summarizes the required PPE.

PPE Category	Specific Requirements
Eye and Face Protection	Wear chemical safety goggles or a face shield.[1]
Hand Protection	Wear protective gloves.[1]
Skin and Body Protection	Wear appropriate protective clothing to prevent skin exposure.[1] In case of dust generation, consider additional protection.
Respiratory Protection	If dusts are generated, respiratory protection is required.[1]

Operational Plan: Step-by-Step Handling Procedure

Follow these procedural steps for the safe handling of Lysine butyrate in a laboratory setting.

• Preparation :

  • Ensure the work area is clean and well-ventilated.

  • Confirm that an eyewash station and safety shower are readily accessible.

  • Gather all necessary equipment and reagents before starting.

  • Put on all required personal protective equipment as detailed in the table above.

• Handling :

  • Avoid generating dust when handling the solid form of Lysine butyrate.[1]

  • Do not eat, drink, or smoke in the area where Lysine butyrate is being handled.[1]

  • Wash hands thoroughly with soap and water after handling the compound.[1]

• In Case of Exposure :

  • If Swallowed : Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]

  • If on Skin : Wash with plenty of water.[1] If skin irritation occurs, seek medical advice.[1]

  • If in Eyes : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice.[1]

Disposal Plan

Proper disposal of Lysine butyrate and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • Collect waste Lysine butyrate in a designated, labeled, and tightly closed container.

  • Do not mix with other waste materials.[1]

• Container Disposal :

  • Handle uncleaned, empty containers in the same manner as the product itself.

• Final Disposal :

  • Dispose of the contents and the container at an approved waste disposal plant.[1]

  • Avoid releasing the substance into the environment.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Lysine butyrate, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of Lysine Butyrate.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]